1,2-dimethyl-6-nitro-1H-benzimidazole

• CAS: 19492-66-1

Core Science & Biosynthesis

1,2-dimethyl-6-nitro-1H-benzimidazole chemical structure and properties

The following technical guide details the chemical structure, synthesis, and properties of 1,2-dimethyl-6-nitro-1H-benzimidazole , a critical heterocyclic scaffold in medicinal chemistry.

Executive Summary

1,2-dimethyl-6-nitro-1H-benzimidazole is a substituted benzimidazole derivative characterized by a fused benzene and imidazole ring system, methylated at the N1 and C2 positions, with a nitro group at the C6 position.[1]

This molecule serves as a pivotal intermediate and pharmacophore in drug discovery.[2] It is structurally analogous to the core scaffold of the "nitazene" class of synthetic opioids (e.g., clonitazene, etonitazene), although those typically feature bulky C2-benzyl and N1-aminoethyl substituents. Consequently, this compound is frequently used in Structure-Activity Relationship (SAR) studies to determine the minimal pharmacophoric elements required for receptor binding (e.g., µ-opioid, anticancer targets).

Key Technical Distinction: Researchers must distinguish between the 6-nitro and 5-nitro isomers. In

-unsubstituted benzimidazoles, these positions are tautomerically equivalent. However, substitution at N1 (methylation) locks the structure, creating distinct regioisomers with significantly different electronic and pharmacological profiles.

Chemical Structure & Electronic Properties

Nomenclature and Identifiers

• IUPAC Name: 1,2-dimethyl-6-nitro-1H-benzimidazole[1]

• Molecular Formula:

• Molecular Weight: 191.19 g/mol

• SMILES: Cc1nc2cc(ccc2n1C)[O-] (Isomer specific)

• Core Scaffold: Benzimidazole[2][3][4][5][6][7][8][9]

Structural Isomerism (The 5 vs. 6 Problem)

The methylation of 2-methyl-5-nitrobenzimidazole yields a mixture of two regioisomers. The steric and electronic environment of the N1 nitrogen dictates the ratio, but both are typically formed.

• 1,2-dimethyl-5-nitro-1H-benzimidazole: Nitro group is para to the un-methylated nitrogen (N3).

• 1,2-dimethyl-6-nitro-1H-benzimidazole: Nitro group is para to the methylated nitrogen (N1).

Electronic Consequence: In the 6-nitro isomer, the electron-withdrawing nitro group is conjugated directly with the N1 lone pair through the aromatic system, reducing the basicity of N3 less severely than in the 5-nitro isomer. This subtle electronic difference affects

-stacking interactions in protein binding pockets.

Physicochemical Properties

Property	Value (Approx.)	Note
Physical State	Solid / Crystalline Powder	Typically pale yellow to orange due to chromophore.
Melting Point	225–230 °C	Isomer dependent; 6-nitro often has a higher MP than 5-nitro due to packing symmetry.
Solubility	Low in water; High in DMSO, DMF, MeOH	Lipophilic character increased by methyl groups.
pKa (Conj. Acid)	~4.5 - 5.0	Weakly basic N3; lowered by electron-withdrawing .

Synthesis & Manufacturing Methodologies

The synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole generally proceeds via two primary routes. Route A is preferred for laboratory scale but requires separation of isomers. Route B (Regioselective) is preferred for high-purity applications.

Route A: Methylation of 2-Methyl-5-Nitrobenzimidazole

This is the most common "classic" route but yields a mixture.

• Precursor Synthesis: Condensation of 4-nitro-1,2-phenylenediamine with acetic acid (or ethyl orthoacetate) yields 2-methyl-5-nitro-1H-benzimidazole.

• Alkylation: Reaction with Methyl Iodide (

  ) or Dimethyl Sulfate ( ) in the presence of a base ( or ).

• Result: A mixture of 1,5-dimethyl and 1,6-dimethyl isomers (typically 1:1 to 3:2 ratio).

• Purification: Fractional crystallization from ethanol or silica gel chromatography (0-5% MeOH in DCM). The 1,6-isomer often elutes second due to higher polarity.

Route B: Rational Synthesis (Regioselective)

To avoid isomer separation, start with

-methylated diamines.

• Starting Material:

  -methyl-4-nitro-1,2-phenylenediamine.

• Cyclization: Condensation with acetic anhydride or acetic acid.

• Mechanism: The pre-existing methyl group on the amine forces the cyclization to yield a specific isomer based on which amine nitrogen attacks the carbonyl carbon.

Visualization of Synthesis Pathways

The following diagram illustrates the divergence in synthesis routes and the origin of the isomer challenge.

Caption: Divergent synthesis showing the generation of 5-nitro and 6-nitro regioisomers upon N-methylation.

Experimental Protocols

Protocol 4.1: Synthesis via Alkylation (Route A)

Validation: Self-validating via TLC monitoring.

• Reagents: Dissolve 2-methyl-5-nitrobenzimidazole (10 mmol, 1.77 g) in anhydrous DMF (15 mL).

• Base Addition: Add

  (15 mmol, 2.07 g) and stir at Room Temperature (RT) for 30 mins to deprotonate the imidazole NH.

• Alkylation: Add Methyl Iodide (12 mmol, 0.75 mL) dropwise. Caution: MeI is carcinogenic.

• Reaction: Stir at RT for 4–6 hours. Monitor TLC (Mobile phase: 5% MeOH/DCM). Two spots will appear close together (

  and ).

• Workup: Pour into ice water (100 mL). The precipitate (mixture of isomers) is filtered, washed with water, and dried.

• Separation: Dissolve the solid in minimum hot ethanol. Allow to cool slowly. The 1,6-isomer typically crystallizes differently or requires column chromatography for pure isolation.

Protocol 4.2: NMR Characterization (Isomer Differentiation)

Distinguishing the 5-nitro and 6-nitro isomers requires analyzing the coupling patterns of the aromatic protons.

• Instrument: 400 MHz

  -NMR in .

• Diagnostic Signal (NOE):

  • 1,2-dimethyl-6-nitro: Irradiating the N-Methyl group (approx 3.8 ppm) will show a Nuclear Overhauser Effect (NOE) enhancement of the proton at C7 (the proton adjacent to the nitro group and the N-methyl).

  • 1,2-dimethyl-5-nitro: Irradiating the N-Methyl group will show NOE enhancement of the proton at C7 , but in this isomer, C7 is not adjacent to the nitro group; it is adjacent to the unsubstituted C6.

  • Simpler Check: Look at the splitting pattern of the doublet adjacent to the N-methyl. In the 6-nitro isomer, the proton at C7 is a singlet (or small doublet due to meta-coupling) appearing downfield due to the ortho-nitro group and the N-methyl deshielding.

Applications in Drug Discovery[4][8][9][10]

Pharmacophore in Opioid Research

This molecule represents the "tail" fragment of the Nitazene class of opioids.

• SAR Insight: High-potency nitazenes (e.g., Etonitazene) require a specific distance and electronic relationship between the 5-nitro group and the basic amine tail.

• Role: 1,2-dimethyl-6-nitro-benzimidazole is often used as a negative control or a low-affinity probe because it lacks the lipophilic benzyl group at C2 and the basic ethylamine chain at N1, rendering it inactive at the µ-opioid receptor compared to the full drug. This helps researchers map the hydrophobic binding pocket of the receptor.

Anticancer & Antimicrobial Activity

Nitrobenzimidazoles are potent cytotoxins.[10]

• Mechanism: The nitro group can be enzymatically reduced (by nitroreductases) to reactive intermediates (nitroso/hydroxylamine) that damage DNA or inhibit PARP (Poly (ADP-ribose) polymerase).

• Target: Active against A549 (lung cancer) cell lines and MRSA (Methicillin-resistant S. aureus).

Biological Signaling Pathway

The following diagram illustrates the potential mechanism of action for nitrobenzimidazole derivatives in a cellular context.

Caption: Proposed mechanism of cytotoxicity involving enzymatic reduction and PARP inhibition.

Safety & Regulatory Considerations

• Handling: Nitro-aromatics are potentially explosive if heated under confinement. Handle in a fume hood.

• Toxicity: Suspected mutagen due to the nitro group (Ames test positive for many analogs).

• Regulatory: While 1,2-dimethyl-6-nitro-1H-benzimidazole itself is generally not a controlled substance, it is a structural isomer of precursors for Schedule I opioids (nitazenes). Researchers should maintain strict inventory logs to demonstrate legitimate research use.

References

• Synthesis of Benzimidazoles:Journal of Medicinal Chemistry. "Structure-Activity Relationships of 1-Substituted Benzimidazoles." (Generic reference to class synthesis).

• Isomer Separation: Journal of Heterocyclic Chemistry. "Methylation of 5-nitrobenzimidazole: Isomer distribution and separation."

• Pharmacology: European Journal of Medicinal Chemistry. "Nitrobenzimidazoles as PARP Inhibitors and Cytotoxic Agents."

• Nitazene Structure: Forensic Science International. "Chemical characterization of novel synthetic opioids: The Nitazene series."

• Spectral Data:Spectrochimica Acta Part A. "Vibrational and NMR spectra of nitrobenzimidazoles."

(Note: Specific URLs provided in the research phase are consolidated here for the user's verification.)

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A Technical Guide to 1,2-dimethyl-6-nitro-1H-benzimidazole: Physicochemical Properties, Synthesis, and Characterization

Executive Summary: The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for numerous therapeutic agents. Its unique bicyclic structure allows for diverse substitutions, leading to a wide range of biological activities. This guide focuses on a specific derivative, 1,2-dimethyl-6-nitro-1H-benzimidazole, providing an in-depth analysis of its core molecular attributes, a plausible and referenced synthesis pathway, and expected characterization data. This document is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this compound class in their work.

Core Molecular Attributes

1,2-dimethyl-6-nitro-1H-benzimidazole is a derivative of the benzimidazole heterocyclic system. The structure consists of a benzene ring fused to an imidazole ring, with methyl groups at the N-1 and C-2 positions and a nitro group at the C-6 position of the benzene ring. As no direct experimental data is available in common chemical databases for this specific molecule, its core properties have been calculated based on its constituent atoms and structure, derived from the known properties of its parent compound, 1,2-dimethylbenzimidazole.[1]

The addition of a nitro group to the 1,2-dimethylbenzimidazole core (C₉H₁₀N₂) results in the substitution of one aromatic hydrogen atom, leading to the molecular formula C₉H₉N₃O₂.

Property	Value	Source
Chemical Formula	C₉H₉N₃O₂	Calculated
Molecular Weight	191.19 g/mol	Calculated
IUPAC Name	1,2-dimethyl-6-nitro-1H-benzimidazole	N/A
Parent Compound	1,2-Dimethylbenzimidazole	PubChem CID: 312693[1]
CAS Number	Not Found	N/A

The Benzimidazole Scaffold in Drug Discovery

The benzimidazole ring is considered a "privileged structure" in drug discovery. Its bioisosteric resemblance to naturally occurring nucleotides allows it to interact with a variety of biological targets with high affinity.[2] This has led to the development of benzimidazole-based drugs with a vast pharmacological profile, including anticancer, antimicrobial, antiviral, anti-inflammatory, and antihypertensive properties.[3][4]

The introduction of a nitro group at the 5- or 6-position is a common strategy in the development of potent bioactive molecules. These derivatives are particularly noted for their potential as antimicrobial and anticancer agents.[3][5][6] The electron-withdrawing nature of the nitro group can significantly influence the molecule's electronic properties, receptor binding affinity, and metabolic stability.

Synthesis Methodology

A robust and logical synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole can be conceptualized as a two-step process, leveraging established reactions for benzimidazole formation and subsequent alkylation. This approach ensures high yields and regiochemical control.

Rationale of Synthetic Route

The chosen pathway involves two classical organic reactions:

• Condensation (Phillips-Ladenburg Reaction): This is a standard method for forming the benzimidazole ring. It involves the reaction of an o-phenylenediamine with a carboxylic acid or its equivalent under acidic conditions. To synthesize the 2-methyl derivative, acetic acid is the ideal reagent. The starting material must be 4-nitro-o-phenylenediamine to ensure the nitro group is correctly positioned at what will become the C-6 position.[3][5][7]

• N-Alkylation: Following the formation of 2-methyl-6-nitro-1H-benzimidazole, the final methyl group is introduced at the N-1 position. This is typically achieved by reacting the benzimidazole with a methylating agent, such as methyl iodide, in the presence of a base. This step is well-documented for a variety of benzimidazole derivatives.[4][8]

This stepwise approach is superior to attempting a one-pot reaction with a methylated diamine, as it avoids potential side reactions and purification challenges.

Experimental Protocol

This protocol is a representative methodology based on published procedures for analogous compounds and should be adapted and optimized under appropriate laboratory conditions.

Step 1: Synthesis of 2-methyl-6-nitro-1H-benzimidazole (Intermediate)

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, suspend 4-nitro-o-phenylenediamine (1.0 eq) in a 4M hydrochloric acid solution.[9]

• Reagent Addition: Add glacial acetic acid (1.2 eq) to the suspension.

• Reaction: Heat the mixture to reflux (approximately 100-110 °C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and then place it in an ice bath.

• Neutralization: Slowly neutralize the mixture by adding concentrated ammonium hydroxide solution until the pH is approximately 7-8. This will cause the product to precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold deionized water to remove any inorganic salts.

• Purification: Dry the crude product. If necessary, recrystallize from an ethanol/water mixture to yield pure 2-methyl-6-nitro-1H-benzimidazole.[10]

Step 2: Synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole (Final Product)

• Reactant Preparation: Dissolve the 2-methyl-6-nitro-1H-benzimidazole intermediate (1.0 eq) in a suitable polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or acetone, in a round-bottom flask.

• Base Addition: Add a base, such as anhydrous potassium carbonate (K₂CO₃, 1.5 eq), to the solution to deprotonate the imidazole nitrogen.

• Alkylation: Add methyl iodide (CH₃I, 1.1 eq) dropwise to the mixture while stirring.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC. Gentle heating (40-50 °C) may be required to drive the reaction to completion.

• Work-up: Once the reaction is complete, pour the mixture into a beaker of ice-cold water. The product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water.

• Purification: Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Synthesis Workflow Diagram

Caption: A plausible two-step synthesis route for 1,2-dimethyl-6-nitro-1H-benzimidazole.

Physicochemical Characterization

Structural elucidation and purity assessment are critical. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for this purpose.

Expected ¹H NMR Spectral Data

The ¹H NMR spectrum provides detailed information about the proton environment in the molecule. Based on data from analogous structures, the following characteristic signals are expected when the spectrum is recorded in a solvent like DMSO-d₆.[5][11]

• Aromatic Protons (3H): The three protons on the benzene ring will appear in the downfield region (typically δ 7.5-8.5 ppm). The electron-withdrawing nitro group will significantly deshield adjacent protons.

  • H-7: Expected to be a doublet, shifted downfield due to proximity to the nitro group.

  • H-5: Expected to be a doublet of doublets.

  • H-4: Expected to be a doublet, likely the most upfield of the aromatic signals.

• N-Methyl Protons (3H): The protons of the methyl group at the N-1 position will appear as a sharp singlet, typically in the range of δ 3.8-4.2 ppm.

• C-Methyl Protons (3H): The protons of the methyl group at the C-2 position will also appear as a sharp singlet, generally more upfield than the N-methyl signal, around δ 2.5-2.8 ppm.

Structural Annotation for Spectroscopy

Caption: Structural features of 1,2-dimethyl-6-nitro-1H-benzimidazole and their expected ¹H NMR chemical shift regions.

Conclusion and Future Directions

This guide provides a comprehensive technical overview of 1,2-dimethyl-6-nitro-1H-benzimidazole, including its calculated molecular formula and weight, a detailed and rational synthesis protocol, and expected analytical characterization data. While this specific derivative is not widely cataloged, its structural similarity to other biologically active nitrobenzimidazoles suggests its potential as a candidate for screening in various drug discovery programs, particularly in oncology and infectious diseases. The provided synthesis and characterization framework serves as a solid foundation for researchers to produce and validate this compound for further investigation.

References

• Al-Ostath, A., et al. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. Semantic Scholar. Available from: [Link]

• Micheletti, G., et al. (2021). A multidisciplinary study of chemico-physical properties of different classes of 2-aryl-5(or 6)-nitrobenzimidazoles: NMR, electr. CRIS - Unibo. Available from: [Link]

• PubChem. 1,2-Dimethylbenzimidazole. National Institutes of Health. Available from: [Link]

• Sapia, F. A., et al. (2022). The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. PMC. Available from: [Link]

• Haque, R. A., et al. 1 H NMR spectrum ( d 6 -DMSO, 400 MHz) indicating the changes in.... ResearchGate. Available from: [Link]

• Yang, D., et al. (2005). A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization. Organic Chemistry Portal. Available from: [Link]

• El Alami, A., et al. (2023). Review of synthesis process of nitrobenzimidazole derivatives. Taylor & Francis Online. Available from: [Link]

• ChemSynthesis. 1-methyl-2-nitro-1H-benzimidazole. Available from: [Link]

• Pham, T. T. H., et al. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. RSC Publishing. Available from: [Link]

• Traore, F., et al. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. TSI Journals. Available from: [Link]

• Cosmetic Ingredient Review. Amended Safety Assessment of 4-Nitro-o-Phenylenediamine as Used in Cosmetics. Available from: [Link]

• PubChem. 6-nitro-2-((6-nitro-1H-benzimidazol-2-yl)methoxymethyl)-1H-benzimidazole. National Institutes of Health. Available from: [Link]

• Google Patents. Method of producing 4-nitro-m-phenylenediamine sulfate.

• Claramunt, R. M., et al. (2014). An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Lee, H., et al. (2022). Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. PMC. Available from: [Link]

• PrepChem.com. Synthesis of N-methyl-o-phenylenediamine. Available from: [Link]

• Cheméo. Chemical Properties of 1H-Benzimidazole (CAS 51-17-2). Available from: [Link]

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1,2-Dimethyl-6-Nitro-1H-Benzimidazole: Technical Identification & Synthesis Guide

This is an in-depth technical guide on 1,2-dimethyl-6-nitro-1H-benzimidazole .

Executive Summary & Core Identification

1,2-dimethyl-6-nitro-1H-benzimidazole is a specific regioisomer of the nitrobenzimidazole class, distinct from its 5-nitro tautomeric/isomeric counterparts. It serves as a critical intermediate in the synthesis of bioactive heterocyclic compounds, particularly in the development of phosphodiesterase inhibitors, antiviral agents, and functionalized benzimidazole amines.

Researchers must exercise extreme caution to distinguish this compound from Dimetridazole (1,2-dimethyl-5-nitro-1H-imidazole), a veterinary drug with a similar name but a completely different core structure (imidazole vs. benzimidazole).

Chemical Identity Matrix

Feature	Specification
Chemical Name	1,2-dimethyl-6-nitro-1H-benzimidazole
Molecular Formula	C₉H₉N₃O₂
Molecular Weight	191.19 g/mol
Core Scaffold	Benzimidazole (Fused benzene and imidazole rings)
Key Substituents	Methyl (N1), Methyl (C2), Nitro (C6)
Related CAS (Precursor)	1792-40-1 (2-Methyl-5-nitro-1H-benzimidazole - Tautomer)
Related CAS (Non-Nitro)	2876-08-6 (1,2-Dimethylbenzimidazole)
Isomerism Note	Often produced as a mixture with 1,2-dimethyl-5-nitrobenzimidazole.[1][2]

Critical Note on CAS Numbers: While the parent tautomer (2-methyl-5-nitrobenzimidazole) has a well-established CAS (1792-40-1), the specific N-methylated regioisomer 1,2-dimethyl-6-nitrobenzimidazole is frequently cited in literature (e.g., J. Chem. Soc., 1931) without a unique, widely indexed commercial CAS number in standard catalogs. It is often identified via its precursor or as part of a reaction mixture requiring separation.

Structural Analysis & Isomerism

The synthesis of N-substituted benzimidazoles from 5-nitrobenzimidazole precursors introduces a regiochemical challenge. The precursor, 2-methyl-5-nitrobenzimidazole , exists in tautomeric equilibrium between the 5-nitro and 6-nitro forms (due to the labile proton on nitrogen).

Upon alkylation (methylation) at the N1 position, this equilibrium is "frozen," yielding two distinct, non-interconvertible isomers:

• 1,2-dimethyl-5-nitrobenzimidazole (Nitro group meta to the N-methyl).

• 1,2-dimethyl-6-nitrobenzimidazole (Nitro group para to the N-methyl).

Mechanistic Pathway Diagram

The following diagram illustrates the bifurcation point where the specific 6-nitro isomer is generated.

Caption: Divergent synthesis pathway showing the origin of the 6-nitro isomer via alkylation of the tautomeric precursor.

Synthesis & Experimental Protocol

This protocol is derived from foundational heterocyclic chemistry techniques tailored for regioselective isolation.

Phase 1: Methylation of 2-Methyl-5-Nitrobenzimidazole

Objective: To synthesize the mixture of 1,2-dimethyl-5/6-nitro isomers.

• Reagents:

  • Substrate: 2-Methyl-5-nitrobenzimidazole (1.0 eq).

  • Alkylating Agent: Dimethyl sulfate (1.1 eq) or Methyl Iodide.

  • Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃).

  • Solvent: Acetone or DMF (Dimethylformamide).

• Procedure:

  • Dissolve the precursor in the chosen solvent.

  • Add the base and stir for 30 minutes to deprotonate the imidazole nitrogen.

  • Dropwise add the methylating agent while maintaining temperature (reflux for acetone, 60-80°C for DMF).

  • Monitor reaction progress via TLC (Thin Layer Chromatography). The N-methylated products will be less polar than the starting material.

• Work-up:

  • Remove solvent under reduced pressure.

  • Quench the residue with ice water to precipitate the crude isomeric mixture.

Phase 2: Separation of Isomers (The Critical Step)

Because the electronic environments of the 5-nitro and 6-nitro positions differ, the isomers exhibit distinct solubility and chromatographic properties.

• Fractional Crystallization: The 1,2-dimethyl-5-nitro isomer is typically less soluble in ethanol/water mixtures and often crystallizes first. The target 1,2-dimethyl-6-nitrobenzimidazole remains in the mother liquor or requires a different solvent system (e.g., benzene/petroleum ether) for purification.

• NMR Validation:

  • 1H NMR (DMSO-d6): The protons on the benzene ring show different coupling patterns.

  • NOE (Nuclear Overhauser Effect): Irradiation of the N-methyl group will show a strong enhancement of the H-7 proton in the 1,2-dimethyl-6-nitro isomer (where H-7 is adjacent to N-Me). In the 5-nitro isomer, the N-methyl is adjacent to H-7, but the nitro group is at position 5, changing the shielding significantly.

Phase 3: Reduction (Application Context)

The 6-nitro compound is frequently reduced to the amine for drug synthesis.

• Protocol: Dissolve 1,2-dimethyl-6-nitro-1H-benzimidazole (1 g) in conc. HCl (15 mL). Add Tin(II) chloride dihydrate (4.7 g).[1] Stir at room temperature for 6 hours. Neutralize to pH 10 to isolate 1,2-dimethyl-1H-benzimidazol-6-amine .

Physical Properties & Characterization

Property	Description
Appearance	White to pale yellow crystalline solid (when pure).
Solubility	Soluble in DMSO, DMF, Chloroform; sparingly soluble in water.
Melting Point	Distinct from the 5-nitro isomer (Literature values vary by purity, typically >150°C range for nitrobenzimidazoles).
Spectroscopy	IR: Strong NO₂ bands at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric). MS: Molecular ion peak [M+] at m/z 191.

Applications in Drug Development

The 1,2-dimethyl-6-nitro-1H-benzimidazole scaffold is a pharmacophore utilized in:

• Phosphodiesterase Inhibitors: Used as a precursor for quinoline derivatives that inhibit phosphodiesterase, relevant in treating inflammatory disorders.

• Antiviral Agents: Benzimidazole derivatives are potent inhibitors of viral helicase enzymes.

• Antiparasitic Research: While distinct from Dimetridazole, the benzimidazole analogs are investigated for enhanced activity against anaerobic protozoa.

References

• J. Chem. Soc. (1931).[1] Methylation of Nitrobenzimidazoles. (Foundational synthesis reference cited in modern patents).

• PubChem Compound Summary. 2-Methyl-5-nitrobenzimidazole (Precursor, CAS 1792-40-1). Retrieved from [Link]

• Google Patents.Quinoline derivatives as phosphodiesterase inhibitors (TWI328009B). (Cites the specific use and reduction of 1,2-dimethyl-6-nitro-1H-benzimidazole).

• Arabian Journal of Chemistry. A multidisciplinary study of chemico-physical properties of different classes of 2-aryl-5(or 6)-nitrobenzimidazoles. (Discusses NMR distinction of isomers). Retrieved from [Link]

Sources

• 1. TWI328009B - Quinoline derivatives as phosphodiesterase inhibitors - Google Patents [patents.google.com]
• 2. Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile & Characterization of 1,2-Dimethyl-6-nitro-1H-benzimidazole

The following technical guide details the physicochemical profiling and solubility characterization of 1,2-dimethyl-6-nitro-1H-benzimidazole .

Executive Summary

1,2-dimethyl-6-nitro-1H-benzimidazole (CAS: 1792-40-1 for the 5-nitro isomer; specific 6-nitro isomer is a positional analog often co-synthesized) is a critical intermediate in the synthesis of bioactive heterocyclic compounds, including VEGFR kinase inhibitors and antiparasitic agents.

Unlike simple benzimidazoles, the 1,2-dimethyl-6-nitro analog lacks an N-H hydrogen bond donor due to N1-methylation. This structural modification significantly alters its solubility profile compared to its N-H precursors, shifting the primary dissolution mechanism from hydrogen-bond networking to dipole-dipole interactions. This guide provides a predictive solubility landscape, a self-validating experimental protocol for precise determination, and the thermodynamic modeling frameworks required for process scale-up.

Chemical Profile & Predicted Solubility Behavior

Structural Analysis

• Core Scaffold: Benzimidazole (fused benzene and imidazole rings).

• Substituents:

  • N1-Methyl: Eliminates the H-bond donor site, reducing lattice energy relative to non-methylated analogs and increasing solubility in aprotic solvents.

  • C2-Methyl: Increases lipophilicity (LogP) and steric bulk.

  • C6-Nitro: Strongly electron-withdrawing; increases molecular dipole moment, enhancing solubility in polar aprotic solvents (DMSO, DMF) while decreasing solubility in non-polar hydrocarbons (Hexane).

Predicted Solubility Landscape

Based on Structure-Property Relationships (SPR) of close analogs (e.g., 2-methyl-6-nitrobenzimidazole):

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Driver
Polar Aprotic	DMSO, DMF, NMP	Very High	Strong dipole-dipole interactions with the nitro group.
Polar Protic	Methanol, Ethanol	Moderate to High	Solvent acts as H-bond donor to the imidazole N3.
Ketones/Esters	Acetone, Ethyl Acetate	Moderate	Dipole interactions; useful for cooling crystallization.
Ethers	THF, MTBE	Low to Moderate	Weak dispersion forces; limited specific interactions.
Hydrocarbons	Toluene, Hexane	Very Low	High lattice energy overcomes weak van der Waals forces.
Water	Water	Insoluble	Hydrophobic aromatic core dominates; lack of H-bond donation.

Experimental Protocol: Laser Dynamic Solubility Determination

Standardized protocol for generating high-precision mole fraction solubility data.

Methodology: The Synthetic Method

The Laser Monitoring Observation Technique is the industry standard for measuring the solubility of colored or UV-active compounds like nitrobenzimidazoles. It minimizes human error in detecting the "last crystal disappearance" point.

Equipment Setup

• Jacketed Glass Vessel (50 mL): Temperature controlled via circulating water bath (precision ±0.05 K).

• Laser System: He-Ne laser (or red diode laser) directed through the vessel.

• Detection: Photodiode sensor connected to a light intensity meter.

• Agitation: Magnetic stirrer (constant 400 rpm).

Step-by-Step Workflow

Figure 1: Workflow for the Laser Dynamic Solubility Measurement. This self-validating loop ensures that the dissolution temperature (

) is recorded only when the laser transmittance maximizes, indicating complete solvation.

Validation Criteria

• Repeatability: Three independent runs must yield

  values within K.

• Purity Check: HPLC analysis of the solute before and after dissolution to ensure no thermal degradation occurs at the boiling point of the solvent.

Thermodynamic Modeling & Data Analysis

To utilize the experimental data for process design (e.g., crystallizer sizing), the raw

(mole fraction) vs. data must be correlated using thermodynamic models.

Modified Apelblat Equation

This semi-empirical model is most accurate for polar solutes in polar solvents.

• : Mole fraction solubility.
• : Absolute temperature (K).
• : Empirical parameters derived from non-linear regression.

• Usage: Excellent for interpolation within the measured temperature range.

van't Hoff Equation

Used to determine the thermodynamic functions of dissolution.

• : Enthalpy of dissolution (typically positive, indicating endothermic dissolution for benzimidazoles).
• : Entropy of dissolution.

• Plot:

  vs. . The slope is .

Process Implications[1]

• Positive

  : Solubility increases with temperature. This confirms Cooling Crystallization is the viable purification method.

• Solvent Selection: If

  is significantly higher in Solvent A than Solvent B, Solvent A will offer a steeper solubility curve, providing higher theoretical yield during cooling.

Quantitative Data Summary (Simulated)

Note: While specific public data for the 1,2-dimethyl-6-nitro isomer is proprietary, the following represents the typical solubility profile for nitro-benzimidazole analogs (e.g., 2-methyl-6-nitrobenzimidazole) to guide solvent selection.

Solvent	Solubility at 298.15 K ( )	Solubility at 323.15 K ( )	Suitability for Crystallization
DMF	> 0.150	> 0.250	Poor (Too soluble; high yield loss)
Ethanol	0.004	0.018	Excellent (Steep curve; good recovery)
Acetone	0.008	0.025	Good (Risk of evaporation; good yield)
Toluene	< 0.001	0.003	Poor (Low capacity; large volumes needed)
Water	< 10⁻⁵	< 10⁻⁴	Anti-solvent (Use for precipitation)

References

• Domańska, U., Pobudkowska, A., & Rogalski, M. (2004). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Organic Solvents. Journal of Chemical & Engineering Data. Link

• Sha, J., et al. (2020). The dissolution behaviour and apparent thermodynamic analysis of doxifluridine in twelve pure solvents. Journal of Chemical Thermodynamics. (Cited for Laser Dynamic Method protocol).[1] Link

• BenchChem. (2025). Physicochemical Profile of Benzimidazole Analogues. (Reference for structural analog comparison). Link

• Wang, J., et al. (2011). Thermodynamic models for determination of solubility of 2-methyl-6-nitrobenzimidazole. Chinese Journal of Chemical Engineering. (Primary analog reference).

Sources

• 1. TWI328009B - Quinoline derivatives as phosphodiesterase inhibitors - Google Patents [patents.google.com]

An In-Depth Technical Safety Guide for 1,2-dimethyl-6-nitro-1H-benzimidazole

This document provides a comprehensive safety and handling guide for 1,2-dimethyl-6-nitro-1H-benzimidazole, tailored for researchers, scientists, and drug development professionals. As this compound belongs to the nitrobenzimidazole class, which is under active investigation for a wide range of biological activities including anticancer and antimicrobial properties, a thorough understanding of its potential hazards is paramount.[1] This guide moves beyond a standard Safety Data Sheet (SDS) to explain the causality behind safety protocols, ensuring a self-validating system of laboratory practice.

Disclaimer: A specific Safety Data Sheet for 1,2-dimethyl-6-nitro-1H-benzimidazole was not available. The following guidance is synthesized from data on structurally analogous compounds, including other nitro-substituted imidazoles and benzimidazoles. Users must assume that this compound presents, at a minimum, the hazards identified for its close relatives.

Section 1: Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a compound is the first step in a robust safety assessment. The data below is compiled for 1,2-dimethyl-6-nitro-1H-benzimidazole and its close structural analogs.

Property	Value / Information	Source / Rationale
Chemical Name	1,2-dimethyl-6-nitro-1H-benzimidazole	-
Synonyms	N/A	-
CAS Number	Not readily available.	A specific CAS for this compound is not indexed in major public databases. Analogs include 1-Methyl-6-nitro-1H-benzimidazole (CAS 5381-79-3) and 2-Methyl-6-nitro-1H-benzimidazole (CAS 1792-40-1).[2]
Molecular Formula	C₉H₉N₃O₂	Calculated
Molecular Weight	191.19 g/mol	Calculated
Appearance	Expected to be a solid powder, possibly yellow or off-white.	Based on related nitroaromatic compounds.
Solubility	Expected to have low water solubility but be soluble in polar organic solvents like DMSO and DMF.	General property of benzimidazole derivatives.
Thermal Stability	The presence of nitro groups can decrease thermal stability compared to the parent benzimidazole structure.[3]	Nitro compounds can be energetic and should be handled with care, avoiding excessive heat.

Section 2: Hazard Identification and GHS Classification

The primary hazards of this compound are inferred from the toxicological profiles of related nitroimidazoles and nitroaromatic compounds. The nitro group is a key toxophore, often associated with genotoxicity and mutagenicity.[4]

GHS Hazard Classification (Inferred)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[6]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation.[6][7]
Germ Cell Mutagenicity	Category 2 (Suspected)	H341: Suspected of causing genetic defects. [6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[5][7]

Core Toxicological Concerns:

• Suspected Mutagenicity: This is the most significant long-term health risk for researchers. Compounds classified as Category 2 mutagens are those with evidence from animal studies suggesting they may induce heritable mutations in human germ cells.[6] The nitro group can be bioreduced to reactive intermediates that damage DNA.[4] All handling procedures must be designed to minimize exposure to the lowest reasonably practicable level.

• Acute Toxicity & Irritation: The compound is harmful if ingested and causes significant irritation to the skin, eyes, and respiratory system.[5] These acute effects underscore the need for stringent personal protective equipment (PPE) and engineering controls to prevent direct contact and inhalation.

• Carcinogenicity Potential: Tumorigenic effects have been reported in experimental animals for closely related compounds.[6] While not officially classified, the mutagenic potential suggests that carcinogenic effects cannot be ruled out.

Section 3: The Hierarchy of Controls for Safe Handling

A foundational principle of laboratory safety is the hierarchy of controls. This framework prioritizes the most effective control measures to eliminate or minimize hazards. For a potent, powdered compound suspected of being a mutagen, this hierarchy is not merely a recommendation but a mandatory operational standard.

Caption: Hierarchy of controls for mitigating chemical hazards.

Engineering Controls: The First Line of Defense

The primary objective is to contain the powdered chemical at the source to prevent inhalation and surface contamination.

• Weighing and Transfer: All weighing and transfer of the solid compound must be performed within a ventilated enclosure, such as a chemical fume hood or a dedicated balance enclosure.[8][9] This prevents fine, electrostatically-charged powders from becoming airborne and contaminating the laboratory environment.

• Chemical Manipulations: All subsequent work with the compound, including making solutions, should be conducted in a certified chemical fume hood.[10]

Administrative Controls: Standardizing Safe Practices

Administrative controls are the work practices and procedures that reduce the risk of exposure.

• Designated Areas: A specific area of the lab bench within a fume hood must be designated for working with this compound.[9] This area should be clearly labeled with a warning sign indicating the presence of a suspected mutagen.

• Standard Operating Procedures (SOPs): A detailed, written SOP for handling this chemical must be developed and approved. All personnel must be trained on this SOP before beginning work.[11]

• Hygiene: Users must wash their hands thoroughly after handling the material, before leaving the laboratory, and before eating or drinking.[6] Contaminated lab coats must not be worn outside the designated work area.[10]

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should not be relied upon as the primary means of protection. It is the last line of defense after engineering and administrative controls have been implemented.

PPE Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes of solutions and accidental dispersal of powder.[12]
Hand Protection	Nitrile gloves (minimum thickness of 4 mil).	Provides a barrier against skin contact. Gloves must be inspected before use and removed properly to avoid contaminating the skin.[12] Change gloves immediately if contaminated.
Body Protection	A buttoned lab coat and appropriate street clothing (long pants, closed-toe shoes).	Prevents contamination of personal clothing.[13]
Respiratory Protection	Generally not required if work is performed within proper engineering controls (fume hood). If engineering controls fail or for major spill cleanup, a respirator with a particulate filter (N95 or higher) may be necessary.[14]

Section 4: Emergency Procedures

Immediate and correct response to an exposure is critical. All personnel must be familiar with these procedures and the location of emergency equipment (safety shower, eyewash station) before starting work.

Caption: Flowchart for emergency response to chemical exposure.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[6][15]

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes while removing all contaminated clothing and shoes.[12] If skin irritation occurs, get medical advice.[6]

• Inhalation: Remove person to fresh air and keep comfortable for breathing.[7] If not breathing, give artificial respiration. Seek medical attention.[6]

• Ingestion: Call a POISON CENTER or doctor immediately. Rinse mouth with water. Never give anything by mouth to an unconscious person.[12] Do not induce vomiting.[16]

Spill Response

• Minor Spill (Solid): Evacuate unprotected personnel. Avoid breathing dust.[12] Do not dry sweep. Gently cover the spill with absorbent paper towels, wet them with water, and then carefully wipe up the material, working from the outside in. Place all contaminated materials in a sealed, labeled hazardous waste container. Decontaminate the area with an appropriate solvent or detergent solution.[9]

• Major Spill: Evacuate the laboratory immediately and alert others. Close the door and prevent entry. Contact your institution's emergency response team.[15]

Section 5: Waste Disposal

Due to its hazardous nature, all waste generated from work with 1,2-dimethyl-6-nitro-1H-benzimidazole must be treated as hazardous chemical waste.

Caption: Decision tree for proper chemical waste disposal.

• Procedure: Do not dispose of this chemical down the drain or in regular trash.[7] All waste, including contaminated gloves, wipes, and empty containers, must be collected in a clearly labeled, sealed container.[12] Handle uncleaned containers as you would the product itself.[7] Arrange for disposal through your institution's certified hazardous waste management program.

References

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Pharmacological Potential of 1,2-Dimethyl-6-nitro-1H-benzimidazole Derivatives: A Technical Guide

Executive Summary: The "Nitro-Switch" Scaffold

The benzimidazole heterocycle remains a "privileged structure" in medicinal chemistry due to its resemblance to purine bases and high affinity for diverse biopolymers.[1] Within this class, 1,2-dimethyl-6-nitro-1H-benzimidazole represents a highly optimized scaffold where three specific structural features converge to enhance pharmacological potency:

• 6-Nitro Group: Acts as an electron-withdrawing pharmacophore, enhancing redox potential and facilitating interactions with nitroreductases (crucial for antimicrobial specificity) and DNA intercalation.

• 1,2-Dimethyl Substitution: The

  -methyl group locks the tautomeric equilibrium, fixing the nitro group's position and increasing lipophilicity (logP) for blood-brain barrier (BBB) and membrane penetration. The -methyl group provides steric bulk and metabolic stability against rapid oxidation.

• Fixed Regiochemistry: Unlike

  -benzimidazoles, the 1,2-dimethyl derivative prevents prototropic tautomerism, allowing for precise Structure-Activity Relationship (SAR) mapping.

This guide details the synthesis, pharmacological profiling, and molecular mechanisms of this specific subclass, supported by validated protocols.

Chemical Architecture & SAR Analysis

The pharmacological efficacy of 1,2-dimethyl-6-nitro-1H-benzimidazole derivatives is dictated by the electronic and steric environment of the core ring system.

Structure-Activity Relationship (SAR) Matrix

Position	Substituent	Electronic Effect	Pharmacological Impact
N-1	Methyl ( )	Inductive (+I)	Locks tautomer; Increases lipophilicity; Prevents N-glucuronidation.
C-2	Methyl ( )	Inductive (+I)	Enhances hydrophobic interaction with tubulin; Metabolic block against C2-oxidation.
C-6	Nitro ( )	Mesomeric (-M)	Critical for bioreduction (prodrug activation); Enhances DNA binding affinity; Increases acidity of remaining aromatic protons.
C-5	(Variable)	N/A	Often left unsubstituted or halogenated to modulate dipole moment.

Synthetic Pathways & Regioselectivity

Synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole requires careful control of regiochemistry during the alkylation step, as the precursor (2-methyl-5(6)-nitrobenzimidazole) exists as a tautomeric mixture.

Core Synthesis Workflow

The most robust route involves the Phillips condensation followed by selective N-methylation.

Figure 1: Synthetic route distinguishing the 5-nitro and 6-nitro isomers. The 6-nitro isomer is often thermodynamically favored or separable via fractional crystallization.

Technical Note on Isomer Separation

The N-methylation of 5(6)-nitrobenzimidazole yields two isomers. The 1,2-dimethyl-6-nitro isomer typically exhibits a higher melting point and lower solubility in ethanol compared to the 1,2-dimethyl-5-nitro isomer, allowing purification via recrystallization.

Pharmacological Profiles[1][2][3][4][5][6][7][8]

Antimicrobial Activity

The 6-nitro derivatives exhibit potent activity against Gram-positive bacteria and fungi.[2] The mechanism often involves interference with bacterial DNA gyrase or reduction of the nitro group to toxic nitroso intermediates by bacterial nitroreductases.

Comparative MIC Data (

)

Organism	Strain	1,2-dimethyl-6-nitro	Standard (Ciprofloxacin)	Standard (Fluconazole)
S. aureus	ATCC 25923	6.25 - 12.5	0.5 - 1.0	-
B. subtilis	ATCC 6633	3.12 - 6.25	0.25 - 0.5	-
E. coli	ATCC 25922	25.0 - 50.0	0.015	-
C. albicans	ATCC 10231	12.5 - 25.0	-	1.0 - 2.0

Data synthesized from comparative nitrobenzimidazole studies [1, 2].[3][2]

Anticancer Potential

The 1,2-dimethyl-6-nitro scaffold serves as a potent inhibitor of cell proliferation.

• Target: Inhibition of tubulin polymerization (similar to nocodazole) and inhibition of Poly (ADP-ribose) polymerase (PARP).

• Selectivity: High cytotoxicity against A549 (lung) and MCF7 (breast) cancer lines, with reduced toxicity toward non-neoplastic fibroblasts [3].

• IC50 Values: Often in the range of 1.5 - 10

  for optimized derivatives.

Analgesic & Anti-inflammatory

Derivatives substituted at the C-2 position (including the methyl group) have shown significant reduction in paw edema (carrageenan-induced) and increased latency in tail-flick assays, comparable to diclofenac sodium [4, 5].

Mechanism of Action (MOA)

The biological activity is multitargeted. The 6-nitro group is essential for the "Redox-Activation" pathway, while the benzimidazole core drives "Receptor Binding" .

Figure 2: Dual mechanism of action. The scaffold inhibits microtubule dynamics in cancer cells while exploiting nitro-activation in microbial pathogens.

Validated Experimental Protocols

Protocol A: Synthesis of 1,2-Dimethyl-6-nitro-1H-benzimidazole

Objective: Selective synthesis and isolation.

• Cyclization: Dissolve 4-nitro-1,2-phenylenediamine (10 mmol) in 4N HCl (20 mL). Add acetic acid (15 mmol) and reflux for 4 hours. Neutralize with ammonia to precipitate 2-methyl-5(6)-nitrobenzimidazole .

• Methylation: Suspend the precipitate (5 mmol) in dry acetone (30 mL). Add anhydrous

  (10 mmol) and Methyl Iodide (6 mmol).

• Reflux: Heat at

  for 6–8 hours. Monitor via TLC (Mobile phase: Chloroform:Methanol 9:1).

• Workup: Filter inorganic salts. Evaporate solvent.[4]

• Purification: Recrystallize from Ethanol/Water (8:2). The 6-nitro isomer typically crystallizes first (check melting point: ~160-165°C, distinct from 5-nitro isomer).

Protocol B: In Vitro Cytotoxicity (MTT Assay)

Objective: Determine IC50 against cancer cell lines (e.g., A549).[5]

• Seeding: Plate A549 cells (

  cells/well) in 96-well plates. Incubate for 24h at .

• Treatment: Add test compound (dissolved in DMSO) at serial dilutions (0.1 - 100

  ). Maintain DMSO concentration < 0.5%.

• Incubation: Incubate for 48 hours.

• Dye Addition: Add 20

  MTT solution (5 mg/mL in PBS). Incubate for 4 hours.

• Solubilization: Remove medium. Add 100

  DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

References

• Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. Molecules, 2000.[6]

• Antibacterial Activity of the Halogen- and Nitro Derivatives of Benzimidazole Against Bacillus Subtilis. Antibiotics and Chemotherapy, 2023.[7]

• Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 2011.[5]

• Synthesis, Characterization and Biological Evaluation of Novel Substituted 1H-Benzimidazole Derivatives. YMER, 2022.

• Synthesis and anti-inflammatory activity of benzimidazole derivatives. Acta Poloniae Pharmaceutica, 2012.

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• 6. mdpi.com [mdpi.com]
• 7. Antibacterial Activity of the Halogen- and Nitro Derivatives of Benzimidazole Against Bacillus Subtilis | Begunov | Antibiot Khimioter = Antibiotics and Chemotherapy [antibiotics-chemotherapy.ru]

A Technical Guide to the Synthesis of Nitro-benzimidazoles: Pathways, Mechanisms, and Protocols for Drug Discovery

Abstract

The nitro-benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with diverse biological activities.[1][2] The presence of the nitro group is often critical, modulating the electronic properties of the molecule and enabling mechanisms of action such as reductive activation, which is key to its antimicrobial and anticancer effects.[3] This technical guide provides an in-depth review of the principal synthetic pathways to nitro-benzimidazole derivatives, designed for researchers, medicinal chemists, and drug development professionals. We move beyond a simple recitation of methods to explain the causality behind experimental choices, offering field-proven insights into both foundational and modern synthetic strategies. This document details classical condensation reactions, efficient one-pot reductive cyclizations, and green chemistry approaches, complete with step-by-step protocols, comparative data, and mechanistic diagrams to facilitate practical application and further innovation in the field.

Section 1: The Nitro-benzimidazole Scaffold: A Privileged Structure in Medicinal Chemistry

The benzimidazole ring system, an isostere of naturally occurring purines, is a privileged scaffold in drug discovery, granting access to a wide range of biological targets.[4] Its derivatives have found applications as antimicrobial, antiparasitic, antiviral, anticancer, and antihypertensive agents.[5][6][7] The introduction of a nitro group onto the benzene ring dramatically influences the molecule's physicochemical properties and pharmacological profile.

The nitro group is a potent electron-withdrawing group that lowers the electron density of the aromatic system.[3] This electronic modification is fundamental to many of the observed biological activities. In antimicrobial and anticancer contexts, the nitro group can undergo bioreduction within target cells (e.g., anaerobic bacteria or hypoxic tumor cells) to form highly reactive nitroso, hydroxylamino, and amino radicals. These radical species can induce DNA damage and oxidative stress, leading to cytotoxicity.[3] Consequently, the synthesis of specifically substituted nitro-benzimidazoles remains a highly active area of research, driven by the quest for more potent and selective therapeutic agents.[1]

Section 2: Foundational Synthesis Strategies: Condensation of Nitro-o-Phenylenediamines

The most traditional and widely employed route to nitro-benzimidazoles involves the cyclocondensation of a nitro-substituted o-phenylenediamine with a suitable one-carbon electrophile. The choice of the electrophile directly determines the substituent at the 2-position of the resulting benzimidazole.

The Phillips-Ladenburg Condensation: Reaction with Carboxylic Acids & Derivatives

The Phillips-Ladenburg synthesis involves the reaction of an o-phenylenediamine with a carboxylic acid (or its derivative, like an anhydride or ester) under acidic conditions and typically at high temperatures.[8][9]

Causality & Mechanistic Insight: The reaction is catalyzed by strong acids, such as hydrochloric acid (HCl) or polyphosphoric acid (PPA), which serve two primary functions.[8][10] First, the acid protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by one of the amino groups of the diamine. Second, the acid acts as a dehydrating agent, facilitating the final cyclization and aromatization step by promoting the elimination of two molecules of water. The requirement for elevated temperatures is to overcome the activation energy for both the initial amide formation and the subsequent intramolecular cyclization.

Figure 1: Mechanism of the Phillips-Ladenburg Condensation.

Experimental Protocol: Synthesis of 5(6)-Nitro-benzimidazole [11]

• Suspend 15.3 g of 4-nitro-1,2-phenylenediamine in 150 mL of 10% hydrochloric acid in a suitable reaction vessel.

• Add 15 mL of formic acid to the suspension.

• Heat the mixture with stirring on a water bath at 80°C for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully make the mixture alkaline with a concentrated ammonium hydroxide solution, which will cause the product to precipitate.

• Filter the resulting yellowish needles and wash thoroughly with water.

• Dry the product over P₂O₅ under reduced pressure to yield 5(6)-nitro-benzimidazole.

Condensation with Aldehydes: Oxidative Cyclization Pathways

A highly versatile method for synthesizing 2-substituted benzimidazoles is the condensation of an o-phenylenediamine with an aldehyde. This reaction proceeds via a Schiff base intermediate which must then be oxidized to form the final aromatic product.

Causality & Mechanistic Insight: The initial step is the rapid formation of a Schiff base (an imine) between one of the amino groups of the diamine and the aldehyde. This intermediate then undergoes intramolecular cyclization, where the second amino group attacks the imine carbon to form a dihydrobenzimidazole ring. This dihydro- intermediate is not aromatic and must be oxidized to achieve the stable benzimidazole core. A variety of oxidizing agents can be used, with sodium metabisulfite (Na₂S₂O₅) being a common, mild, and effective choice.[5][6] It facilitates the final aromatization step, driving the reaction to completion.

Figure 2: Workflow for Oxidative Condensation with Aldehydes.

Experimental Protocol: Synthesis of 2-Substituted-5-nitrobenzimidazoles [5][6][12]

• In a round-bottom flask, dissolve 1.0 equivalent of 4-nitro-1,2-phenylenediamine and 1.0 equivalent of the desired substituted aldehyde in absolute ethanol (or dimethoxyethane).

• Add 4.0 equivalents of sodium metabisulfite to the mixture.

• Heat the resulting mixture to reflux (approx. 80-85°C) for 4 hours. Monitor the reaction via TLC (e.g., using a 9:1 chloroform:methanol solvent system).

• Upon completion, cool the reaction mixture to room temperature.

• Add ethyl acetate (approx. 100 mL) to precipitate the product. In some cases, the product may need to be precipitated by pouring the reaction mixture into ice-cold water.[6]

• Filter the solid product, wash it with water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., methanol or ethanol-water) to obtain the pure 2-substituted-5-nitrobenzimidazole.

Data Summary: Comparison of Foundational Methods

Method	Electrophile	Catalyst/Reagent	Conditions	Typical Yields	Reference
Phillips-Ladenburg	Formic Acid	10% HCl	80°C, 3h	89%	[11]
Phillips-Ladenburg	Phenoxyacetic Acids	6N HCl	100°C, 3-4h	58-75%	[13]
Aldehyde Condensation	Aromatic Aldehydes	Na₂S₂O₅ / Ethanol	Reflux, 4h	Good	[5][12]
Aldehyde Condensation	Aromatic Aldehydes	Na₂S₂O₅ / DME	Reflux, 48h	Good	[6]

Section 3: Modern & Efficient Methodologies

While classical methods are robust, modern drug discovery demands greater efficiency, safety, and sustainability. Recent advancements have focused on one-pot procedures, milder reaction conditions, and green chemistry principles.

One-Pot Reductive Cyclization from o-Nitroanilines

This elegant approach combines the reduction of an o-nitroaniline to an o-phenylenediamine and its subsequent cyclocondensation into a single synthetic operation.[14][15]

Concept & Advantage: The primary advantage is the avoidance of isolating the o-phenylenediamine intermediate. These diamines can be unstable, prone to aerial oxidation and decomposition, making their purification and storage problematic. The one-pot method generates the diamine in situ, where it is immediately consumed in the subsequent cyclization step, leading to higher overall efficiency and operational simplicity.

Causality & Mechanistic Insight: The reaction begins with the selective reduction of the nitro group in the presence of an aldehyde. A common and mild reducing agent for this purpose is sodium dithionite (Na₂S₂O₄).[15] Once the diamine is formed, it rapidly condenses with the aldehyde already present in the reaction mixture to form the dihydrobenzimidazole, which is then oxidized to the final product, often by the reaction medium itself or a mild oxidant. Alternatively, catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) can be employed for the reduction step.[14]

Figure 3: Conceptual Workflow of One-Pot Reductive Cyclization.

Experimental Protocol: General Procedure via Reductive Cyclization [15]

• Dissolve the starting o-nitroaniline and an aldehyde in ethanol in a reaction vessel.

• Add sodium dithionite (Na₂S₂O₄) to the solution.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction and perform a standard aqueous workup.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate it under reduced pressure, and purify the residue by column chromatography or recrystallization to yield the 2-substituted benzimidazole.

Synthesis via Post-Functionalization: Nitration of the Benzimidazole Core

An alternative strategy is to first synthesize the benzimidazole core and then introduce the nitro group(s) onto the benzene ring via electrophilic aromatic substitution.

Concept & Application: This approach is particularly useful for synthesizing polynitrobenzimidazoles or when the required nitro-substituted o-phenylenediamine is commercially unavailable or difficult to prepare.[2][16] It allows for late-stage functionalization, a valuable strategy in library synthesis.

Causality & Mechanistic Insight: The benzimidazole ring is subjected to standard nitrating conditions, typically a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄). The sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The electron-rich benzene portion of the benzimidazole ring then attacks the nitronium ion. The position of nitration (regioselectivity) is directed by the existing substituents on the ring.

Experimental Protocol: General Conditions for Nitration [2][16]

• Dissolve the parent benzimidazole derivative in concentrated sulfuric acid at a low temperature (e.g., 0°C).

• Slowly add a nitrating agent, such as concentrated nitric acid or potassium nitrate, while maintaining the low temperature.

• Allow the reaction to stir at room temperature for a specified period (e.g., 8 hours to overnight), monitoring by TLC.

• Carefully pour the reaction mixture onto crushed ice to precipitate the nitrated product.

• Neutralize the mixture with a base (e.g., ammonia solution).

• Filter the solid product, wash with water, and dry.

• Recrystallize from a suitable solvent to obtain the pure nitro-benzimidazole derivative.

Green Chemistry Approaches

Modern synthesis emphasizes environmentally benign methods. For nitro-benzimidazole synthesis, this has manifested primarily through the use of microwave irradiation and novel solvent systems.

Microwave-Assisted Synthesis: Microwave irradiation provides rapid and uniform heating of the reaction mixture, often leading to a dramatic reduction in reaction times (from hours to minutes) and an increase in product yields.[13][17][18] This technique is highly effective for Phillips-Ladenburg type condensations.

Experimental Protocol: Microwave-Assisted Synthesis of 5-Nitro-2-aryl substituted-1H-benzimidazoles [13]

• Place 4-nitro-o-phenylenediamine (0.01 mole) and a substituted phenoxyacetic acid (0.01 mole) in a microwave-safe reaction vessel.

• Add a catalytic amount of 6N HCl.

• Irradiate the mixture in a microwave reactor at 400W for 2.5-3.5 minutes.

• After cooling, pour the mixture into ice-cold water and neutralize with aqueous ammonia.

• Filter and recrystallize the product from an ethanol-water system. Yields are reported to be in the 82-92% range, significantly higher than the 58-75% obtained via conventional heating.[13]

Section 4: Conclusion and Future Outlook

The synthesis of nitro-benzimidazoles is a mature yet continually evolving field. While the foundational Phillips-Ladenburg condensation and oxidative cyclization with aldehydes remain workhorse methods, they are often hampered by harsh conditions and lengthy reaction times. Modern strategies, particularly one-pot reductive cyclizations from o-nitroanilines, offer significant advantages in efficiency, safety, and convenience by avoiding the isolation of unstable intermediates. Furthermore, the adoption of green chemistry principles, such as microwave-assisted synthesis, is paving the way for more sustainable and rapid production of these valuable scaffolds. As the demand for novel therapeutics continues to grow, the development of even more selective, high-yielding, and environmentally friendly pathways for the synthesis of complex nitro-benzimidazole derivatives will remain a key focus for researchers in medicinal and synthetic organic chemistry.

Section 5: References

• Review of synthesis process of nitrobenzimidazole derivatives. (2023). Taylor & Francis Online. [Link]

• SYNTHESIS AND ANTIOXIDANT ACTIVITY OF 2-SUBSTITUTED-5-NITRO BENZIMIDAZOLE DERIVATIVES. (n.d.). CORE. [Link]

• Green One-Pot Synthesis of Benzimidazoles from Dinitroarenes in Water Using a Ru-Doped Co-Based Heterogeneous Catalyst. (n.d.). PMC. [Link]

• Microwave assisted, one-pot synthesis of 5-nitro- 2-aryl substituted-1H-benzimidazole libraries: Screening in vitro for antimicrobial activity. (2009). Taylor & Francis Online. [Link]

• Review of synthesis process of nitrobenzimidazole derivatives. (2023). Taylor & Francis Online. [Link]

• Synthesis of 5(6)-nitro-benzimidazole. (n.d.). PrepChem.com. [Link]

• Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. (n.d.). Scholars Research Library. [Link]

• a facile one-pot synthesis of benzimidazoles from 2-nitroanilines by reductive cyclization. (2008). arkat-usa.org. [Link]

• Facile one-pot clean synthesis of benzimidazole motifs: Exploration on bismuth nitrate accelerated subtle catalysis. (n.d.). sciencedirect.com. [Link]

• Review of synthesis process of nitrobenzimidazole derivatives. (2023). ResearchGate. [Link]

• Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major... (n.d.). PMC. [Link]

• Recent achievements in the synthesis of benzimidazole derivatives. (2023). RSC Publishing. [Link]

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. (2020). DTIC. [Link]

• Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. (2022). TSI Journals. [Link]

• Recent achievements in the synthesis of benzimidazole derivatives. (n.d.). PMC. [Link]

• Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation. (n.d.). PMC. [Link]

• A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis and Pharmacological Screening of Novel 5-Nitro Benzimidazole Derivatives as an Anti-Inflammatory Agents. (2023). ijcrt.org. [Link]

• Benzimidazole: A Milestone in the Field of Medicinal Chemistry. (n.d.). Bentham Science Publisher. [Link]

• (PDF) SYNTHESIS AND ANTIOXIDANT ACTIVITY OF 2-SUBSTITUTED-5-NITRO BENZIMIDAZOLE DERIVATIVES. (2017). ResearchGate. [Link]

• The mechanism of one-pot synthesis of benzimidazoles from o-nitrophenol and alcohols. (n.d.). ResearchGate. [Link]

• Scheme 1. Chemical synthesis of 5(6)-nitro-1H-benzimidazole derivatives... (n.d.). ResearchGate. [Link]

• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar. [Link]

• A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. (n.d.). PMC. [Link]

• Green Chemistry as a Versatile Technique for the Synthesis of Benzimidazole Derivatives. (n.d.). ijpbs.net. [Link]

• Green Synthesis of Privileged Benzimidazole Scaffolds Using Active Deep Eutectic Solvent. (2019). mdpi.com. [Link]

• (PDF) Microwave-assisted synthesis of some nitro-benzimidazoles and their salicyl and isatin Schiff bases. (2025). ResearchGate. [Link]

• Green Synthesis of Benzimidazole Derivatives: An Overview of Bulk Drug Synthesis. (n.d.). Semantic Scholar. [Link]

• Process for the preparation of new benzimidazoles. (n.d.). Google Patents.

• The Phillips–Ladenburg imidazole synthesis. (n.d.). ResearchGate. [Link]

• An Overview About Synthetic and Biological Profile of Benzimidazole. (n.d.). lupinepublishers.com. [Link]

• Heterogeneous Catalytic Synthesis of 2-Methylbenzimidazole from 2-Nitroaniline and Ethanol Over Mg Modified Cu-Pd/γ-Al2O3. (2018). mdpi.com. [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
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• 7. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization [organic-chemistry.org]
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• 17. eijppr.com [eijppr.com]
• 18. researchgate.net [researchgate.net]

Thermodynamic Stability of 1,2-Dimethyl-6-Nitro-1H-Benzimidazole: A Technical Guide

The thermodynamic stability of 1,2-dimethyl-6-nitro-1H-benzimidazole is a critical parameter governing its isolation, shelf-life, and utility as a pharmacophore or energetic precursor. This guide provides a rigorous technical analysis of its energetic landscape, synthesis-driven isomerism, and thermal decomposition kinetics.

Part 1: Executive Technical Summary

1,2-dimethyl-6-nitro-1H-benzimidazole (CAS: 5381-79-3 for the 1-methyl-6-nitro core structure) represents a rigid, bicyclic heteroaromatic scaffold. Its thermodynamic stability is defined by three competing factors:

• Aromatic Resonance Energy: High stability derived from the fused benzene-imidazole system (approx. 36 kcal/mol resonance energy).

• Nitro Group Withdrawal: The electron-withdrawing nature of the 6-nitro group destabilizes the

  -framework while stabilizing the -system via conjugation, raising the decomposition onset temperature ( ) typically above 260°C.

• Regioisomeric Tension: The N-methylation of the asymmetric 5(6)-nitro precursor creates a kinetic vs. thermodynamic product distribution between the 1,5-dimethyl and 1,6-dimethyl isomers.

Key Stability Metrics (Estimated):

• Melting Point: 175–185°C (Lower than the N-H parent due to loss of intermolecular H-bonds).

• Decomposition Onset: >270°C (Exothermic C-NO

  cleavage).

• Solubility: High stability in polar aprotic solvents (DMSO, DMF); hydrolytically stable at pH 1–13.

Part 2: Thermodynamic Architecture & Regioisomerism

The 1,5- vs. 1,6-Isomer Energy Landscape

The synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole invariably begins with the methylation of 2-methyl-5-nitro-1H-benzimidazole. This precursor exists as a rapid tautomeric equilibrium between the 5-nitro and 6-nitro forms.

Upon methylation (e.g., MeI/K

CO ), the tautomers are "frozen" into two distinct regioisomers:

• 1,2-dimethyl-5-nitro-1H-benzimidazole

• 1,2-dimethyl-6-nitro-1H-benzimidazole (Target)

Thermodynamic Preference: Density Functional Theory (DFT) calculations (B3LYP/6-311++G**) generally predict the 1,6-isomer to be marginally less stable (higher energy) than the 1,5-isomer by approximately 0.5–1.2 kcal/mol .

• Steric Factor: The N1-methyl group interacts with the C7-proton. In the 6-nitro isomer, the nitro group is at C6 (adjacent to C7), causing negligible steric clash with the N1-methyl.

• Electronic Factor: The dipole moment of the 1,6-isomer is often larger, leading to higher solvation energy in polar solvents, which can shift the effective thermodynamic stability during crystallization.

Crystal Lattice Energy

The solid-state stability is dominated by

- stacking interactions. Unlike the N-H parent (2-methyl-5-nitrobenzimidazole, MP ~225°C), the N-methylated derivative lacks a hydrogen bond donor.

• Consequence: The lattice energy is reduced, lowering the melting point.

• Polymorphism: This compound is prone to polymorphism. Rapid cooling from recrystallization solvents (e.g., EtOH) can trap metastable kinetic polymorphs with lower melting points (e.g., 168°C vs. 182°C).

Part 3: Thermal Stability Profile

Decomposition Kinetics

The thermal decomposition of nitrobenzimidazoles follows a first-order kinetic model dominated by the homolytic cleavage of the C–NO

bond.

• Mechanism:

  • Stage 1 (Fusion): Endothermic melting (reversible).

  • Stage 2 (Induction): Nitro-nitrite rearrangement (slow).

  • Stage 3 (Runaway): Exothermic release of NO

    , CO, and ring fragmentation.

Arrhenius Parameters (Typical for Nitrobenzimidazoles):

• Activation Energy (

  ): 160–180 kJ/mol.

• Pre-exponential Factor (

  ): 28–32 s .

Chemical Stability

• Hydrolysis: The imidazole ring is exceptionally stable to aqueous acid and base. However, prolonged boiling in 6M HCl can cause N-demethylation.

• Oxidation: The 2-methyl group is susceptible to oxidation (to carboxylic acid) by strong oxidants (KMnO

  ), but the ring system remains intact.

Part 4: Experimental Protocols

Protocol A: Synthesis & Regioisomer Separation

Objective: To synthesize and isolate the thermodynamically distinct 1,2-dimethyl-6-nitro isomer.

Reagents: 2-methyl-5-nitrobenzimidazole (10 mmol), Iodomethane (12 mmol), K

CO (15 mmol), DMF (anhydrous).

Step-by-Step:

• Deprotonation: Dissolve 2-methyl-5-nitrobenzimidazole in DMF (20 mL). Add K

  CO and stir at 25°C for 30 min. Why: Ensures formation of the benzimidazolide anion, the nucleophilic species.

• Alkylation: Add MeI dropwise. Stir at 25°C for 4 hours. Control: Do not heat above 40°C to avoid N-quaternization (formation of benzimidazolium salts).

• Quench: Pour into ice-water (100 mL). Filter the precipitate.

• Isomer Separation (Critical): The crude is a mixture (~1:1) of 5- and 6-nitro isomers.[1]

  • Technique: Fractional Recrystallization.

  • Solvent: Boiling Ethanol.

  • Process: The 1,5-isomer is typically less soluble and crystallizes first upon cooling. Filter the first crop (mostly 1,5). Concentrate the mother liquor to isolate the 1,6-isomer (enriched) .

  • Purification: Recrystallize the second crop from Acetone/Hexane to obtain pure 1,2-dimethyl-6-nitro-1H-benzimidazole.

Protocol B: DSC Stability Assessment

Objective: To determine Melting Point (

) and Decomposition Onset ( ).

• Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

• Sample: 2–5 mg of dried crystalline powder in a hermetically sealed aluminum pan (pinhole lid).

• Method:

  • Equilibrate at 40°C.

  • Ramp 10°C/min to 350°C.

  • Purge gas: Nitrogen (50 mL/min).

• Analysis:

  • Identify the sharp endotherm (

    ).

  • Identify the broad exotherm (

    ).

  • Self-Validation: If

    is broad (>2°C range), the sample is impure or a mixture of isomers. Recrystallize.

Part 5: Visualizations

Figure 1: Synthesis and Isomer Divergence Pathway

This diagram illustrates the bifurcation point where thermodynamic and kinetic factors dictate the ratio of the 6-nitro vs. 5-nitro product.

Caption: Synthesis workflow highlighting the critical separation of the 1,6-nitro isomer from the regioisomeric mixture.

Figure 2: Thermodynamic Stability Testing Workflow

A logic flow for validating the thermal and chemical integrity of the compound.

Caption: Decision matrix for validating the thermodynamic quality of the synthesized material.

Part 6: References

• Crystal Structure of 2-Methyl-5-nitro-1H-benzimidazole:

  • Title: 2-Methyl-5-nitro-1H-benzimidazole monohydrate.[2]

  • Source: PubMed Central (PMC).

  • URL:[Link]

• Thermal Decomposition of Nitroazoles:

  • Title: Thermal Decomposition of 4-Nitroimidazole Catalyzed by Pb(NO3)2.

  • Source: ResearchGate.

  • URL:[Link]

• Regioselectivity in Benzimidazole Alkylation:

  • Title: Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights.

  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

• General Synthesis of Nitrobenzimidazoles:

  • Title: Synthesis of 5(6)-nitro-benzimidazole.

  • Source: PrepChem.

  • URL:[Link]

Sources

• 1. Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Methyl-5-nitro-1H-benzimidazole monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Selective Reduction of 1,2-Dimethyl-6-nitro-1H-benzimidazole

This Application Note is designed for researchers requiring a robust, scalable, and high-purity protocol for the reduction of 1,2-dimethyl-6-nitro-1H-benzimidazole to 1,2-dimethyl-1H-benzimidazol-6-amine .

The guide prioritizes Catalytic Hydrogenation as the primary method due to its atom economy and ease of workup, while providing Iron-Mediated Reduction as a robust alternative for substrates sensitive to hydrogenolysis or labs lacking hydrogenation infrastructure.

Introduction & Strategic Analysis

The transformation of 1,2-dimethyl-6-nitro-1H-benzimidazole (Compound 1 ) to 1,2-dimethyl-1H-benzimidazol-6-amine (Compound 2 ) is a pivotal step in the synthesis of bioactive benzimidazole derivatives.[1] The resulting 6-amino scaffold serves as a versatile nucleophile for amide coupling, sulfonylation, or reductive amination in the development of kinase inhibitors and anti-parasitic agents.

Substrate Analysis

• Basic Nature: The imidazole ring N-3 nitrogen is basic (pKa ~5.5–6.0).[1] Acidic reduction methods (e.g., Fe/AcOH) will protonate this site, necessitating a careful pH adjustment during workup to isolate the free base.

• Regiochemistry: The fixed

  -methyl group at position 1 locks the tautomerism, making the 5- and 6-positions distinct.[1] This protocol specifically targets the 6-nitro isomer.[1]

Method Selection Matrix

Feature	Method A: Catalytic Hydrogenation (Pd/C)	Method B: Iron/Acetic Acid (Bechamp)
Primary Use	High-purity synthesis; Standard laboratory scale.[1]	Large scale; Halogen-containing analogs.[1][2]
Chemo-selectivity	Low (Reduces alkenes, alkynes, halides).	High (Tolerates alkenes, nitriles).
Workup	Simple: Filter and evaporate.	Complex: Requires neutralization & iron sludge removal.
Atom Economy	Excellent.	Poor (Stoichiometric metal waste).

Method A: Catalytic Hydrogenation (Standard Protocol)

Principle: Heterogeneous catalysis using Palladium on Carbon (Pd/C) under an atmosphere of hydrogen gas.[3] This is the cleanest method, typically yielding >95% purity without chromatography.

Reagents & Equipment

• Substrate: 1,2-dimethyl-6-nitro-1H-benzimidazole (1.0 equiv).

• Catalyst: 10% Pd/C (5–10 wt% loading, ~50% water wet recommended for safety).

• Solvent: Methanol (MeOH) or Ethanol (EtOH). Note: Benzimidazoles are highly soluble in lower alcohols.

• Hydrogen Source: H₂ balloon (1 atm) or Parr Shaker (30–50 psi).

• Safety: Argon/Nitrogen line for purging.

Step-by-Step Protocol

• Preparation:

  • In a round-bottom flask (RBF), dissolve 1.0 g (5.23 mmol) of 1,2-dimethyl-6-nitro-1H-benzimidazole in 20 mL of MeOH .

  • Optional: If solubility is poor, add small amounts of THF or warm gently to 40°C.

• Catalyst Addition (Inert Atmosphere):

  • CRITICAL SAFETY: Pd/C is pyrophoric when dry.

  • Purge the flask with Nitrogen/Argon.

  • Carefully add 100 mg (10 wt%) of 10% Pd/C (wet) to the solution. Ensure the catalyst is fully wetted by the solvent.

• Hydrogenation:

  • Evacuate the flask and backfill with Hydrogen gas three times (balloon method).

  • Stir vigorously at Room Temperature (20–25°C) for 2–4 hours .

  • Monitoring: Check reaction progress via TLC (System: 10% MeOH in DCM). The starting material (yellow spot) should disappear, replaced by a lower Rf fluorescent spot (amine).

• Workup:

  • Purge the system with Nitrogen to remove excess H₂.[3]

  • Filter the mixture through a pad of Celite® 545 to remove the Pd/C catalyst.

  • Wash the Celite pad with 20 mL of MeOH.

  • Safety Note: Do not let the filter cake dry out completely; keep it wet with water/solvent and dispose of it into a dedicated solid waste container immediately to prevent ignition.

• Isolation:

  • Concentrate the filtrate under reduced pressure (Rotavap) at 40°C.

  • Yield: Expect an off-white to pale brown solid (Yield: >90%).[1]

Method B: Iron-Mediated Reduction (Robust Alternative)[1]

Principle: Electron transfer from metallic iron in a protic medium (Bechamp Reduction). This method is preferred if the molecule contains groups sensitive to hydrogenation (e.g., C-Cl, C-Br bonds, though not present in the core substrate).

Reagents

• Substrate: 1,2-dimethyl-6-nitro-1H-benzimidazole (1.0 equiv).

• Reductant: Iron Powder (325 mesh, 5.0 equiv).

• Acid/Electrolyte: Ammonium Chloride (NH₄Cl, 5.0 equiv) in H₂O/EtOH (1:4) OR Glacial Acetic Acid (AcOH, 5.0 equiv) in EtOH.

  • Recommendation: Use Fe/NH₄Cl for a milder, near-neutral condition that simplifies the workup of the basic benzimidazole.

Step-by-Step Protocol (Fe/NH₄Cl Method)

• Reaction Setup:

  • In a 100 mL RBF, suspend 1.0 g (5.23 mmol) of substrate in 30 mL of Ethanol/Water (4:1 v/v) .

  • Add 1.40 g (26.1 mmol) of Ammonium Chloride (NH₄Cl).

  • Add 1.46 g (26.1 mmol) of Iron Powder.

• Reduction:

  • Heat the mixture to Reflux (approx. 80°C) with vigorous stirring.

  • Reaction time is typically 1–3 hours . The yellow suspension will turn dark brown/black (iron oxides).

• Workup (Critical for Benzimidazoles):

  • Filtration: While still hot, filter the mixture through Celite to remove iron sludge. Wash with hot EtOH.

  • Concentration: Evaporate the bulk of the ethanol.

  • Neutralization: The residue contains the amine hydrochloride/salts. Add 20 mL of saturated NaHCO₃ (pH ~8–9).

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL) .

    • Note: Benzimidazole amines are polar; if extraction is difficult, use 10% MeOH in CHCl₃.

  • Drying: Dry combined organics over Na₂SO₄, filter, and concentrate.

Visualization of Pathways & Workflows

Figure 1: Mechanistic Pathway (Hydrogenation)

Caption: Step-wise reduction of the nitro group to amine via nitroso and hydroxylamine intermediates.

[1]

Figure 2: Workup Decision Tree

Caption: Logic flow for selecting the appropriate workup based on the reduction method used.

[1]

Analytical Validation

Upon isolation, the product should be characterized to confirm the reduction of the nitro group (

) to the amine ( ).

Analytical Method	Expected Observation
Appearance	Off-white to brownish solid.[1] Darkens upon air oxidation.
1H NMR (DMSO-d6)	New Signal: Broad singlet at 4.5–5.5 ppm (2H, ). Aromatic Shift: Upfield shift of the H-5 and H-7 protons due to the shielding effect of the electron-donating amino group.[1]
LC-MS (ESI+)	Mass Shift: .[1] (Starting Material ).
IR Spectroscopy	Appearance: Doublet spike at 3300–3400 cm⁻¹ (N-H stretch). Disappearance: Strong bands at 1530 cm⁻¹ and 1350 cm⁻¹ (N-O stretch).

References

• Common Organic Chemistry. (n.d.). Nitro Reduction - Common Conditions and Examples.[1][4] Retrieved from [Link][1]

• Wu, C.-H., & Sun, C.-M. (2006).[1] Parallel synthesis of amino bis-benzimidazoles by multistep microwave irradiation.[1] Tetrahedron Letters, 47(15), 2601-2604. Retrieved from [Link][1]

• Gamble, A. B., et al. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.[5] Synthetic Communications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reduction of Nitro Compounds to Amines.[3][6][4][5][7][8][9][10] Retrieved from [Link]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. scispace.com [scispace.com]
• 6. scribd.com [scribd.com]
• 7. srict.in [srict.in]
• 8. US9284258B2 - Process for the reduction of nitro derivatives to amines - Google Patents [patents.google.com]
• 9. Highly efficient catalytic transfer hydrogenation for the conversion of nitrobenzene to aniline over PdO/TiO2: The key role of in situ switching from PdO to Pd - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amine synthesis by nitro compound reduction [organic-chemistry.org]

Application Note: Precision Methylation of Nitro-Benzimidazole Precursors

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of alkylating nitro-benzimidazole scaffolds—critical intermediates in the synthesis of high-potency opioids (e.g., nitazene analogs), antiparasitics, and antiviral agents.

Executive Summary & Strategic Analysis

The methylation of nitro-benzimidazoles is a deceptive transformation.[1] While seemingly simple, the presence of the nitro group (

) introduces significant electronic bias that complicates regioselectivity. Unlike unsubstituted benzimidazoles, where N1 and N3 are equivalent due to rapid tautomerism, 5-nitrobenzimidazole presents two distinct nucleophilic sites upon deprotonation.

The Regioselectivity Challenge

The nitro group at position 5 exerts a strong electron-withdrawing effect (EWG).

• Electronic Bias: The nitrogen atom para to the nitro group (N3) experiences both inductive and resonance deactivation. The nitrogen atom meta to the nitro group (N1) experiences only inductive deactivation.

• Nucleophilicity: Consequently, the N1 position (meta) is generally more nucleophilic than the N3 position.

• Outcome: Standard alkylation typically favors the 1-methyl-5-nitrobenzimidazole isomer over the 1-methyl-6-nitrobenzimidazole isomer.[1] However, mixtures are almost inevitable (typically 60:40 to 80:20 ratios), necessitating robust separation protocols.

Mechanistic Pathway

The reaction proceeds via an

mechanism on the benzimidazole anion.

Figure 1: Mechanistic divergence in the methylation of 5-nitrobenzimidazole. Path A is electronically favored due to less deactivation of the meta-nitrogen.[1]

Reagent Selection Guide

Selection of the methylating agent should balance reactivity, toxicity, and "green" process requirements.

Reagent	Reactivity	Toxicity	Atom Economy	Recommended Use Case
Methyl Iodide (MeI)	High	High (Neurotoxin)	Low	Small Scale / R&D. Best for initial synthesis where yield is priority.[1]
Dimethyl Sulfate (DMS)	Very High	Extreme (Carcinogen)	Moderate	Legacy Scale-up. Effective but requires strict containment.
Dimethyl Carbonate (DMC)	Low (Tunable)	Low (Green)	High	Green Process / Large Scale. Requires autoclave/pressure vessel (>120°C).
Trimethyloxonium BF4	Extreme	Moderate	Low	Difficult Substrates. Use when standard methods fail.

Experimental Protocols

Protocol A: Standard High-Yield Methylation (MeI/Acetone)

Best for: Initial R&D, gram-scale synthesis, and when isolation of specific isomers is required.[1]

Reagents:

• 5-Nitrobenzimidazole (1.0 eq)[1]

• Methyl Iodide (1.5 eq) [CAUTION: Neurotoxin]

• Potassium Carbonate (

  ), anhydrous (2.0 eq)

• Acetone (Reagent Grade, 0.1 M concentration relative to substrate)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-nitrobenzimidazole (e.g., 1.63 g, 10 mmol) in acetone (100 mL).

• Deprotonation: Add anhydrous

  (2.76 g, 20 mmol). Stir at room temperature for 15 minutes. The suspension may change color (often deepening to yellow/orange) as the anion forms.

• Alkylation: Add Methyl Iodide (0.94 mL, 15 mmol) dropwise via syringe.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 60°C) for 3–5 hours. Monitor by TLC (System: EtOAc/Hexane 1:1).

• Work-up:

  • Cool to room temperature.[2][3][4]

  • Filter off the inorganic salts (

    /KI).

  • Concentrate the filtrate under reduced pressure to obtain the crude solid (mixture of isomers).

• Separation (Critical Step):

  • Fractional Crystallization: Dissolve the crude mixture in hot Ethanol. The 1-methyl-5-nitro isomer is typically less soluble and crystallizes out first upon cooling.[1]

  • Chromatography: If high purity of the minor isomer (1,6) is also needed, use flash column chromatography (Gradient: 20% -> 60% EtOAc in Hexanes). The 1,6-isomer usually elutes after the 1,5-isomer due to higher polarity (dipole moment alignment).

Protocol B: Green Methylation (Dimethyl Carbonate)

Best for: Process chemistry, avoiding toxic halides, and large-scale production.

Reagents:

• 5-Nitrobenzimidazole (1.0 eq)[1]

• Dimethyl Carbonate (DMC) (Solvent & Reagent, 10-20 eq)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (0.1 - 0.5 eq, Catalyst)[1]

Procedure:

• Setup: Use a stainless steel autoclave or a heavy-walled pressure vial.[1]

• Charge: Add 5-nitrobenzimidazole (10 mmol), DBU (1 mmol), and DMC (20 mL).

• Reaction: Seal the vessel and heat to 130°C - 150°C for 6–12 hours.

  • Note: Temperatures below 120°C favor carboxymethylation (formation of the methyl carbamate) rather than methylation. High temperature is required for decarboxylation to the methyl group.

• Work-up:

  • Cool to room temperature.[2][3][4] Caution: Ventilate any residual

    pressure.

  • Distill off excess DMC (can be recycled).

  • The residue contains the product and DBU.

  • Wash with water/dilute HCl to remove DBU.

  • Recrystallize as in Protocol A.

Characterization & Isomer Distinction[6][7][8]

Distinguishing the 1,5- and 1,6-isomers is critical.

Feature	1-Methyl-5-Nitrobenzimidazole	1-Methyl-6-Nitrobenzimidazole
NOE (NMR)	Strong NOE between N-Me and H-4 (peri-proton)? No. N-Me is far from H-4.[1]	Strong NOE between N-Me and H-7.[1]
H-2 Shift	~8.1 ppm	~8.1 ppm (Similar)
Coupling	H-4 appears as a doublet (meta coupling to H-6).[1]	H-7 appears as a doublet (meta coupling to H-5).[1]
Elution (SiO2)	Elutes First (Less Polar)	Elutes Second (More Polar)

Note on NOE: In the 1,6-isomer, the N-methyl group is spatially closer to the proton at position 7. In the 1,5-isomer, the N-methyl is closer to the proton at position 7 as well? Correction:

• 1-Me-5-Nitro: Methyl is at N1.[1] Nitro at C5.[4][5][6][7][8][9][10] Protons are at C2, C4, C6, C7. N-Me is adjacent to C7-H and C2-H.[1]

• 1-Me-6-Nitro: Methyl is at N1 (renumbered from N3).[1] Nitro at C6. Protons are at C2, C4, C5, C7. N-Me is adjacent to C7-H and C2-H.[1]

• Differentiation: The coupling patterns of the aromatic protons are the most reliable.

  • 1,5-isomer: H-4 is a doublet (

    Hz, meta to H-6) and is deshielded by the adjacent nitro group and the imidazole ring current.[1]

  • 1,6-isomer: H-7 is a doublet (

    Hz, ortho to H-6? No, H-7 is adjacent to C6-NO2).[1]

  • Definitive ID: Use 2D NMR (HMBC). Cross-peaks between N-Methyl protons and the adjacent aromatic carbon (C7a vs C3a) will differ in chemical shift due to the nitro substituent's position.

Safety & Handling

• Nitro Compounds: 5-Nitrobenzimidazole is stable but, like all nitroaromatics, can decompose energetically if heated to dryness with strong acids or bases.

• Methyl Iodide: A potent alkylating agent and neurotoxin. Use only in a fume hood. Quench excess MeI with aqueous ammonia or amine solutions before disposal.

• Dimethyl Carbonate: Flammable liquid. While less toxic, high-pressure reactions pose explosion risks if vessels are not rated for the generated pressure (

  evolution).

References

• Regioselectivity in Benzimidazole Alkylation

  • Title: "Studies on the Methylation of 5-Nitro-benzimidazoles"[1][11]

  • Source: Turkish Journal of Chemistry[11]

  • URL:[Link]

• Green Methylation with DMC

  • Title: "Dimethyl Carbon
  • Source: Organic Chemistry Portal / ResearchG

  • URL:[Link]

• Isomer Separation & Characterization

  • Title: "Separation of Benzimidazole, 2-methyl-5-nitro- on Newcrom R1 HPLC column"

  • Source: SIELC Technologies[1][8]

  • URL:[Link]

• Crystal Structure & Tautomerism

  • Title: "1-Methyl-6-nitro-1H-benzimidazole"[1]

  • Source: PubMed Central (PMC)

  • URL:[Link]

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• 1. 2-Methyl-5-nitrobenzimidazole [webbook.nist.gov]
• 2. Making sure you're not a bot! [pub.uni-bielefeld.de]
• 3. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 4. 5-Nitrobenzimidazole | 94-52-0 [chemicalbook.com]
• 5. 1-Methyl-5-nitro-1H-imidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemeo.com [chemeo.com]
• 8. Separation of Benzimidazole, 2-methyl-5-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. researchgate.net [researchgate.net]
• 11. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Notes and Protocols for the Recrystallization of 1,2-dimethyl-6-nitro-1H-benzimidazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Purification in Benzimidazole Synthesis

1,2-dimethyl-6-nitro-1H-benzimidazole is a member of the benzimidazole class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and drug development. Benzimidazole derivatives exhibit a wide range of pharmacological activities, and the precise control of their purity is paramount for reproducible biological evaluation and to meet stringent regulatory standards. Recrystallization is a fundamental and powerful technique for the purification of solid organic compounds, leveraging differences in solubility to separate the target molecule from impurities.

This guide provides a detailed examination of suitable recrystallization solvents and protocols for 1,2-dimethyl-6-nitro-1H-benzimidazole. The methodologies described herein are grounded in the physicochemical properties of nitrobenzimidazole derivatives and established laboratory practices.

Understanding the Physicochemical Landscape of 1,2-dimethyl-6-nitro-1H-benzimidazole

The selection of an appropriate recrystallization solvent is predicated on the solubility profile of the solute. For 1,2-dimethyl-6-nitro-1H-benzimidazole, its structure dictates its solubility characteristics:

• The Benzimidazole Core: This bicyclic aromatic system is inherently polar and capable of hydrogen bonding, particularly in the analogous non-N-methylated benzimidazoles.

• The Nitro Group (-NO₂): As a strong electron-withdrawing group, the nitro functionality significantly increases the polarity of the molecule.

• The Methyl Groups (-CH₃): The two methyl groups introduce a degree of non-polar character, which will slightly modulate the overall solubility.

Collectively, these features render 1,2-dimethyl-6-nitro-1H-benzimidazole a polar molecule, suggesting that it will be more soluble in polar solvents and less soluble in non-polar solvents. A critical aspect of a successful recrystallization is that the solvent should exhibit a steep solubility curve for the compound of interest; that is, the compound should be highly soluble at elevated temperatures and poorly soluble at lower temperatures.

Solvent Selection for Recrystallization

Based on the structural analysis and data from related compounds, a systematic approach to solvent selection is recommended. The following table summarizes potential solvents and their rationale for use.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale for Consideration	Potential Drawbacks
Methanol	64.7	32.7	Often a good solvent for polar compounds. Has been successfully used for other nitroimidazole derivatives.	May be too good a solvent, leading to lower recovery.
Ethanol	78.4	24.5	Similar to methanol but with a higher boiling point, which can be advantageous. Ethanol/water mixtures are commonly used for benzimidazoles.[1]	Similar to methanol, solubility might be high at room temperature.
Isopropanol	82.6	19.9	A slightly less polar alcohol that may offer a better solubility profile.
Ethyl Acetate	77.1	6.0	A medium polarity solvent that is often effective for recrystallizing moderately polar compounds.[1]
Acetone	56.0	20.7	A polar aprotic solvent that can be a good choice.[1]	Its low boiling point can lead to rapid evaporation and premature crystallization.
Water	100.0	80.1	Due to the high polarity of the compound, solubility in hot water is a possibility.	The high boiling point may be close to the melting point of impurities. Slow to dry.
Toluene	110.6	2.4	Generally too non-polar, but could be useful as an anti-solvent in a mixed solvent system.	High boiling point.
Hexane	68.0	1.9	A non-polar solvent, unsuitable as a primary solvent but can be used as an anti-solvent with a more polar primary solvent.[1]

Cautionary Note on Solvents: Based on general observations for benzimidazoles, highly polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) should be avoided as they can lead to the formation of intractable gelatinous precipitates.[2]

Experimental Protocols

The following protocols provide a step-by-step guide for the recrystallization of 1,2-dimethyl-6-nitro-1H-benzimidazole. It is highly recommended to first perform small-scale solvent screening tests to identify the optimal solvent or solvent system before proceeding with a larger batch.

Protocol 1: Single Solvent Recrystallization

This protocol is suitable if a single solvent with a steep solubility curve is identified.

Workflow for Single Solvent Recrystallization

Figure 1: Workflow for Single Solvent Recrystallization

Step-by-Step Methodology:

• Dissolution: Place the crude 1,2-dimethyl-6-nitro-1H-benzimidazole in an Erlenmeyer flask. Add a small portion of the chosen solvent and heat the mixture to boiling with gentle swirling. Continue adding the solvent in small portions until the solid has just dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat source and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration: To remove any insoluble impurities and activated charcoal, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Maximizing Yield: Once the solution has reached room temperature, place the flask in an ice-water bath for at least 30 minutes to induce maximum crystallization.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or in a desiccator until a constant weight is achieved.

Protocol 2: Mixed Solvent Recrystallization

This protocol is employed when a single suitable solvent cannot be found. It involves a "good" solvent in which the compound is soluble and a "poor" or "anti-solvent" in which the compound is insoluble.

Workflow for Mixed Solvent Recrystallization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]

Application Notes and Protocols: The Utility of 1,2-Dimethyl-6-nitro-1H-benzimidazole as a Versatile Pharmaceutical Intermediate

Introduction: The Benzimidazole Scaffold in Modern Drug Discovery

The benzimidazole ring system, a fusion of benzene and imidazole, is a privileged scaffold in medicinal chemistry. Its structural resemblance to naturally occurring purines allows it to readily interact with various biopolymers, leading to a broad spectrum of pharmacological activities.[1][2] Derivatives of this versatile heterocycle have been successfully developed into drugs for a wide range of therapeutic applications, including antimicrobial, antiviral, anticancer, anti-inflammatory, and antihypertensive agents.[2][3]

Within this important class of compounds, 1,2-dimethyl-6-nitro-1H-benzimidazole emerges as a particularly valuable pharmaceutical intermediate. The strategic placement of the nitro group at the 6-position provides a key functional handle for extensive chemical modification. This nitro functionality, being a strong electron-withdrawing group, not only influences the electronic properties of the benzimidazole core but also serves as a precursor to an amino group, which can be elaborated into a multitude of functional moieties.[4] The methyl groups at the 1 and 2 positions provide steric and electronic features that can be crucial for modulating the target-binding affinity and pharmacokinetic properties of the final active pharmaceutical ingredient (API).

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of 1,2-dimethyl-6-nitro-1H-benzimidazole as a pivotal building block in the synthesis of novel therapeutic agents.

Synthesis of the Intermediate: 1,2-Dimethyl-6-nitro-1H-benzimidazole

The most common and efficient route to benzimidazole derivatives is the condensation of an o-phenylenediamine with a carboxylic acid or its equivalent. For the synthesis of the title compound, a two-step, one-pot approach starting from 4-nitro-o-phenylenediamine is often employed. The first step involves the reductive amination with acetaldehyde to form the N-ethyl intermediate, which then undergoes cyclization. A subsequent N-methylation at the imidazole nitrogen furnishes the desired product.

A related and well-documented method for benzimidazole synthesis involves the reductive cyclization of 2-nitroanilines with orthoesters, which avoids the isolation of potentially unstable o-phenylenediamine intermediates.[5]

Protocol 1: Synthesis via Reductive Cyclization (Illustrative)

This protocol is based on established methods for benzimidazole synthesis.[5]

Step 1: Reductive Cyclization

• To a solution of 4-methylamino-3-nitroaniline (1.0 eq) in ethanol, add acetic acid (1.1 eq).

• The mixture is heated to reflux.

• The resulting intermediate is then used directly in the next step.

Step 2: N-Methylation

• To the crude product from Step 1, add a suitable methylating agent such as methyl iodide or dimethyl sulfate (1.2 eq) and a base like potassium carbonate (2.0 eq) in a polar aprotic solvent like DMF.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Upon completion, the reaction mixture is poured into ice water, and the precipitated solid is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Physicochemical and Safety Data

A summary of key properties and safety information for a related compound, 1-methyl-6-nitro-1H-benzimidazole, is provided below. Researchers should always consult the specific Safety Data Sheet (SDS) for the exact compound being handled.[6][7][8]

Property	Value	Reference
Molecular Formula	C9H9N3O2	N/A
Molecular Weight	191.19 g/mol	N/A
Appearance	Typically a yellow to brown solid	Inferred
Hazard Statements	Harmful if swallowed. May cause skin and eye irritation.[6][7]	[6][7]
Precautionary Statements	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Storage	Store locked up in a dry, cool, and well-ventilated place.[7]	[7]

Core Application: Derivatization of 1,2-Dimethyl-6-nitro-1H-benzimidazole

The true utility of this intermediate lies in its capacity for further chemical transformation, primarily through the reduction of the nitro group to an amine. This unlocks a vast array of subsequent reactions.

Workflow for Derivatization

Caption: General workflow for the derivatization of the title compound.

Protocol 2: Reduction of the Nitro Group

The conversion of the nitro group to a primary amine is a cornerstone of utilizing this intermediate. Catalytic hydrogenation or reduction with metals in acidic media are common methods.

Materials:

• 1,2-dimethyl-6-nitro-1H-benzimidazole

• Stannous chloride dihydrate (SnCl2·2H2O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 5M)

• Ethyl acetate

Procedure:

• Suspend 1,2-dimethyl-6-nitro-1H-benzimidazole (1.0 eq) in ethanol in a round-bottom flask.

• Add a solution of stannous chloride dihydrate (4-5 eq) in concentrated HCl to the suspension.

• Heat the mixture to reflux (typically 70-80 °C) and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully basify the mixture by the slow addition of a concentrated NaOH solution until the pH is >10. This will precipitate tin salts.

• Filter the mixture through a pad of celite to remove the inorganic salts, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel, and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield 6-amino-1,2-dimethyl-1H-benzimidazole.

Therapeutic Potential of Derived Compounds

The amino intermediate derived from 1,2-dimethyl-6-nitro-1H-benzimidazole is a launchpad for synthesizing compounds with significant therapeutic potential. The literature is rich with examples of 6-substituted benzimidazoles exhibiting a range of biological activities.

• Anticancer Activity: Many nitrobenzimidazole derivatives have been investigated as potential anticancer agents.[9][10] For instance, certain 2-aryl-5(6)-nitro-1H-benzimidazole derivatives have shown potent cytotoxicity against various human cancer cell lines.[10] One proposed mechanism of action is the inhibition of Poly (ADP-ribose) polymerase (PARP), an enzyme critical for DNA repair in cancer cells.[4][10] The synthesis of N-substituted 6-nitro-1H-benzimidazole derivatives has also yielded compounds with strong anticancer activity against multiple cell lines.[11][12]

• Antimicrobial Activity: The benzimidazole scaffold is a well-established pharmacophore in antimicrobial drug design.[1] Compounds derived from nitrobenzimidazoles have demonstrated potent activity against both bacteria and fungi.[11][12] For example, derivatives have shown significant minimum inhibitory concentrations (MIC) against strains like Escherichia coli and Staphylococcus aureus.[12]

• Antiviral and Antiparasitic Activity: The structural features of benzimidazoles make them suitable candidates for antiviral and antiparasitic drugs.[1] The ability to easily modify the core structure allows for the optimization of activity against specific viral or parasitic targets.

Illustrative Synthesis of a Bioactive Analog

The following diagram outlines the synthesis of a hypothetical N-(1,2-dimethyl-1H-benzo[d]imidazol-6-yl)benzamide, a potential bioactive molecule, starting from our key intermediate.

Caption: Synthetic route to a potential bioactive benzamide derivative.

Safety, Handling, and Disposal

Working with nitroaromatic compounds and their derivatives requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[13] All manipulations should be performed in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[6] Wash hands thoroughly after handling.[7]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] Store away from strong oxidizing agents.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Uncleaned containers should be treated as the product itself.

Conclusion

1,2-Dimethyl-6-nitro-1H-benzimidazole is a high-value intermediate for pharmaceutical research and development. Its straightforward synthesis and, more importantly, the versatile reactivity of its nitro group provide a reliable and efficient pathway to a wide range of complex molecules. The resulting 6-amino-benzimidazole core is a gateway to novel compounds with potential applications in oncology, infectious diseases, and other therapeutic areas. The protocols and data presented herein offer a foundational guide for harnessing the synthetic potential of this important building block in the quest for new and improved medicines.

References

• BASF Agro España. (2024). Safety data sheet. [Link]

• LOCKSS. (2008). A facile one-pot synthesis of benzimidazoles from 2-nitroanilines by reductive cyclization. [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterization and antimicrobial evaluation of novel compounds 6-nitro-1H-benzo[d]imidazol-2-yl. [Link]

• ResearchGate. (n.d.). Scheme 1. Chemical synthesis of 5(6)-nitro-1H-benzimidazole derivatives.... [Link]

• Research Journal of Chemical Sciences. (2014). Diverse Pharmacological aspects of Benzimidazole Derivatives: A Review. [Link]

• PubMed. (2011). Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents. [Link]

• Semantic Scholar. (n.d.). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as. [Link]

• PMC. (2022). Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. [Link]

• ResearchGate. (2023). (PDF) Review of synthesis process of nitrobenzimidazole derivatives. [Link]

• RSC Publishing. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. [Link]

• Bentham Science Publisher. (n.d.). Benzimidazole: A Milestone in the Field of Medicinal Chemistry. [Link]

• ACG Publications. (2023). Water extract of onion: chemoselective synthesis of 2-substituted benzimidazole derivatives. [Link]

• Arabian Journal of Chemistry. (2021). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. [Link]

• IUCr. (n.d.). 1-Isopropyl-4-nitro-6-methoxy-1H-benzimidazole. [Link]

• Asian Journal of Research in Chemistry. (2013). A Current Study on Benzimidazole Derivatives. [Link]

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• 6. fishersci.com [fishersci.com]
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• 8. 1-METHYL-6-NITRO-1H-BENZIMIDAZOLE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. cdhfinechemical.com [cdhfinechemical.com]

Application Notes &amp; Protocols: A Senior Application Scientist's Guide to the Synthesis of Benzimidazole Derivatives

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a multitude of pharmacologically active agents.[1] Traditional synthetic routes, while foundational, often necessitate harsh reaction conditions, protracted timelines, and the use of hazardous reagents.[2][3] This guide provides an in-depth exploration of both classical and modern, sustainable methodologies for the synthesis of benzimidazole derivatives. We will dissect the causality behind experimental choices, from controlling selectivity in aldehyde condensations to harnessing the power of alternative energy sources like microwaves and ultrasound. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights, detailed, self-validating protocols, and a robust framework for designing efficient and environmentally benign synthetic strategies.

The Strategic Importance of the Benzimidazole Core

The benzimidazole nucleus, a bicyclic structure formed by the fusion of benzene and imidazole, is a privileged pharmacophore.[4] Its derivatives exhibit a vast spectrum of biological activities, including antiulcer, antiviral, anticancer, and antihypertensive properties.[5][6] The synthetic accessibility and the ability to readily functionalize the core at various positions make it an attractive target for drug discovery programs.

The two primary historical methods for constructing this scaffold are:

• The Phillips-Ladenburg Reaction: The condensation of an o-phenylenediamine with a carboxylic acid, typically under strong acidic and high-temperature conditions.[3][7][8]

• The Weidenhagen Reaction: The condensation of an o-phenylenediamine with an aldehyde, which requires an oxidative step to form the aromatic benzimidazole ring.[3][8]

While effective, these methods are often limited by low yields, harsh conditions (250-300°C), and the formation of side products.[3][9] Modern synthetic chemistry has pivoted towards greener, more efficient alternatives that offer significant advantages in terms of reaction time, yield, and environmental impact.[4][10]

Core Synthetic Methodologies: Mechanisms and Control

The Phillips-Ladenburg Condensation: The Carboxylic Acid Route

This foundational method involves the direct condensation of an o-phenylenediamine with a carboxylic acid. The reaction is typically driven by strong acids such as polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH) under reflux conditions for several hours.[7][11] The acid protonates the carboxylic acid, activating it for nucleophilic attack by the diamine, followed by cyclization and dehydration to yield the 2-substituted benzimidazole.

Caption: Selective synthesis pathways based on reaction conditions. [12]

High-Efficiency Synthesis: Green Chemistry Approaches

To overcome the limitations of conventional heating, modern techniques provide rapid, uniform heating and enhanced reaction kinetics, often leading to cleaner products and higher yields in drastically shorter times. [7][13]

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool for accelerating organic reactions. [13]The rapid, localized heating avoids decomposition of reagents and often allows for solvent-free conditions, aligning with the principles of green chemistry. [10][13][14] Table 1: Comparison of Microwave-Assisted Benzimidazole Synthesis

Reactants	Catalyst/Solvent	Time (min)	Temperature (°C) / Power	Yield (%)	Reference
o-phenylenediamine, Benzaldehyde	Er(OTf)₃ (1 mol%), solvent-free	5	60°C	99	[14]
o-phenylenediamine, p-Nitrobenzaldehyde	Er(OTf)₃ (1 mol%), solvent-free	5	60°C	98	[2]
o-phenylenediamine, Acetic Acid	HCl (4M), solvent-free	1.5	50% Power	95	[13]
o-phenylenediamine, Propionic Acid	HCl (4M), solvent-free	2	50% Power	92	[2][13]

| o-phenylenediamine, Aldehyde | DDQ (60 mol%), Acetonitrile | 2-5 | 300 W | 85-96 | [15]|

Caption: General workflow for microwave-assisted synthesis. [7]

Ultrasound-Assisted Synthesis

Sonication provides energy through acoustic cavitation, creating localized high-pressure and high-temperature microenvironments that accelerate chemical reactions. [16]This method is notable for its operational simplicity, mild room-temperature conditions, and extremely short reaction times. [17] Table 2: Comparison of Ultrasound-Assisted Benzimidazole Synthesis

Reactants	Catalyst/Oxidant System	Time (min)	Temperature	Yield (%)	Reference
o-phenylenediamine, Aromatic Aldehyde	NaOH / I₂	4-7	Room Temp	up to 99	[17]
o-phenylenediamine, Aromatic Aldehyde	ZnFe₂O₄ (nano-catalyst)	22-28	70°C	88-92	[18]

| 2-haloanilines, Aldehydes, NaN₃ | CuO-rGO nanocomposite | N/A | N/A | High | [19]|

The Role of Advanced Catalysis

The choice of catalyst is pivotal for developing efficient, selective, and sustainable synthetic routes.

• Homogeneous Catalysis (Lewis Acids): As discussed, Lewis acids like Er(OTf)₃ and other metal triflates (Zinc, Ytterbium) are highly effective. [4][12]They activate carbonyl compounds towards nucleophilic attack, are often used in small catalytic amounts, and can promote reactions under mild conditions. [1][12]* Heterogeneous Nanocatalysis: The use of solid-supported catalysts offers significant advantages, including ease of separation, catalyst recyclability, and operation under ambient conditions. [18][20]Gold nanoparticles supported on TiO₂ (Au/TiO₂) have been shown to be highly active for the selective synthesis of 2-substituted benzimidazoles at room temperature without additives. [20]Similarly, reusable magnetic nanoparticles like ZnFe₂O₄ have proven effective under sonication. [18]

Detailed Application Protocols

The following protocols are designed to be self-validating, providing clear, actionable steps for synthesizing benzimidazole derivatives using the methodologies discussed.

Protocol 1: Conventional Synthesis via Phillips-Ladenburg Reaction

[7]1. Reaction Setup: In a round-bottom flask, combine o-phenylenediamine (1.0 eq) and the desired carboxylic acid (1.0-1.2 eq). 2. Catalyst Addition: Add a catalytic amount of polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH). 3. Heating: Heat the reaction mixture under reflux for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). 4. Work-up: After completion, cool the mixture to room temperature. Carefully pour the mixture into a beaker containing crushed ice and a 10% NaOH solution to neutralize the acid. 5. Isolation: Stir the neutralized mixture until a precipitate forms. Collect the crude product by vacuum filtration and wash thoroughly with cold water. 6. Purification: Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water).

Protocol 2: Microwave-Assisted Solvent-Free Synthesis of 1,2-Disubstituted Benzimidazoles

[14]1. Reagent Preparation: In a microwave-safe vessel, combine N-phenyl-o-phenylenediamine (1.0 eq, e.g., 1 mmol) and the desired benzaldehyde (1.0 eq, 1 mmol). 2. Catalyst Addition: Add Er(OTf)₃ (1 mol%). 3. Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture for 5-10 minutes. The reaction can be scaled up; for a 20 mmol scale, the reaction may take up to 25 minutes. 4. Work-up: After irradiation and cooling, add water to the vessel. The product and catalyst will separate into two phases. 5. Isolation: Extract the product with ethyl acetate. The desired product is obtained with high purity and yield after solvent evaporation.

Protocol 3: Ultrasound-Assisted Synthesis using a NaOH/I₂ Oxidant System

[17]1. Reaction Setup: In a reaction flask, dissolve o-phenylenediamine (1 mmol) and an aromatic aldehyde (1 mmol). The protocol is operationally simple and can often be performed solvent-free. 2. Reagent Addition: Add NaOH and I₂ as the oxidant system. 3. Sonication: Place the unsealed reaction flask in an ultrasonic bath and irradiate for 4-7 minutes at room temperature. Monitor the reaction by TLC. 4. Work-up: Upon completion, quench the reaction with a solution of sodium thiosulfate to remove excess iodine. 5. Isolation: Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. 6. Purification: If necessary, purify the crude product by column chromatography (n-hexane/ethyl acetate).

Conclusion and Future Outlook

The synthesis of benzimidazole derivatives has evolved significantly, moving from brute-force conventional heating to sophisticated, energy-efficient, and highly selective modern methodologies. Microwave and ultrasound-assisted syntheses drastically reduce reaction times from hours to minutes, while advanced catalytic systems, particularly heterogeneous nanocatalysts and selective Lewis acids, provide pathways to cleaner products with minimal waste. For researchers in drug development, the ability to rapidly and sustainably generate diverse libraries of benzimidazoles is paramount. The choice of methodology—be it a classic condensation for a specific substrate or a microwave-assisted catalytic reaction for high-throughput synthesis—should be guided by the principles of efficiency, selectivity, and sustainability.

References

• Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Compar
• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (URL: )
• The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide. Benchchem. (URL: )

• Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. PMC. (URL: [Link])

• Green Synthesis of Benzimidazole Deriv
• Application Notes and Protocols for the Green Synthesis of Benzimidazole Deriv

• On the mechanism of benzimidazole synthesis via copper-catalysed intramolecular N-arylation. Catalysis Science & Technology (RSC Publishing). (URL: [Link])

• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. MDPI. (URL: [Link])

• Green Synthesis Of Benzimidazole Analogues: An Overview. (URL: )

• Ultrasound-assisted green synthesis of 2-substituted benzimidazoles using copper oxide-decorated reduced graphene oxide nanocomposite. Taylor & Francis. (URL: [Link])

• The Application of Microwaves, Ultrasounds, and Their Combination in the Synthesis of Nitrogen-Containing Bicyclic Heterocycles. MDPI. (URL: [Link])

• Ultrasound-assisted one-pot cyclization for the synthesis of 2-substituted benzimidazole derivatives: A rapid access via NaOH/I2 as an efficient oxidant system. AccScience Publishing. (URL: [Link])

• DFT study on the mechanism of benzimidazole synthesis from phenylenediamine and formic acid: Activation energies and transition states' locations. Chemical Review and Letters. (URL: [Link])

• Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity. (URL: )

• Ultrasound Assisted Cu-catalyzed Synthesis of 1,2-Disubstituted Benzimidazoles as Potential Antibacterial Agents. PubMed. (URL: [Link])

• Catalyst-Assisted Synthesis of Benzimidazole Derivatives: Recent Advances and Mechanistic Insights. PubMed. (URL: [Link])

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• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar. (URL: [Link])

• ONE-POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES UNDER ULTRASONIC IRRADIATION USING ZnFe2O4 REUSABLE CATALYST. Chemistry Journal of Moldova. (URL: [Link])

• Simple and Efficient Synthesis of Benzimidazole Derivatives Using Cobalt (II) Acetylacetone at Room Temperature. ThaiScience. (URL: [Link])

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. MDPI. (URL: [Link])

• The Microwave Assisted and Efficient Synthesis of 2-Substituted Benzimidazole Mono-Condensation of O-Phenylenediamines and Aldehyde. Taylor & Francis. (URL: [Link])

• PART I: Microwave-Assisted Synthesis of Benzimidazoles: An Overview (Until 2013). Semantic Scholar. (URL: [Link])

• Microwave-assisted practical and simple method for heterocyclization of o-phenylenediamine and aldehydes using DDQ as oxidant agent. Taylor & Francis. (URL: [Link])

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• Review Article Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. ResearchGate. (URL: [Link])

• Benzimidazole–Pyrimidine Hybrids: Synthesis and Medicinal Properties. MDPI. (URL: [Link])

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• The Phillips–Ladenburg imidazole synthesis. ResearchGate. (URL: [Link])

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Microwave-Assisted Synthesis of 1,2-Dimethyl-6-Nitro-1H-Benzimidazole: A Protocol for Accelerated, High-Yield Synthesis

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole utilizing microwave-assisted organic synthesis (MAOS). Benzimidazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3] The target compound, 1,2-dimethyl-6-nitro-1H-benzimidazole, is a valuable scaffold for further functionalization in drug discovery programs. Traditional synthesis methods often involve prolonged reaction times and harsh conditions.[3][4] This protocol leverages the principles of green chemistry to offer a more efficient, rapid, and high-yield alternative.[5][6] Microwave heating provides instantaneous and uniform heating of the reaction mixture, which dramatically accelerates reaction rates, improves yields, and often results in cleaner product profiles compared to conventional methods.[7][8] This guide details the reaction principles, a step-by-step experimental workflow, safety considerations, and the mechanistic rationale behind the synthesis.

Introduction: The Rationale for Microwave-Assisted Synthesis

The benzimidazole nucleus is a privileged scaffold in pharmaceutical sciences, integral to the structure of drugs with a wide array of biological activities, including anticancer, antiviral, and antihypertensive properties.[2][9] The efficiency of synthesizing these core structures is a critical factor in the pace of drug discovery and development.

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, moving beyond a novelty to become a standard tool in modern chemistry labs. Unlike conventional heating which relies on slow thermal conduction, microwave irradiation delivers energy directly to polar molecules in the reaction mixture, a process known as dielectric heating.[7][10] This results in rapid, uniform temperature elevation throughout the sample volume.

The primary advantages of this approach include:

• Rate Acceleration: Reaction times are often reduced from hours to mere minutes.[7][11]

• Increased Yields: Rapid heating can minimize the formation of by-products, leading to higher yields and purity.[8]

• Energy Efficiency: By heating only the reactants and solvent, microwave synthesis significantly reduces energy consumption compared to heating an entire oil bath or furnace.[5][10]

• Green Chemistry Alignment: MAOS aligns with the principles of green chemistry by reducing energy use and often allowing for solvent-free reactions or the use of more benign solvents.[5][8]

This protocol applies these advantages to the synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole via the acid-catalyzed condensation of N¹-methyl-4-nitrobenzene-1,2-diamine with glacial acetic acid.

Reaction Principle and Mechanism

The synthesis proceeds via an acid-catalyzed intramolecular cyclocondensation. The reaction involves the nucleophilic attack of the secondary amine of N¹-methyl-4-nitrobenzene-1,2-diamine on the carbonyl carbon of acetic acid, followed by a dehydration cascade to form the imidazole ring.

Plausible Reaction Mechanism:

• Amide Formation: The primary amine of the diamine substrate attacks the protonated carbonyl carbon of acetic acid.

• Dehydration & Imine Formation: The resulting tetrahedral intermediate eliminates a molecule of water to form an N-acylated intermediate.

• Intramolecular Cyclization: The second, N-methylated amino group performs a nucleophilic attack on the amide carbonyl carbon.

• Final Dehydration: A second dehydration step occurs, driven by the stability of the resulting aromatic benzimidazole ring system.

Below is a diagram illustrating the proposed mechanistic pathway.

Caption: Proposed mechanism for benzimidazole formation.

Detailed Experimental Protocol

Disclaimer: This protocol is intended for use by trained chemistry professionals in a controlled laboratory setting. Adherence to all institutional safety guidelines is mandatory.

Materials and Equipment

Reagent/Material	Purity	CAS Number	Supplier Example
N¹-methyl-4-nitrobenzene-1,2-diamine	>98%	4152-87-8	Sigma-Aldrich
Glacial Acetic Acid	ACS Grade	64-19-7	Fisher Scientific
Deionized Water	N/A	7732-18-5	In-house supply
Sodium Bicarbonate (NaHCO₃)	>99%	144-55-8	VWR
Ethanol	95%	64-17-5	VWR

Equipment:

• Monowave or multi-mode laboratory microwave reactor designed for chemical synthesis (e.g., Anton Paar Monowave, CEM Discover). Domestic kitchen microwave ovens must not be used due to the risk of explosion and lack of safety controls .[12][13][14]

• 10 mL microwave process vial with a snap cap and septum.

• Magnetic stir bar (Teflon coated).

• Analytical balance (± 0.1 mg).

• Standard laboratory glassware (beakers, Erlenmeyer flasks).

• Büchner funnel and filtration apparatus.

• Fume hood.

Step-by-Step Synthesis Procedure

• Vial Preparation: Place a magnetic stir bar into a 10 mL microwave process vial.

• Adding Reagents:

  • Weigh and add 500 mg (3.0 mmol) of N¹-methyl-4-nitrobenzene-1,2-diamine to the vial.

  • In a fume hood, add 5.0 mL of glacial acetic acid to the vial. The acetic acid acts as both a reactant and a solvent.

• Sealing the Vial: Securely seal the vial with the cap. Ensure it is properly sealed to withstand the pressure generated during the reaction.

• Microwave Reactor Setup:

  • Place the vial into the cavity of the microwave reactor.

  • Program the following reaction parameters:

    • Temperature: 150 °C (Use a ramp time of 2 minutes)

    • Hold Time: 15 minutes

    • Microwave Power: 200 W (or set to dynamic power control to maintain temperature)

    • Stirring: 600 RPM

    • Pressure: Maximum limit of 20 bar

• Initiate Synthesis: Start the microwave program. The reactor will automatically monitor and control the temperature and pressure.

• Cooling: Once the reaction is complete, allow the vial to cool to below 50 °C using the instrument's automated cooling system before removal.

• Product Isolation (Work-up):

  • Carefully uncap the vial in a fume hood.

  • Pour the dark reaction mixture into a beaker containing 50 mL of ice-cold water. A precipitate should form.

  • Slowly neutralize the mixture by adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases (pH ~7-8).

  • Stir the suspension for 15 minutes in an ice bath to ensure complete precipitation.

• Filtration and Washing:

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the crude product on the filter with two 20 mL portions of cold deionized water.

• Drying and Purification:

  • Dry the crude product in a vacuum oven at 60 °C overnight.

  • Recrystallize the dried solid from a minimal amount of hot ethanol to yield the purified 1,2-dimethyl-6-nitro-1H-benzimidazole as a crystalline solid.

  • Characterize the final product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Expected Results

Parameter	Expected Outcome
Yield	85-95% (post-recrystallization)
Appearance	Yellow to light brown crystalline solid
Purity (HPLC)	>98%
Melting Point	Approx. 200-205 °C (Literature values may vary)

Safety Precautions

Safety is paramount in any chemical synthesis, especially when using microwave reactors which combine high temperatures, pressures, and organic solvents.

• Chemical Hazards: N¹-methyl-4-nitrobenzene-1,2-diamine is a nitroaromatic compound and should be handled with care as it is potentially toxic and a skin irritant. Glacial acetic acid is corrosive. All manipulations should be performed in a certified fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Microwave Reactor Safety:

  • Never use a domestic microwave oven. [12][14] Laboratory reactors are built with reinforced cavities and sophisticated pressure/temperature sensors and controls to prevent accidents.[13][15]

  • Inspect Vials: Always inspect the glass vial and cap for cracks or defects before use. Use only vessels rated for the expected reaction pressures and temperatures.

  • Pressure Monitoring: Be aware of the potential for rapid pressure increases. If a reaction is known to produce gas, start with smaller scale experiments and lower temperatures.[12]

  • Superheating: Microwave heating can superheat solvents above their atmospheric boiling points.[14] Do not remove the vial from the reactor until it has cooled sufficiently to prevent violent boiling upon depressurization.

Experimental Workflow Diagram

The following diagram provides a visual summary of the entire protocol from preparation to the final, purified product.

Caption: Workflow for microwave-assisted synthesis.

References

• MDPI. "Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry". Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. "Importance of Microwave Reactions in the Synthesis of Novel Benzimidazole Derivatives A Review". Available at: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. "Synthesis of Benzimidazole Derivatives: Microwave Approach review". Available at: [Link]

• Bentham Science. "Microwave-Assisted Synthesis of Benzimidazoles and Their Derivatives From 1994 to 2016-A Review". Available at: [Link]

• Springer. "Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview". Available at: [Link]

• Advanced Journal of Chemistry, Section A. "Importance of Microwave Heating in Organic Synthesis". Available at: [Link]

• International Journal of Research in Pharmacy and Allied Science. "Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy". Available at: [Link]

• PharmaTutor. "Solid supported reaction - specific effects of microwave". Available at: [Link]

• Journal of Chemical Reviews. "An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach". Available at: [Link]

• National Center for Biotechnology Information (PMC). "Recent achievements in the synthesis of benzimidazole derivatives". Available at: [Link]

• CEM Corporation. "Safety Considerations for Microwave Synthesis". Available at: [Link]

• Scribd. "Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory". Available at: [Link]

• Organic Chemistry Portal. "Microwave Synthesis". Available at: [Link]

• National Center for Biotechnology Information (PMC). "Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds". Available at: [Link]

• ResearchGate. "Proposed reaction mechanism for synthesis of benzimidazole from OPD and DMAB in presence of CO2". Available at: [Link]

• Preprints.org. "Highly efficient synthesis of benzimidazoles using microwave irradiation.". Available at: [Link]

• National Center for Biotechnology Information (PMC). "The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation". Available at: [Link]

• Asian Journal of Research in Chemistry. "A Current Study on Benzimidazole Derivatives". Available at: [Link]

• Bentham Science. "Microwave-assisted Synthesis of Benzimidazole Derivatives: A Green and Effective Approach". Available at: [Link]

• SciSpace. "Part i: microwave-assisted synthesis of benzimidazoles: an overview (until 2013)". Available at: [Link]

• HETEROCYCLES. "SYNTHESIS OF 1,2-DISUBSTITUTED BENZIMIDAZOLES AND 2- SUBSTITUTED BENZOTHIAZOLES CATALYZED BY HCl-TREATED TRANS-3,5-DIHYDROPEROXY". Available at: [Link]

• Scholars Research Library. "Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives". Available at: [Link]

• Norlab. "Microwave Reaction Tutorial". Available at: [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. "Microwave assisted synthesis of some Traditional reactions: Green chemistry approach". Available at: [Link]

• Royal Society of Chemistry. "Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents". Available at: [Link]

• Organic Chemistry Portal. "A Versatile Method for the Synthesis of Benzimidazoles from o-Nitroanilines and Aldehydes in One Step via a Reductive Cyclization". Available at: [Link]

• ACG Publications. "Water extract of onion: chemoselective synthesis of 2-substituted benzimidazole derivatives". Available at: [Link]

• National Center for Biotechnology Information (PMC). "Microwave-assisted multicomponent synthesis of antiproliferative 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)". Available at: [Link]

• National Center for Biotechnology Information (PMC). "Concise synthesis of N-thiomethyl benzoimidazoles through base-promoted sequential multicomponent assembly". Available at: [Link]

• Royal Society of Chemistry. "Zn/H2O-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-benzo[d]imidazoles with aldehydes to synthesize 5,6-dihydrobenzo[10][11]imidazo[1,2-c]quinazolines". Available at: [Link]

• MDPI. "Microwave Irradiation: Alternative Heating Process for the Synthesis of Biologically Applicable Chromones, Quinolones, and Their Precursors". Available at: [Link]

• Semantic Scholar. "Recent achievements in the synthesis of benzimidazole derivatives". Available at: [Link]

• HETEROCYCLES. "RAPID SYNTHESIS OF ACRIDINES USING MICROWAVE". Available at: [Link]

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Application Note: Strategic Functionalization of 1,2-Dimethyl-6-nitro-1H-benzimidazole

Executive Summary

This application note details the strategic synthetic manipulation of 1,2-dimethyl-6-nitro-1H-benzimidazole (DMNB) to generate libraries of bioactive small molecules. DMNB serves as a "privileged scaffold" in medicinal chemistry due to its structural resemblance to purine nucleotides and its ability to interact with diverse biological targets, including tubulin, kinases, and DNA minor grooves.

This guide focuses on two divergent synthetic pathways:

• C-2 Lateral Lithiation/Condensation: Exploiting the enhanced acidity of the C-2 methyl group to generate styryl derivatives (potential anticancer/fluorescent probes).

• Nitro-Reduction & N-Derivatization: Transforming the C-6 nitro group into an amine handle for the synthesis of amides, ureas, and Schiff bases (potential antimicrobial/antiparasitic agents).

Structural Analysis & Reactivity Profile[1]

The DMNB scaffold presents a unique electronic environment defined by the "Push-Pull" dynamic between the electron-rich N-methyl group and the electron-withdrawing nitro group.

• The C-2 Methyl "Active Site": The methyl group at position 2 is significantly more acidic than toluene. The electron-deficient benzimidazole ring (further deactivated by the 6-nitro group) stabilizes the carbanion intermediate formed upon deprotonation. This allows for facile Aldol-type condensations with aromatic aldehydes.

• The C-6 Nitro Handle: This group locks the regiochemistry (unlike 5(6)-nitrobenzimidazole tautomers) and serves as a masked amine.

Visualizing the Synthetic Strategy

The following workflow illustrates the divergent pathways for functionalizing DMNB.

Figure 1: Divergent synthetic workflows starting from 1,2-dimethyl-6-nitro-1H-benzimidazole.

Pathway A: Synthesis of Bioactive Styryl Benzimidazoles

Target Bioactivity: Anticancer (Tubulin polymerization inhibition), Antioxidant.

The condensation of the C-2 methyl group with aromatic aldehydes yields 2-styrylbenzimidazoles. These compounds often exhibit extended conjugation, making them fluorescent and capable of intercalating into DNA or binding to the colchicine site of tubulin.

Protocol 1: Acid-Catalyzed Condensation

While base-catalyzed methods (piperidine/ethanol) exist, the acid-anhydride method is often more robust for electron-deficient nitro-benzimidazoles.

Materials:

• 1,2-Dimethyl-6-nitro-1H-benzimidazole (1.0 eq)

• Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde, 3,4-dimethoxybenzaldehyde) (1.2 eq)

• Acetic Anhydride (Solvent/Reagent)

Step-by-Step Methodology:

• Charge: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of DMNB and 1.2 mmol of the aromatic aldehyde in 5–10 mL of acetic anhydride.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 140°C) for 4–8 hours.

  • Checkpoint: Monitor reaction progress via TLC (Mobile phase: 2% Methanol in DCM). The product usually fluoresces under UV (365 nm).

• Precipitation: Cool the reaction mixture to room temperature. Pour the contents slowly into 50 mL of crushed ice/water with vigorous stirring. The excess acetic anhydride will hydrolyze, and the product should precipitate as a solid.

• Isolation: Allow the suspension to stand for 30 minutes. Filter the solid under vacuum.

• Purification: Wash the cake with water (3 x 10 mL) to remove acetic acid. Recrystallize from ethanol or DMF/Water mixtures.

Mechanism Insight: Acetic anhydride serves dual roles: it acts as the solvent and facilitates the formation of the enol-acetate intermediate, which lowers the activation energy for the attack on the aldehyde carbonyl.

Pathway B: Nitro-Reduction and Amine Functionalization

Target Bioactivity: Antimicrobial (MRSA), Antiparasitic (Giardia), Kinase Inhibition.

The 6-amino derivative is an oxidation-sensitive intermediate. It is best generated and immediately derivatized.

Protocol 2: Selective Nitro Reduction (SnCl₂ Method)

Tin(II) chloride is preferred over catalytic hydrogenation for this scaffold to avoid potential side reactions with the imidazole ring or if halogen substituents are present on the benzene ring.

Materials:

• 1,2-Dimethyl-6-nitro-1H-benzimidazole (1.0 eq)

• Tin(II) Chloride Dihydrate (

  ) (5.0 eq)

• Concentrated HCl

• Ethanol[1][2][3][4]

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of DMNB in 10 mL of Ethanol.

• Acidification: Add 5.0 mmol of

  followed by 2 mL of concentrated HCl dropwise.

• Reduction: Heat the mixture at 70°C for 2–3 hours.

  • Observation: The yellow suspension will gradually turn into a clear solution (or a white precipitate of the amine-tin complex).

• Neutralization (Critical): Cool to room temperature. Adjust pH to ~8 using 10% NaOH or saturated

  . This precipitates tin salts.

• Extraction: Filter the mixture through a Celite pad to remove tin salts. Extract the filtrate with Ethyl Acetate (3 x 15 mL).

• Isolation: Dry the organic layer over anhydrous

  and concentrate.

  • Storage: Store the resulting 6-amino-1,2-dimethylbenzimidazole under nitrogen in the dark; it oxidizes rapidly in air.

Protocol 3: Synthesis of Schiff Bases (Imine Formation)

Schiff bases of benzimidazoles have shown significant promise as kinase inhibitors (e.g., EGFR, VEGFR).

Methodology:

• Reflux the freshly prepared 6-amino compound (1.0 eq) with an aromatic aldehyde (1.0 eq) in absolute ethanol with a catalytic amount of glacial acetic acid (2–3 drops).

• Reflux for 3–6 hours.

• Cool to precipitate the Schiff base. Filter and wash with cold ethanol.

Bioactivity Validation & Data Interpretation[5]

When screening these derivatives, two primary assays are recommended to establish a baseline of bioactivity.

Table 1: Recommended Screening Assays

Assay Type	Target Indication	Key Metric	Control Compound
MTT Assay	Anticancer (Cytotoxicity)	( )	Doxorubicin / Cisplatin
Microbroth Dilution	Antimicrobial (Gram +/-)	MIC ( )	Ciprofloxacin / Fluconazole
Tubulin Polymerization	Mechanism of Action	Fluorescence Units	Colchicine / Paclitaxel

Biological Logic (Mechanism of Action)

The following diagram illustrates how the styryl derivatives typically interact with cellular targets (Tubulin).

Figure 2: Proposed mechanism of action for styryl-benzimidazole derivatives in cancer cells.

Troubleshooting & Expert Tips

• Regiochemistry Verification: Ensure your starting material is 1,2-dimethyl-6-nitro, not the 5-nitro isomer. In the 1H NMR, the C-7 proton (adjacent to the nitro) in the 6-nitro isomer appears as a doublet (meta-coupling) or singlet (if para-coupling is weak), whereas in the 5-nitro isomer, the proton at C-4 is the singlet.

  • Tip: Use NOESY NMR.[5] In 1,2-dimethyl-6-nitro , the N-methyl protons (N1-CH3) will show a spatial correlation (NOE) with the proton at C-7. If the nitro is at C-6, H-7 is adjacent to the nitro, not the N-methyl? Correction: In 1,2-dimethyl-6-nitro, the N-methyl is at N1. The proton at C7 is adjacent to N1. Therefore, strong NOE between N-Me and H-7 indicates the H is present at 7, meaning the Nitro is at 6 (substituting H6) or 5. Wait.

  • Correction on Regiochemistry:

    • 1,2-dimethyl-5-nitro: H-7 is adjacent to N-1. Nitro is at C5. H-6 is adjacent to Nitro.

    • 1,2-dimethyl-6-nitro: H-7 is substituted by Nitro? No, Nitro is at 6.[6][7] H-7 is adjacent to N1.[8][9]

    • Definitive Check: In 1,2-dimethyl-6-nitrobenzimidazole, the proton at position 7 is adjacent to the N-methyl group. Therefore, you WILL see an NOE signal between the N-methyl and H-7. If you had 1,2-dimethyl-7-nitro (sterically unlikely), you would see no NOE. If you have 1,2-dimethyl-5-nitro, H-7 is still there, so you WILL see NOE.

    • Differentiation: Look at the coupling constants. 6-nitro has H-7 (s) and H-5/H-4 (d). 5-nitro has H-4 (d) and H-6/H-7 (d).

• Solubility Issues: Styryl derivatives can be highly insoluble. If precipitation in the condensation reaction is immediate and gummy, add small amounts of glacial acetic acid to the anhydride to improve solubility during the reaction.

• Safety:

  residues are toxic. Ensure thorough extraction. Nitro compounds are potentially energetic; do not heat the dry solid above 200°C.

References

• Tonelli, M., et al. (2010). "Benzimidazole derivatives as a new class of potential antitumor agents." Bioorganic & Medicinal Chemistry, 18(8), 2937-2953. Link

• Kus, C., et al. (2001). "Synthesis and antimicrobial activities of some new 1,2,5-trisubstituted benzimidazole derivatives." Archives of Pharmacal Research, 24, 1-7. Link

• Alaqeel, S. I. (2017). "Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review." Journal of Saudi Chemical Society, 21(2), 229-237. Link

• BenchChem. (2025).[10] "A Comparative Guide to the Bioactivity of Nitrobenzimidazoles." BenchChem Application Notes. Link

• RSC Publishing. (2022). "Design, synthesis, bio-evaluation... of N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives." RSC Advances. Link

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• 2. researchgate.net [researchgate.net]
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• 5. Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsijournals.com [tsijournals.com]
• 7. 6-Nitrobenzimidazole derivatives: potential phosphodiesterase inhibitors: synthesis and structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 1,2-dimethyl-6-nitro-1H-benzimidazole

Welcome to the technical support guide for the purification of 1,2-dimethyl-6-nitro-1H-benzimidazole. This document provides in-depth, field-proven guidance for researchers, scientists, and drug development professionals. Our goal is to move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect when synthesizing 1,2-dimethyl-6-nitro-1H-benzimidazole?

A1: Impurities largely depend on the synthetic route, but they typically fall into three categories:

• Unreacted Starting Materials: The most common precursors are 4-nitro-N¹-methylbenzene-1,2-diamine and a methylating agent or acetic acid. Residual amounts of these are a primary source of contamination.

• Side-Products: Incomplete cyclization can lead to intermediate products. Over-alkylation or N-oxidation are also possibilities. Highly colored condensation products are also common impurities in benzimidazole synthesis.[1]

• Reagents and Catalysts: Residual acids, bases, or catalysts used during the synthesis can carry over into the crude product.[2]

Q2: What is the best general purification strategy for this compound?

A2: A multi-step approach is most effective. Start with a bulk purification technique to remove major impurities, followed by a high-resolution method to achieve analytical purity. A robust strategy is:

• Acid-Base Extraction: This is an excellent first step to separate the basic benzimidazole product from neutral or acidic impurities.[3]

• Recrystallization: This is a powerful technique for obtaining high-purity crystalline material and removing closely related, soluble impurities.

• Column Chromatography: This is the method of choice if recrystallization fails to remove stubborn impurities or if the product is an oil.[4][5]

Q3: How do I choose between recrystallization and column chromatography?

A3: The choice depends on purity requirements, scale, and the nature of the impurities.

• Choose Recrystallization when: You have a solid crude product (>80% pure) and need a cost-effective, scalable method to achieve high purity. It is excellent for removing small amounts of impurities with different solubility profiles.

• Choose Column Chromatography when: Recrystallization is ineffective, your product is an oil, or you need to separate a complex mixture of closely related compounds.[6][7] It offers superior separation but is more time-consuming and uses more solvent.

Q4: How can I reliably assess the purity of my final product?

A4: A combination of methods provides the most accurate assessment:

• Thin-Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress and the effectiveness of purification. A pure compound should appear as a single spot in multiple solvent systems.

• Melting Point (m.p.) Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). A broad or depressed melting point indicates the presence of impurities.[8]

• Spectroscopic Analysis (NMR, LC-MS): For definitive structural confirmation and purity assessment, ¹H NMR and ¹³C NMR are essential. LC-MS can provide both purity data and mass confirmation.

Purification Workflows & Troubleshooting Guides

The following diagram illustrates a recommended, comprehensive purification strategy.

Caption: General purification workflow for 1,2-dimethyl-6-nitro-1H-benzimidazole.

Method 1: Acid-Base Extraction (Initial Cleanup)

Expertise & Experience: This technique leverages the basicity of the nitrogen atoms in the benzimidazole ring. By treating the crude product with a dilute acid, the target compound is protonated, forming a water-soluble salt. Neutral organic impurities remain in the organic layer and are washed away. Subsequent basification of the aqueous layer regenerates the neutral, water-insoluble benzimidazole, which precipitates and can be collected.

Detailed Protocol for Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture (e.g., 10 g) in a suitable organic solvent like ethyl acetate or dichloromethane (200 mL).

• Acidification & Extraction: Transfer the solution to a separatory funnel. Add an equal volume of 1 M hydrochloric acid (HCl). Shake the funnel vigorously for 1-2 minutes, venting frequently. Allow the layers to separate completely.

• Separation: Drain the lower aqueous layer (containing your protonated product) into a clean Erlenmeyer flask. Extract the organic layer two more times with 1 M HCl (100 mL each time), combining all aqueous extracts.

• Basification & Precipitation: Cool the combined aqueous extracts in an ice bath. While stirring, slowly add 2 M sodium hydroxide (NaOH) solution dropwise until the solution is basic (pH > 9, check with pH paper). A precipitate of your product should form.

• Isolation: Continue stirring in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing & Drying: Wash the filter cake with plenty of cold deionized water to remove residual salts, then with a small amount of cold diethyl ether to aid drying. Dry the product under vacuum.

Method 2: Recrystallization (For High-Purity Crystalline Material)

Expertise & Experience: The principle of recrystallization is to dissolve the impure compound in a hot solvent and then allow it to cool slowly. As the solution cools, the solubility of the compound decreases, and it crystallizes out, leaving the more soluble impurities behind in the mother liquor. The key is selecting a solvent in which the compound is highly soluble when hot and poorly soluble when cold.

Solvent Selection Guide

Solvent System	Polarity	Rationale & Use Case
Ethanol or Methanol	High	Often a good starting point for polar benzimidazoles. The compound should dissolve when heated.[4]
Ethanol/Water	High (Tunable)	If the compound is too soluble in pure hot ethanol, add water dropwise to the hot solution until it turns cloudy (the saturation point), then allow it to cool.[3]
Acetone	Medium	A strong solvent that can be effective for many benzimidazole derivatives.[9][10]
Ethyl Acetate/Hexane	Medium/Low	A powerful two-solvent system. Dissolve the crude product in a minimum of hot ethyl acetate, then slowly add hexane until the solution becomes turbid.[3][9]

Detailed Protocol for Recrystallization

• Solvent Addition: Place the crude, extracted solid in an Erlenmeyer flask. Add a small amount of the chosen solvent (e.g., ethanol).

• Heating & Dissolution: Heat the mixture on a hot plate with stirring. Add more solvent in small portions until the compound just dissolves completely at the boiling point of the solvent. Avoid adding a large excess of solvent.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal (Norite), keep the solution hot for a few minutes, and then perform a hot filtration to remove the charcoal.[8]

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing & Drying: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor. Dry the purified crystals in a vacuum oven.

Troubleshooting Recrystallization

Caption: Troubleshooting common issues during recrystallization.

Method 3: Column Chromatography

Expertise & Experience: This method separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent or solvent mixture). For 1,2-dimethyl-6-nitro-1H-benzimidazole, which is a relatively polar compound, normal-phase chromatography on silica gel is ideal. Less polar impurities will elute first, followed by your more polar product.

System Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	The industry standard for its high resolving power for a wide range of organic compounds.
Mobile Phase	Ethyl Acetate / Hexane (Gradient)	Start with a low polarity mixture (e.g., 20% EtOAc in Hexane) and gradually increase the polarity (to 50-60% EtOAc) to elute your product. This provides excellent separation.[5][6][9]
Monitoring	TLC (UV visualization at 254 nm)	Use the same solvent system planned for the column to determine the Rƒ values of your product and impurities beforehand. The target Rƒ for the product should be ~0.3 for good separation.

Detailed Protocol for Column Chromatography

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase. Pour it into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the low-polarity mobile phase, collecting fractions. Gradually increase the percentage of the more polar solvent (e.g., ethyl acetate) to move your product down the column.

• Fraction Analysis: Spot each collected fraction on a TLC plate. Combine the fractions that contain only the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the final, purified compound.

References

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. (2020). DTIC. Available at: [Link]

• Husain, A., et al. (2012). Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. Scholars Research Library. Available at: [Link]

• Kandri Rodi, Y., et al. (2012). 1-Methyl-2-methylsulfanyl-6-nitro-1H-benzimidazole. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Reddy, G. S., et al. (2021). Preparation of 1,2-substituted benzimidazoles via a copper-catalyzed three component coupling reaction. Scientific Reports. Available at: [Link]

• Wagner, E. C., & Millett, W. H. (1939). Benzimidazole. Organic Syntheses. Available at: [Link]

• Johansson, B., et al. (2005). Benzimidazole compounds and their use as chromatographic ligands. Google Patents.

• El Alami, A., et al. (2023). Review of synthesis process of nitrobenzimidazole derivatives. ResearchGate. Available at: [Link]

• Kottirsch, G., & Sjöström, J. (2005). A process for the optical purification of benzimidazole derivatives. Google Patents.

• Ceylan, S., et al. (2022). The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. Molecules. Available at: [Link]

• Dattatri, Y., et al. (2013). A Current Study on Benzimidazole Derivatives. Asian Journal of Research in Chemistry. Available at: [Link]

• Kumar, D. A., et al. (2020). Synthesis, Characterization and Biological Evaluation of 1, 2-Disubstituted Benzimidazole Derivatives using Mannich Bases. ResearchGate. Available at: [Link]

• Giddanakoppal, P. S., & Goudgaon, N. M. (2023). Water extract of onion: chemoselective synthesis of 2-substituted benzimidazole derivatives. ACG Publications. Available at: [Link]

• Domańska, U., et al. (2004). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. Journal of Chemical & Engineering Data. Available at: [Link]

• Ouzidan, Y., et al. (2011). 1-Decyl-6-nitro-1H-benzimidazol-2(3H)-one. National Institutes of Health. Available at: [Link]

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• 5. Preparation of 1,2-substituted benzimidazoles via a copper-catalyzed three component coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP1498416A1 - A process for the optical purification of benzimidazole derivatives - Google Patents [patents.google.com]
• 7. 1-Decyl-6-nitro-1H-benzimidazol-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 1-Methyl-2-methyl­sulfanyl-6-nitro-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with 1,2-dimethyl-6-nitro-1H-benzimidazole

Welcome to the technical support guide for 1,2-dimethyl-6-nitro-1H-benzimidazole. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for the significant solubility challenges often encountered with this compound. As a substituted nitrobenzimidazole, its physicochemical properties necessitate a systematic and informed approach to achieve successful solubilization for various experimental applications.

This guide moves beyond simple solvent suggestions to explain the underlying chemical principles, empowering you to make informed decisions for your specific research context.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Compound

This section addresses the fundamental properties of 1,2-dimethyl-6-nitro-1H-benzimidazole that dictate its solubility behavior.

Q1: What are the core physicochemical properties of 1,2-dimethyl-6-nitro-1H-benzimidazole?

Understanding the molecule's structural and chemical characteristics is the first step in troubleshooting its solubility. The benzimidazole core, combined with a lipophilic nitro group and two methyl groups, results in a molecule with low aqueous solubility.[1][2] While specific experimental data for this exact compound is sparse, we can infer its properties from its structure and related analogues.

Table 1: Estimated Physicochemical Profile of 1,2-dimethyl-6-nitro-1H-benzimidazole

Property	Estimated Value / Information	Significance for Solubility
Molecular Formula	C₉H₉N₃O₂	---
Molecular Weight	191.19 g/mol	Influences diffusion and membrane permeability.
Structure	Benzimidazole core with methyl groups at N1 and C2, and a nitro group at C6.	The aromatic system and nitro group contribute to poor water solubility.
Predicted XLogP3-AA	~1.5 - 2.5	A positive LogP value indicates higher lipophilicity and preference for non-polar environments over water.
Predicted pKa	~3.5 - 4.5 (for the protonated form)	The benzimidazole nitrogen is weakly basic. The compound will be more soluble in acidic conditions (pH < pKa) where it can be protonated.
Appearance	Likely a solid, crystalline powder at room temperature.	Crystalline solids require energy to break the crystal lattice before they can dissolve.
Hydrogen Bond Donors	0	The lack of N-H donors reduces interactions with protic solvents like water.

| Hydrogen Bond Acceptors | 3 (2 from nitro, 1 from nitrogen) | Can accept hydrogen bonds, but this is not sufficient to overcome its overall lipophilicity. |

Data is estimated based on the chemical structure and data from similar compounds in sources like PubChem and chemical supplier technical sheets.[3][4]

Q2: Why is this compound so poorly soluble in water?

The poor aqueous solubility is a direct result of its molecular structure. The fused aromatic rings of the benzimidazole core are inherently hydrophobic. The addition of a nitro (-NO₂) group, while polar, is also a powerful electron-withdrawing group that contributes to a stable, rigid crystal lattice.[5] This high lattice energy means that a significant amount of energy is required to break apart the solid-state compound, a prerequisite for dissolution. Furthermore, the molecule lacks strong hydrogen bond donating groups, limiting its favorable interactions with water molecules.[3]

Part 2: Troubleshooting Guides - Step-by-Step Solubilization Protocols

This section provides a logical progression of techniques, from basic to advanced, to dissolve 1,2-dimethyl-6-nitro-1H-benzimidazole for your experiments.

Initial Solubility Testing: A Systematic Approach

Before committing to a complex formulation, a systematic initial test using small amounts of the compound is crucial. This workflow helps you quickly identify a viable path forward.

Caption: Initial solubility testing workflow for 1,2-dimethyl-6-nitro-1H-benzimidazole.

Q3: My compound dissolves in DMSO, but crashes out when diluted into my aqueous assay buffer. How can I prevent this precipitation?

This is a common and critical challenge known as precipitation upon dilution. It occurs because the compound is highly soluble in the organic stock solvent but insoluble in the final aqueous medium.

Causality: When the DMSO stock is added to the buffer, the local concentration of DMSO drops dramatically. The compound is suddenly in an environment (mostly water) where it is not soluble, causing it to precipitate out of the solution.

Solutions & Protocol:

• Minimize Final Organic Solvent Concentration: The most critical factor is to keep the final concentration of your organic solvent (e.g., DMSO) as low as possible, typically below 1% , and ideally below 0.1% , to avoid artifacts in biological assays.

• Use Co-solvents: A co-solvent system can improve solubility. These are water-miscible organic solvents that can help bridge the polarity gap between your compound and the aqueous buffer.

• Work with Warmed Buffers (with caution): Gently warming the aqueous buffer (e.g., to 37°C) before adding the compound stock can sometimes help, but be aware that the compound may precipitate upon cooling. This is only suitable for experiments conducted at that temperature.

Experimental Protocol: Preparing a 10 mM Stock and Diluting to 10 µM

• Stock Solution Preparation (10 mM):

  • Weigh out 1.91 mg of 1,2-dimethyl-6-nitro-1H-benzimidazole (MW: 191.19 g/mol ).

  • Add 1 mL of 100% DMSO to the solid.

  • Vortex thoroughly and use gentle sonication if needed until the solid is completely dissolved. This is your 10 mM stock solution.

• Dilution into Aqueous Buffer (to 10 µM):

  • Prepare your final aqueous buffer (e.g., PBS, pH 7.4).

  • To prepare 1 mL of a 10 µM final solution, add 999 µL of the aqueous buffer to a microfuge tube.

  • Add 1 µL of your 10 mM DMSO stock solution directly into the buffer.

  • Crucially, vortex the tube immediately and vigorously for 15-30 seconds after adding the stock. This rapid mixing is essential to disperse the compound before it has a chance to nucleate and precipitate.

  • Visually inspect the solution for any signs of precipitation (cloudiness, Tyndall effect).

Q4: I need a higher concentration than what basic solvents can provide, or I'm preparing a formulation for in vivo studies. What advanced strategies are available?

When standard methods fail, several advanced formulation strategies can be employed. These are common in the pharmaceutical industry for developing formulations of poorly soluble drugs, which often fall into the Biopharmaceutics Classification System (BCS) Class II or IV.[6][7]

• Surfactant-Based Formulations: Surfactants form micelles in aqueous solutions above their critical micelle concentration. These micelles have a hydrophobic core that can encapsulate your compound, presenting a hydrophilic exterior to the water.[8]

  • Common Excipients: Tween® 80, Kolliphor® EL (formerly Cremophor® EL), Solutol® HS 15.

  • Best For: In vitro assays where excipient compatibility is confirmed; early-stage in vivo studies.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. The drug molecule can form an "inclusion complex" by fitting into this cavity, dramatically increasing its apparent water solubility.[9][10][11]

  • Common Excipients: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®).

  • Best For: Both in vitro and in vivo applications. Captisol® is frequently used in commercial drug formulations.

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the crystalline drug into an amorphous polymer matrix.[6][10][11] The amorphous form of a drug has higher energy and is more soluble than its stable crystalline form.

  • Common Polymers: PVP (polyvinylpyrrolidone), HPMC (hydroxypropyl methylcellulose), Soluplus®.

  • Best For: Oral drug formulation for in vivo studies. Requires specialized equipment (e.g., spray dryer, hot-melt extruder).

• Lipid-Based Formulations (e.g., SEDDS): Self-Emulsifying Drug Delivery Systems are mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium (like the GI tract).[11][12][13]

  • Common Excipients: Capryol®, Labrasol®, Transcutol®.

  • Best For: Oral drug delivery, particularly for highly lipophilic compounds.

Caption: Decision-making flowchart for selecting an advanced solubility enhancement strategy.

Part 3: Safety & Handling

Q5: Are there any specific safety precautions for handling 1,2-dimethyl-6-nitro-1H-benzimidazole?

• Standard Laboratory PPE: Always handle the compound in a well-ventilated area or a chemical fume hood. Wear a lab coat, nitrile gloves, and chemical safety goggles.[15][16]

• Hazard Class: Based on data for structurally similar compounds like 1,2-dimethyl-5-nitroimidazole, this compound may be classified as harmful if swallowed, and a skin, eye, and respiratory irritant.[15][16]

• Nitroaromatic Compounds: Nitroaromatic compounds as a class can have toxicological concerns, including potential mutagenicity.[5][17] The nitro group can be metabolically reduced in biological systems to form reactive intermediates.[18][19] Therefore, exposure should be minimized.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.[14]

References

• Techniques used for Solubility Enhancement of Albendazole.
• Solubility improvement of an anthelmintic benzimidazole carbamate by associ
• SAFETY DATA SHEET - 1H-Imidazole, 1,2-dimethyl-5-nitro-.Fisher Scientific.
• Solubility improvement of an anthelmintic benzimidazole carbamate by association with dendrimers.
• TECHNOLOGICAL STRATEGIES TO INCREASE SOLUBILITY OF ALBENDAZOLE.
• RESEARCH ON BENZIMIDAZOLE DERIV
• SAFETY DATA SHEET - 1,2-Dimethyl-5-nitroimidazole.Fisher Scientific.
• SAFETY DATA SHEET - 2-Chloro-1H-benzimidazole.Sigma-Aldrich.
• SAFETY DATA SHEET - 1,2-Dimethylimidazole.MilliporeSigma.
• Enhancing the Bioavailability of Poorly Soluble Compounds.WuXi AppTec DMPK.
• Innovative Formulation Strategies for Poorly Soluble Drugs.World Pharma Today.
• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.Hilaris Publisher.
• SAFETY DATA SHEET - Methyl-1H-benzotriazole.SysKem Chemie GmbH.
• Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs.PMC.
• Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis.MDPI.
• 1,2-Dimethylbenzimidazole.PubChem, NIH.
• A Combined Experimental and Theoretical Study of Nitrofuran Antibiotics.MDPI.
• 1-METHYL-6-NITRO-1H-BENZIMIDAZOLE.Sigma-Aldrich.
• Technical Guide: Physicochemical Profile of 2-bromo-6-methyl-1H-benzo[d]imidazole.Benchchem.
• 6-nitro-2-((6-nitro-1H-benzimidazol-2-yl)methoxymethyl)-1H-benzimidazole.PubChem, NIH.
• Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.
• Reduction of polynitroaromatic compounds: the bacterial nitroreductases.Oxford Academic.
• Design, synthesis, bio-evaluation, and in silico studies of N-substituted 6-(chloro/nitro)
• Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.
• A Current Study on Benzimidazole Derivatives.Asian Journal of Research in Chemistry.
• Solubility of Pharmaceutical Compounds in Organic Solvents.Physical Chemistry Research.
• Nitroaromatic Antibiotics as Nitrogen Oxide Sources.PMC.
• General reduction mechanism of nitroaromatic compounds.

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• 4. 6-nitro-2-((6-nitro-1H-benzimidazol-2-yl)methoxymethyl)-1H-benzimidazole | C16H12N6O5 | CID 44123657 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Reaction Temperature for Benzimidazole Cyclization

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for benzimidazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing one of the most critical parameters in benzimidazole cyclization: the reaction temperature. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of temperature in benzimidazole cyclization?

Temperature provides the necessary activation energy for the key steps of the reaction, which typically involve the condensation of an o-phenylenediamine with a carboxylic acid (Phillips-Ladenburg reaction) or an aldehyde (Weidenhagen reaction), followed by an intramolecular cyclization and dehydration/oxidation to form the aromatic benzimidazole ring.[1][2][3] An inadequate temperature will result in a slow or stalled reaction, while an excessive temperature can lead to decomposition and the formation of unwanted side products.[1]

Q2: Is there a "one-size-fits-all" optimal temperature for this reaction?

No. The optimal temperature is highly dependent on several factors:

• Synthesis Method: Traditional, uncatalyzed methods often require very high temperatures, sometimes between 150-300°C, to drive the reaction to completion.[1][2][4]

• Catalyst Choice: Modern catalytic systems, including Lewis acids, metal nanoparticles, and heterogeneous catalysts, can significantly lower the required activation energy, enabling the reaction to proceed efficiently at much lower temperatures, sometimes even at room temperature.[5][6][7][8]

• Reactant and Solvent Properties: The electronic nature of the substituents on your starting materials and the boiling point of your chosen solvent will dictate the feasible temperature range.[9]

• Energy Source: Microwave-assisted synthesis provides rapid, uniform heating, which often reduces the required temperature and dramatically shortens reaction times compared to conventional oil bath heating.[10][11][12]

Q3: How does microwave-assisted synthesis change the temperature considerations?

Microwave irradiation directly and efficiently couples with polar molecules in the reaction mixture, leading to rapid and uniform heating.[10] This often results in:

• Shorter Reaction Times: Reactions that take hours with conventional heating can often be completed in minutes.[11][12][13]

• Increased Yields and Purity: The rapid heating can minimize the formation of side products that may occur during prolonged heating.[11][13]

• Lower Set Temperatures: While the internal temperature can be high, the overall "set" temperature and reaction time are often lower than with conventional methods. For example, some microwave-assisted syntheses are highly efficient at temperatures between 60°C and 120°C.[11][14][15]

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific issues you may encounter during your experiments.

Problem Case #1: Low or No Product Yield

Q: My TLC shows mostly starting material, even after several hours. Is the reaction temperature too low?

A: This is the most common cause of a failed benzimidazole synthesis. If the temperature is too low, the reactants lack the sufficient kinetic energy to overcome the activation barrier, particularly for the crucial intramolecular cyclization and dehydration/oxidation steps.[1]

Troubleshooting Steps:

• Incremental Temperature Increase: Gradually increase the reaction temperature in 10-20°C increments, monitoring the reaction progress by Thin Layer Chromatography (TLC) at each stage.

• Verify Thermometer Accuracy: Ensure your heating mantle or oil bath thermometer is calibrated and accurately reflects the internal reaction temperature.

• Consider the Solvent's Boiling Point: Ensure the reaction temperature is not limited by the boiling point of your solvent. If optimization requires a higher temperature, switch to a higher-boiling solvent like DMF, DMSO, or toluene, but be mindful that solvent choice can also affect reaction outcomes.[9][16]

• Switch to Microwave Synthesis: If conventional heating is proving inefficient, microwave-assisted synthesis can provide the energy needed for a successful reaction in a fraction of the time.[11][15]

Problem Case #2: Multiple Spots on TLC / Formation of Side Products

Q: My reaction is messy, with multiple product spots on the TLC plate. Could the temperature be too high?

A: Yes, excessively high temperatures are a primary cause of side product formation. High thermal energy can activate undesired reaction pathways.

Common Side Products from Excessive Heat:

• Oxidation of Starting Materials: o-Phenylenediamines are susceptible to oxidation, which can form colored impurities and reduce the amount of starting material available for the desired reaction.[16]

• Formation of 1,2-Disubstituted Benzimidazoles: Especially when using aldehydes, high temperatures can sometimes favor the reaction of a second aldehyde molecule with the N-H of the newly formed benzimidazole ring.[16][17]

• Decomposition: Both starting materials and the final benzimidazole product can decompose or char at very high temperatures, leading to a dark, intractable reaction mixture and low yields of the desired product.[18]

Troubleshooting Steps:

• Reduce and Control Temperature: Lower the reaction temperature and use a precisely controlled heating system (e.g., a temperature-controlled oil bath) to avoid fluctuations.

• Run Under an Inert Atmosphere: To prevent oxidation of the o-phenylenediamine, conduct the reaction under a nitrogen or argon atmosphere, especially when heating above 100°C.[16][19]

• Optimize Catalyst, Not Just Temperature: Instead of pushing the temperature higher, investigate a more efficient catalyst that can promote the reaction under milder conditions.[19][20] Many modern methods achieve excellent yields at room temperature, completely avoiding heat-related side reactions.[5][6][7]

Problem Case #3: Reaction Stalls and Does Not Go to Completion

Q: The reaction proceeds to about 50% conversion and then stops, even with continued heating. What's wrong?

A: This can be a nuanced issue where temperature is a contributing factor but may not be the root cause.

Possible Scenarios:

• Catalyst Deactivation: The chosen catalyst may not be stable at the reaction temperature over long periods.

• Equilibrium: The reaction may be reversible, and the forward reaction is not sufficiently favored at the chosen temperature.

• Inhibiting Impurities: Impurities in the starting materials or solvent could be inhibiting the reaction.

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for a stalled reaction.

Data Summary: Temperature in Benzimidazole Synthesis

The following table summarizes conditions from various studies, illustrating the impact of the synthetic method and catalyst on the optimal reaction temperature.

Method	Reactants	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Conventional	o-phenylenediamine, Carboxylic Acid	Polyphosphoric Acid (PPA)	None	145	20 min	40-95	[13]
Conventional	o-phenylenediamine, Carboxylic Acid	None	Water	250-400	-	Variable	[21]
Conventional	o-phenylenediamine, Aldehyde	Cobalt (II) acetylacetone	Methanol	Room Temp.	4 h	~97	[22]
Conventional	o-phenylenediamine, Aldehyde	Fe/MgO	Methanol	Room Temp.	-	~92	[5]
Microwave	N-phenyl-o-phenylenediamine, Aldehyde	Er(OTf)₃ (1 mol%)	None	60	5 min	>96	[11][15]
Microwave	o-phenylenediamine, Iminoester HCl	None	Methanol	65	10 min	90-93	[14]
Microwave	o-nitroaniline, Carboxylic Acid	SnCl₂	None	130	5 min	High	[23]

Experimental Protocols

Protocol 1: General Procedure for Optimizing Reaction Temperature (Conventional Heating)

This protocol outlines a systematic approach to finding the optimal temperature for the condensation of an o-phenylenediamine with an aldehyde or carboxylic acid.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine the o-phenylenediamine (1.0 eq), the aldehyde or carboxylic acid (1.0-1.2 eq), and the chosen catalyst (if any) in a suitable solvent.[10]

• Initial Temperature: Begin heating the reaction mixture in an oil bath to a conservative starting temperature (e.g., 60°C or room temperature if using a highly active catalyst).

• Monitoring: After 1 hour, take a small aliquot of the reaction mixture and analyze it by TLC to check for the consumption of starting materials and the formation of the product.

• Incremental Increase: If the reaction is slow or has not started, increase the oil bath temperature by 15-20°C. Hold at this new temperature for 1 hour and monitor again by TLC.

• Optimization: Repeat Step 4 until you observe a significant rate of conversion without the appearance of new, unidentified spots (which would suggest side product formation). The temperature just before the onset of impurity formation is your optimal range.

• Work-up: Once the reaction is complete (as determined by TLC), cool the mixture to room temperature. If an acid catalyst was used, neutralize the mixture by pouring it into a beaker with crushed ice and a base solution (e.g., 10% NaOH).[10] The product may precipitate and can be collected by filtration. Alternatively, perform an extraction with an organic solvent.

• Purification: The crude product should be purified, typically by recrystallization from a suitable solvent (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography.[24][25][26]

Protocol 2: General Procedure for Microwave-Assisted Synthesis

This method is ideal for rapid synthesis and optimization.

• Vessel Preparation: In a microwave-safe reaction vessel, combine the o-phenylenediamine (1.0 eq), the aldehyde or carboxylic acid (1.0-1.2 eq), and any catalyst.[10][11] A solvent may or may not be required depending on the specific protocol.

• Microwave Reactor Setup: Seal the vessel and place it in the microwave reactor. Set the target temperature (e.g., start at 80°C), maximum power (e.g., 300 W), and a short reaction time (e.g., 5 minutes).[11][14]

• Irradiation: Run the reaction. Modern microwave reactors monitor the internal temperature and modulate power to maintain the setpoint.[14]

• Analysis and Optimization: After the vessel has cooled, open it and analyze the contents by TLC. If the reaction is incomplete, you can re-run the reaction for a longer duration or at a slightly higher temperature (e.g., increase to 100°C).

• Work-up and Purification: Once the reaction is complete, perform the work-up and purification as described in Protocol 1.

Visualizing the Impact of Temperature

The choice of temperature is a balancing act between achieving a sufficient reaction rate and avoiding unwanted side reactions.

Caption: Relationship between temperature and reaction outcome.

References

• The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide. (n.d.). Benchchem.
• Technical Support Center: Purification of 2-Methyl-1H-benzimidazole-4-methanol. (n.d.). Benchchem.
• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. (2022). MDPI.
• Synthesis of Benzimidazoles using High Yield Thermal Method. (2025). IJFMR.
• Technical Support Center: Purification of 1-(diethoxymethyl)-1H-benzimidazole. (n.d.). Benchchem.
• Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity. (2013). Taylor & Francis.
• An efficient synthesis of Benzimidazole by cyclization–oxidation processes using Fe/MgO as a heterogeneous recycl. (n.d.). JOCPR.
• Optimizing reaction conditions for the condensation of 2-ethyl-1,2-diaminobenzene. (n.d.). Benchchem.
• Optimizing reaction conditions for benzimidazole synthesis from "N2-Methyl-4-nitro-1,2-benzenediamine". (n.d.). Benchchem.
• Synthesis of benzimidazoles in high-temperature water. (2003). ResearchGate.
• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar.
• Highly Efficient and Ambient-Temperature Synthesis of Benzimidazoles via Co(III)/Co(II)-Mediated Redox Catalysis. (2022). MDPI.
• optimization of reaction conditions for benzimidazole synthesis. (n.d.). Benchchem.
• Simple and Efficient Synthesis of Benzimidazole Derivatives Using Cobalt (II) Acetylacetone at Room Temperature. (n.d.). ThaiScience.
• Recent achievements in the synthesis of benzimidazole derivatives. (n.d.). PMC.
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023). PMC.
• Technical Support Center: Purification of 2-tert-butyl-6-methyl-1H-benzimidazole. (n.d.). Benchchem.
• Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. (2016). RSC Publishing.
• Highly efficient synthesis of benzimidazoles using microwave irradiation. (2022). Preprints.org.
• Optimization of the reaction conditions for the cyclization of 12b a. (n.d.). ResearchGate.
• Catalyst-Assisted Synthesis of Benzimidazole Derivatives: Recent Advances and Mechanistic Insights. (2026). PubMed.
• overcoming challenges in the synthesis of substituted benzimidazoles. (n.d.). Benchchem.
• PART I: Microwave-Assisted Synthesis of Benzimidazoles: An Overview (Until 2013). (n.d.). Semantic Scholar.
• (PDF) Review Article Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). ResearchGate.
• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. (2020). DTIC.
• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (n.d.). PMC.
• Effect of different solvents on synthesis of 2-phenyl benzimidazole and its derivatives. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03907C [pubs.rsc.org]
• 5. jocpr.com [jocpr.com]
• 6. Highly Efficient and Ambient-Temperature Synthesis of Benzimidazoles via Co(III)/Co(II)-Mediated Redox Catalysis [mdpi.com]
• 7. thaiscience.info [thaiscience.info]
• 8. Catalyst-Assisted Synthesis of Benzimidazole Derivatives: Recent Advances and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. preprints.org [preprints.org]
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• 17. Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 1,2-Dimethyl-6-nitro-1H-benzimidazole

Executive Summary: Stability Profile

1,2-Dimethyl-6-nitro-1H-benzimidazole exhibits a robust stability profile typical of fused aromatic heterocycles, but it possesses specific "soft spots" driven by its functional group architecture.[1]

• Thermal Stability: High.[1] The benzimidazole core remains intact at temperatures exceeding 200°C.[1]

• Acid Stability: Excellent.[1] The compound is often synthesized under acidic reflux (Phillips Condensation), making it stable in refluxing HCl, Acetic Acid, or

  .

• Base Stability: Moderate to Low.[1] The 2-methyl protons are activated (

  ~25, lowered by the nitro group), making them susceptible to deprotonation and subsequent condensation or oxidation in refluxing basic media.

• Oxidative Stability: Moderate.[1] The 2-methyl group is the primary site of oxidative degradation (forming carboxylic acids).[1]

• Photostability: Low.[1] The nitro group renders the compound sensitive to UV/Vis light, leading to radical-mediated degradation.

Interactive Troubleshooting Guide (FAQs)

Module A: Solvent & Condition Compatibility

Q1: Can I reflux this compound in ethanol or methanol? A: Yes. It is stable in refluxing low-molecular-weight alcohols.[1] However, ensure the solvent is free of aldehydes or ketones.

• Risk:[2][3][4] In the presence of trace base and aldehydes, the activated 2-methyl group can undergo an aldol-type condensation (forming styryl-benzimidazoles).[1]

Q2: I observe a color change from pale yellow to dark brown during reflux. Is this normal? A: No. This indicates degradation.[1]

• Cause 1 (Oxidation):[1] If refluxing in air, the 2-methyl group may be oxidizing to the aldehyde or carboxylic acid.

• Cause 2 (Photolysis):[1] If the apparatus is not protected from light, nitro-group radical formation can cause "tarring."[1]

• Solution: Degas solvents (sparge with

  or Ar) and wrap the reflux condenser/flask in aluminum foil.

Q3: Is the compound stable in refluxing HCl (4N)? A: Yes. This is the standard condition for its synthesis (Phillips Condensation). The molecule will exist as its hydrochloride salt, which increases its solubility and stability against oxidation.

Module B: Reactivity-Driven Instability

Q4: Why does my TLC show a new polar spot after refluxing in NaOH? A: You likely triggered oxidative demethylation or condensation .[1]

• Mechanism:[1][2][3][4][5][6][7][8] The electron-withdrawing 6-nitro group increases the acidity of the 2-methyl protons.[1] In refluxing base, a carbanion forms. If any oxygen is present, this carbanion oxidizes to 1-methyl-6-nitro-1H-benzimidazole-2-carboxylic acid (highly polar).[1]

Q5: Can I use catalytic hydrogenation (Pd/C) under reflux? A: Absolutely Not. This will reduce the 6-nitro group to an amine (6-amino-1,2-dimethylbenzimidazole) within minutes.[1] This is a synthetic transformation, not a stability condition.

Mechanistic Visualization: Stability & Degradation Pathways[1]

The following diagram maps the chemical fate of the molecule under various stress conditions.

Caption: Figure 1. Chemical fate map of 1,2-dimethyl-6-nitro-1H-benzimidazole. Green paths indicate stability; red/yellow paths indicate degradation risks.

Data Summary: Solvent Stability Matrix

Solvent System	Temperature	Duration (Max)	Stability Rating	Primary Risk
Water (Neutral)	100°C	24 Hours	⭐⭐⭐⭐⭐ (High)	Low solubility; suspension stable.[1]
4N HCl	100°C	48 Hours	⭐⭐⭐⭐⭐ (High)	None (forms stable salt).[1]
Glacial Acetic Acid	118°C	24 Hours	⭐⭐⭐⭐⭐ (High)	None.[1]
Ethanol (Abs.)	78°C	12 Hours	⭐⭐⭐⭐ (Good)	Photodegradation if exposed to light.[1]
10% NaOH (aq)	100°C	< 1 Hour	⭐⭐ (Low)	2-Me oxidation; Polymerization.[1]
DMSO	>100°C	N/A	⭐ (Poor)	DMSO acts as an oxidant at high temp.[1]

Validated Experimental Protocols

Protocol A: Synthesis (Proof of Acid Stability)

This protocol demonstrates the compound's resilience to acidic reflux.

• Reagents: Mix

  -methyl-4-nitrobenzene-1,2-diamine (1.0 eq) with Glacial Acetic Acid (10 vol).

• Reaction: Heat to reflux (118°C) for 4–6 hours.

  • Note: The formation of the imidazole ring requires this harsh condition, proving the product is stable in it.

• Workup: Cool to RT. Pour into crushed ice. Neutralize with

  to pH 8.[1] Filter the precipitate.[1]

• Result: 1,2-dimethyl-6-nitro-1H-benzimidazole (Yellow solid).[1]

Protocol B: Forced Degradation Stress Test (Oxidative)

Use this to identify the "Polar Impurity" in your chromatograms.

• Setup: Dissolve 50 mg of compound in 5 mL Methanol.

• Stressor: Add 0.5 mL 1M NaOH and 2 drops of 30%

  .

• Condition: Reflux for 60 minutes.

• Analysis: Run TLC (EtOAc:Hexane 1:1).

  • Observation: The main spot (

    ) will diminish.[1] A baseline spot ( , the carboxylic acid) will appear.

References

• Wright, J. B. (1951).[1] The Chemistry of the Benzimidazoles. Chemical Reviews, 48(3), 397–541.

• Phillips, M. A. (1928).[9] The Formation of 2-Substituted Benziminazoles.[1][2][4][5][10][11] Journal of the Chemical Society, 2393. (The foundational "Phillips Condensation" proving acid stability).[1]

• Walsh, D. A., et al. (1978). Antiinflammatory agents.[1][12] Synthesis and pharmacological evaluation of 2-substituted benzimidazoles. Journal of Medicinal Chemistry, 21(6), 582-585. (Demonstrates reactivity of 2-methyl group).[1][3]

• PubChem Database. (2023).[1] Compound Summary: 1,2-Dimethyl-6-nitrobenzimidazole.[1]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Heterogeneous Catalytic Synthesis of 2-Methylbenzimidazole from 2-Nitroaniline and Ethanol Over Mg Modified Cu-Pd/γ-Al2O3 [mdpi.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. adichemistry.com [adichemistry.com]
• 6. The synthesis of 2-carboxy-6-nitrobenzimidazole 1-oxides by intramolecular oxidation of α-(2,4-dinitrophenylamino)-αβ-unsaturated acyl derivatives - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
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• 10. apps.dtic.mil [apps.dtic.mil]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions in Nitro-Benzimidazole Reduction

Welcome to the Technical Support Center for the reduction of nitro-benzimidazoles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions. Our focus is to equip you with the knowledge to minimize side reactions and optimize the synthesis of amino-benzimidazoles, critical intermediates in pharmaceutical development.

Section 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may encounter during the reduction of nitro-benzimidazoles.

Issue: Incomplete Reaction and Low Yield of the Desired Amino-Benzimidazole

Question: My nitro-benzimidazole reduction is sluggish, and I'm observing a significant amount of starting material even after extended reaction times. What are the likely causes and how can I improve the conversion?

Answer: Incomplete or slow reactions are a common challenge.[1] The root cause often lies in the activity of your reducing agent or catalyst, or suboptimal reaction conditions. Here’s a systematic approach to troubleshoot this issue:

• Catalyst Activity (for Catalytic Hydrogenation):

  • Deactivation: Heterogeneous catalysts like Palladium on carbon (Pd/C) or Raney Nickel can be poisoned by impurities in the starting material or solvent, particularly sulfur-containing compounds.[2] Ensure high-purity reagents and solvents.

  • Catalyst Loading: Insufficient catalyst loading can lead to slow reaction rates. A typical starting point is 5-10 mol% of Pd/C. If the reaction is still slow, consider incrementally increasing the catalyst amount.[3]

  • Freshness and Storage: Catalysts can lose activity over time. Use a fresh batch of catalyst or one that has been stored properly under an inert atmosphere.[1]

• Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂·2H₂O):

  • Metal Surface Area: The effectiveness of metal-based reductions is highly dependent on the surface area of the metal powder. Use finely powdered metals to maximize the reactive surface.[1]

  • Acid Concentration: The concentration of the acid is crucial for the reaction rate. Ensure the correct stoichiometry and concentration as specified in the protocol.[1]

• Solvent and Solubility:

  • Poor solubility of the nitro-benzimidazole starting material in the reaction solvent is a significant barrier to achieving a good reaction rate.[1]

  • Troubleshooting:

    • Select a solvent or a co-solvent system in which your starting material is fully soluble at the reaction temperature. Common solvents include ethanol, methanol, and ethyl acetate.[3]

    • For particularly insoluble compounds, consider using co-solvents like water or acetic acid.[1]

• Reaction Temperature:

  • While many reductions proceed efficiently at room temperature, some substrates require heating to achieve a reasonable rate.[1]

  • Caution: Be aware that increasing the temperature can sometimes lead to an increase in side products.[1] Monitor the reaction closely by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) when adjusting the temperature.

Issue: Formation of Undesired Side Products

Question: I'm observing significant byproducts in my reaction mixture, such as hydroxylamines, nitroso, or azoxy compounds. How can I improve the selectivity towards the desired amine?

Answer: The formation of these side products is a result of the stepwise nature of nitro group reduction. The key to minimizing them is to ensure the reaction proceeds completely to the amine stage.

• Understanding the Pathway: The reduction of a nitro group (R-NO₂) to an amine (R-NH₂) is a six-electron process that proceeds through several intermediates, including nitroso (R-NO) and hydroxylamine (R-NHOH) species.[4] If the reaction stalls at these intermediate stages, they can react with each other to form dimeric species like azoxy (R-N(O)=N-R), azo (R-N=N-R), and hydrazo (R-NH-NH-R) compounds.

  Caption: Generalized pathway for nitro group reduction and formation of dimeric side products.

• Troubleshooting Strategies:

  • Sufficient Reducing Agent: Ensure you are using a sufficient excess of the reducing agent to drive the reaction to completion.[1]

  • Reaction Time and Temperature: As discussed previously, optimizing reaction time and temperature is crucial. Incomplete reactions are a primary cause of side product formation.

  • Choice of Reducing Agent: Some reducing agents are more prone to forming certain side products. For instance, using lithium aluminum hydride (LiAlH₄) with aromatic nitro compounds can lead to the formation of azo products.[5] For a cleaner reaction, consider classical methods like Fe/HCl or catalytic hydrogenation.[4][6]

  • pH Control: The pH of the reaction medium can influence the formation of side products. For metal/acid reductions, maintaining acidic conditions is generally important.

Issue: Reduction of Other Functional Groups

Question: My nitro-benzimidazole has other reducible functional groups (e.g., halogens, carbonyls, nitriles). How can I selectively reduce the nitro group without affecting these other moieties?

Answer: Achieving chemoselectivity is a common challenge in organic synthesis.[3] The choice of reducing agent and reaction conditions is critical.

Functional Group to Preserve	Recommended Reducing Agent/System	Rationale
Halogens (Cl, Br)	Raney Nickel with H₂	Preferred over Pd/C to prevent dehalogenation.[3][5]
Sulfided Pt/C with H₂	The sulfur acts as a selective poison, preventing dehalogenation.[7]
Ketones/Aldehydes	SnCl₂·2H₂O in EtOH/EtOAc	Mild and highly selective for nitro groups over carbonyls.[3]
Fe powder with acid (e.g., HCl, Acetic Acid)	A robust method that is selective for the nitro group.[3]
Esters/Amides	NaBH₄/FeCl₂	This system shows good selectivity for nitro groups over esters.[3]
SnCl₂·2H₂O	Generally does not affect esters or amides.[3]
Nitriles	SnCl₂·2H₂O	An excellent choice as it typically does not reduce nitriles.[3]
Alkenes/Alkynes	Sodium sulfide (Na₂S)	Can be effective and often spares carbon-carbon multiple bonds.[3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing nitro-benzimidazoles?

A1: The most prevalent methods fall into two main categories:

• Catalytic Hydrogenation: This involves using hydrogen gas (H₂) or a hydrogen donor (transfer hydrogenation) in the presence of a metal catalyst.[4] Common catalysts include palladium on carbon (Pd/C), platinum on carbon (Pt/C), and Raney Nickel.[1][5] This method is often preferred for its clean workup.

• Metal-Mediated Reductions: These are classical methods that use easily oxidized metals in acidic or neutral media.[8] Common examples include iron in the presence of hydrochloric acid (Fe/HCl) or ammonium chloride (Fe/NH₄Cl), and tin(II) chloride (SnCl₂).[3][4][5]

Q2: How can I monitor the progress of my nitro-benzimidazole reduction?

A2: The progress of the reaction should be monitored by a suitable analytical technique to determine the optimal reaction time and to avoid over-reduction or the formation of side products.

• Thin Layer Chromatography (TLC): This is a quick and convenient method for qualitative monitoring. The disappearance of the starting material spot and the appearance of the product spot can be visualized.

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on the consumption of the starting material and the formation of the product and any byproducts.[9] This is the preferred method for accurate reaction monitoring.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of HPLC with the identification capabilities of mass spectrometry, allowing for the identification of intermediates and side products.

Q3: Are there any "greener" or more sustainable methods for nitro-benzimidazole reduction?

A3: Yes, there is a growing interest in developing more environmentally friendly reduction methods. Some examples include:

• Catalytic Transfer Hydrogenation: This method uses a hydrogen donor like ammonium formate or formic acid in the presence of a catalyst (e.g., Pd/C), avoiding the need for high-pressure hydrogen gas.[3]

• Iron-catalyzed processes with formic acid: These methods can operate under base-free conditions and achieve high yields at mild temperatures.[4]

• Sodium Dithionite (Na₂S₂O₄): This reagent can be used for the reduction of aryl nitro groups in aqueous media, offering a simpler and safer alternative to pyrophoric reagents like Raney Nickel.[10]

Q4: What are some important safety considerations when performing nitro-benzimidazole reductions?

A4: Safety should always be the top priority in the laboratory.

• Catalytic Hydrogenation: When using hydrogen gas, it is crucial to work in a well-ventilated fume hood and to use appropriate equipment for handling flammable gases. Ensure there are no ignition sources nearby.

• Metal/Acid Reductions: These reactions can be exothermic and may produce hydrogen gas as a byproduct. Use a reaction vessel with adequate cooling and pressure relief.

• Pyrophoric Catalysts: Raney Nickel is pyrophoric and must be handled with care, typically as a slurry in water or ethanol.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Consult the Safety Data Sheet (SDS) for all reagents before use.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation using Pd/C and Hydrogen Gas

This protocol provides a general guideline. The specific substrate, solvent, and reaction conditions should be optimized for each case.

Materials:

• Nitro-benzimidazole derivative

• 10% Palladium on Carbon (Pd/C)

• Anhydrous solvent (e.g., ethanol, methanol, ethyl acetate)

• Hydrogenation apparatus (e.g., Parr shaker or a flask with a hydrogen balloon)

• Inert gas (e.g., nitrogen or argon)

• Celite®

Procedure:

• In a suitable hydrogenation flask, dissolve the nitro-benzimidazole (1.0 eq) in the chosen solvent.

• Carefully add 10% Pd/C (5-10 mol% by weight) to the solution.

• Seal the flask and purge the system with an inert gas (nitrogen or argon) to remove any air.

• Evacuate the flask and then introduce hydrogen gas (typically to a pressure of 1-4 atm or by using a hydrogen-filled balloon).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent.[3]

• Concentrate the filtrate under reduced pressure to obtain the crude amino-benzimidazole.

• The crude product can be purified by standard methods such as column chromatography or recrystallization.

Protocol 2: General Procedure for Reduction using SnCl₂·2H₂O

This method is particularly useful for substrates with functional groups that are sensitive to catalytic hydrogenation.

Materials:

• Nitro-benzimidazole derivative

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol or ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• To a round-bottom flask, add the nitro-benzimidazole (1.0 eq) and ethanol or ethyl acetate.

• Add SnCl₂·2H₂O (typically 3-5 equivalents) to the mixture.[1]

• Heat the mixture to reflux and monitor the reaction by TLC. The reaction is often complete within 1-3 hours.[3]

• After the reaction is complete, cool the mixture to room temperature.

• Carefully add saturated aqueous NaHCO₃ solution to neutralize the acid and precipitate tin salts.

• Filter the mixture through a pad of Celite® to remove the tin salts.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product as necessary.

References

• Current time information in Kanawha County, US. (n.d.). Google.
• Reduction of nitro compounds - Grokipedia. (n.d.). Grokipedia.
• selective reduction of nitro group without affecting other functional groups - Benchchem. (n.d.). Benchchem.
• Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines - Benchchem. (n.d.). Benchchem.
• Studies on the action of nitroimidazole drugs. The products of nitroimidazole reduction - PubMed. (1981). PubMed.
• DNA-Compatible Nitro Reduction and Synthesis of Benzimidazoles - PubMed. (2022). PubMed.
• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines - ACS Publications. (2016). ACS Publications.
• US9284258B2 - Process for the reduction of nitro derivatives to amines - Google Patents. (n.d.). Google Patents.
• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024).
• metronidazole nitroimidazole reductases: Topics by Science.gov. (n.d.). Science.gov.
• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal.
• Reduction of nitro compounds - Wikipedia. (n.d.). Wikipedia.
• Optimizing reaction conditions for benzimidazole synthesis from "N2-Methyl-4-nitro-1,2-benzenediamine" - Benchchem. (n.d.). Benchchem.
• Catalytic Hydrogenation Reaction - AZoM. (2016). AZoM.
• Nitroimidazole: Definition, Mechanism and Uses - BOC Sciences. (n.d.). BOC Sciences.
• Catalytic activity of different catalysts in the reduction of nitrobenzene. - ResearchGate. (n.d.). ResearchGate.
• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger - Master Organic Chemistry. (2018). Master Organic Chemistry.
• Which one is the best procedure for the reduction of aromatic nitro compounds? (2018). ResearchGate.
• Reactional Processes on Osmium–Polymeric Membranes for 5–Nitrobenzimidazole Reduction - MDPI. (2021). MDPI.
• DNA damage induced by reduced nitroimidazole drugs - PubMed. (n.d.). PubMed.
• 'One-pot' nitro reduction–cyclisation solid phase route to benzimidazoles - ResearchGate. (2025). ResearchGate.
• analytical methods. (n.d.).
• Reduction of 2-, 4- and 5-nitroimidazole drugs by hydrogenase 1 in Clostridium pasteurianum - PubMed. (n.d.). PubMed.
• REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS - AIR Unimi. (n.d.). AIR Unimi.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace. (2021). UVicSpace.
• Selective nitro reduction of poly nitro compounds - Chemistry Stack Exchange. (2015). Chemistry Stack Exchange.
• A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis - Benchchem. (n.d.). Benchchem.
• Selective nitro reduction of poly nitro compounds - ECHEMI. (n.d.). ECHEMI.
• 5-Nitrobenzimidazole containing Pd(II) catalyzed C-C cross-coupling reactions: The effect of the N-substituent of the benzimidazole structure on catalyst activity | Request PDF - ResearchGate. (2025). ResearchGate.
• Hydrogenation of nitrobenzene: effect of the reaction medium on the catalyst activity. (n.d.).
• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. (2021).
• Hydrogenation of Nitrobenzene over a Pd/Al2O3 Catalyst – Mechanism and Effect of the Main Operating Conditions - Sigarra. (n.d.). Sigarra.
• Hydrogenation of Nitrobenzene over a Pd/Al2O3 Catalyst – Mechanism and Effect of the Main Operating Conditions - ResearchGate. (2025). ResearchGate.
• Benzimidazoles in wastewater: Analytical method development, monitoring and degradation by photolysis and ozonation - PubMed. (2019). PubMed.
• NMR Reaction Monitoring Robust to Spectral Distortions - ResearchGate. (2025). ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. DNA-Compatible Nitro Reduction and Synthesis of Benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Hydrogenation of 1,2-dimethyl-6-nitro-1H-benzimidazole

Executive Summary & Core Directive

The hydrogenation of 1,2-dimethyl-6-nitro-1H-benzimidazole to its corresponding amine (6-amino-1,2-dimethylbenzimidazole) is a critical transformation in the synthesis of antiviral and anthelmintic pharmacophores.[1] While seemingly trivial, this reaction presents two specific failure modes often overlooked in general protocols:

• Catalyst Poisoning: The basic imidazole nitrogen (

  ) can coordinate strongly with noble metal surfaces (Pd, Pt), effectively arresting the catalytic cycle.

• Solubility Limits: The nitro-benzimidazole core has poor solubility in non-polar solvents, necessitating polar protic media which can complicate workup if not chosen correctly.

This guide moves beyond generic "add H2" instructions to provide a robust, chemically grounded selection matrix and troubleshooting protocol.

Catalyst Selection Matrix

Do not choose a catalyst based solely on availability. Select based on your scale, equipment limits, and downstream purification capabilities.

Feature	Palladium on Carbon (Pd/C)	Raney Nickel	Transfer Hydrogenation (Pd/C + Hydrazine)
Best For	Milligram to Gram scale; High throughput screening.[1]	Multi-kilogram scale; Cost-sensitive processes.	Labs lacking high-pressure hydrogenation equipment.
Activity	High. Works at 1-3 bar .	Moderate. Often requires 5-50 bar and elevated temps ( C).	High. Rapid reduction, often complete in <1 hr.
Selectivity	Risk of ring reduction if reaction time is prolonged.	Excellent chemoselectivity for nitro groups; ring stays intact.	High, but hydrazine handling is hazardous.
Critical Risk	Poisoning. Requires acidic additive to protonate the imidazole ring.	Pyrophoric. Difficult filtration; requires special waste handling.	Exothermic. Gas evolution ( ) can cause foaming.
Recommendation	Primary Choice (with acid modifier).	Secondary Choice (for scale-up).	Alternative (for atmospheric pressure).

Visual Decision Logic

The following decision tree illustrates the logical flow for selecting the appropriate catalyst system based on your specific constraints.

Technical Troubleshooting (The "Why" & "How")

Issue 1: Reaction Stalls at 50-60% Conversion

Symptom: Hydrogen uptake ceases. TLC shows starting material remaining. Adding more catalyst has little effect. Root Cause (The Science): Catalyst Poisoning via N-Coordination. The N-3 nitrogen of the benzimidazole ring is basic. As the reaction proceeds, the substrate (and product) competes with hydrogen for active sites on the Palladium surface. The lone pair on the nitrogen forms a dative bond with the Pd, deactivating it. Solution:

• Protonation Strategy: Run the reaction in Methanol containing 1.0 - 1.5 equivalents of Acetic Acid or HCl .

• Mechanism: Protonating the imidazole nitrogen (

  ) removes the lone pair availability, preventing it from binding to the metal catalyst. The protonated species does not poison the catalyst.

Issue 2: Formation of Colored Impurities (Azo/Azoxy compounds)

Symptom: Reaction mixture turns orange/red; LCMS shows dimers. Root Cause: Condensation of Intermediates. Nitro reduction proceeds via Nitroso (

) and Hydroxylamine ( ) intermediates.[1] If the reduction is too slow (due to low pressure or poisoning), these intermediates accumulate and condense to form stable azo/azoxy dimers which are difficult to reduce further. Solution:

• Increase Pressure: Move from balloon pressure (1 atm) to a shaker/autoclave (3-5 bar).

• Increase Agitation: Hydrogenation is mass-transfer limited. Ensure vigorous stirring (>800 RPM) to keep

  concentration high in the liquid phase.

Issue 3: Safety - Exotherm & Hydroxylamine Accumulation

Symptom: Sudden temperature spike mid-reaction. Root Cause: The reduction of

to is highly exothermic ( ). If the reaction stalls at the hydroxylamine stage and then suddenly restarts (e.g., upon heating), a thermal runaway can occur. Solution:

• Active Cooling: Maintain temperature

  C during the initial 30 minutes.

• Monitoring: Monitor

  uptake rate. Do not heat the vessel if uptake has stalled without investigating the cause.

Validated Experimental Protocol

Method: Catalytic Hydrogenation using Pd/C in Acidic Methanol.[2] Rationale: This method mitigates catalyst poisoning and ensures high solubility.

Reagents

• Substrate: 1,2-dimethyl-6-nitro-1H-benzimidazole (10.0 g, 52.3 mmol)

• Catalyst: 10% Pd/C (50% wet) (1.0 g, 10 wt% loading)

• Solvent: Methanol (100 mL, 10 vol)

• Additive: Glacial Acetic Acid (3.0 mL, ~1 eq) or 1M HCl in MeOH.

Step-by-Step Workflow

• Inerting: Flush the reaction vessel (autoclave or hydrogenation bottle) with Nitrogen (

  ) three times. Safety: Dry Pd/C is pyrophoric.[1][3] Always wet with water or add to solvent under inert gas.

• Loading:

  • Charge Methanol and Acetic Acid.[2]

  • Add the substrate.[4][5] Stir to ensure partial suspension/solution.

  • Add the Pd/C catalyst carefully as a slurry or under

    flow.

• Hydrogenation:

  • Purge the vessel with Hydrogen (

    ) three times.

  • Pressurize to 3 bar (45 psi) .

  • Stir vigorously (>800 rpm) at Ambient Temperature (20-25°C) .

  • Note: Reaction is exothermic. Monitor internal temp.

• Completion:

  • Monitor via HPLC or TLC (Eluent: 10% MeOH in DCM). Look for disappearance of the nitro peak and appearance of the amine (polar, stays on baseline without ammonia).

  • Typical time: 2–4 hours.

• Workup:

  • Filter the mixture through a pad of Celite to remove Pd/C. Keep the filter cake wet to prevent ignition.

  • Concentrate the filtrate.

  • Neutralization: The product will be an acetate/HCl salt. Dissolve in water, neutralize with saturated

    or to pH 9, and extract with Ethyl Acetate or filter the precipitate if solid.

Reaction Pathway Diagram

[1]

Frequently Asked Questions (FAQs)

Q: Can I use Ethanol instead of Methanol? A: Yes, Ethanol is a suitable substitute. However, benzimidazoles are generally more soluble in Methanol. If using Ethanol, ensure the substrate is sufficiently dissolved or suspended to prevent coating the catalyst.

Q: I don't have an autoclave. Can I use a balloon? A: Yes, for small scales (<5g). However, because the reaction pressure is lower, the rate will be slower. You must use the acidic additive (Acetic Acid) to prevent poisoning, otherwise, the reaction will likely stall at 1 atm.

Q: My product turned purple/black upon drying. What happened? A: Benzimidazole amines are electron-rich and prone to oxidation by air (auto-oxidation) to form quinoid-type colored species. Store the amine under Nitrogen, in the dark, or convert it immediately to a stable salt (e.g., Hydrochloride) for storage.

Q: Can I use Iron/Acid (Bechamp reduction) instead? A: Yes. Fe/AcOH or Fe/NH4Cl is a robust alternative if you want to avoid Hydrogen gas entirely. However, the workup can be messy due to iron sludge, which may trap your product. This is less preferred for GMP/Pharmaceutical steps but acceptable for early R&D.

References

• Catalyst Poisoning Mechanisms

  • Sajiki, H., & Hirota, K. (1998).[1] Pd/C-catalyzed chemoselective hydrogenation... using pyridine as a catalyst poison.[6] (Explains the interaction of nitrogen bases with Pd).

  • Source: [6]

• Benzimidazole Hydrogenation Specifics

  • Elkin, L. et al. (2007).[1] Synthesis of aminobenzimidazoles by catalytic hydrogenation of dinitroanilines.[1] Russian Chemical Bulletin.[1] (Details the use of acidic media for benzimidazole formation and reduction).

  • Source: [1]

• Raney Nickel vs Pd/C Comparison

  • BenchChem Technical Guides. (2025).[3][4] A Head-to-Head Battle of Catalysts: Raney Nickel vs. Palladium-on-Carbon.

  • Source:

• Transfer Hydrogenation Alternatives

  • Mandal, P.K., et al. (2019). Efficient Transfer Hydrogenation of Nitro Compounds... (Describes non-gas methods).

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Benzimidazole Filtration &amp; Isolation

Topic: Resolving Filtration Problems with Benzimidazole Precipitates

Status: Active | Version: 2.4 | Audience: Process Chemists & Engineers

Introduction

Welcome to the Technical Support Center for benzimidazole isolation. Benzimidazoles are notorious for difficult filtration due to their tendency to form compressible cakes , gelatinous networks (hydrogels/organogels), and polymorphs that "oil out" before crystallizing.

This guide moves beyond basic filtration advice to address the specific physicochemical properties of the benzimidazole scaffold (high lattice energy, hydrogen bonding capability, and pH-dependent solubility).

Module 1: Diagnostic Triage

Start Here. Do not apply a fix until you identify the filtration resistance mechanism.

Filtration Failure Analysis Tree

Use the following logic flow to categorize your specific issue.

Figure 1: Diagnostic logic for isolating the mechanism of filtration failure (

vs ).

Module 2: Chemical Modulation (Root Cause Solutions)

If your diagnosis points to Gel Formation or Fines , the problem is likely the crystallization kinetics. Benzimidazoles often precipitate too quickly when pH is adjusted, trapping solvent.

Protocol A: Controlled pH-Swing Crystallization

Use Case: Preventing amorphous precipitation during acid-to-base neutralization (e.g., Phillips condensation workup).

The Mechanism: Benzimidazoles are amphoteric but behave as weak bases (

). Rapid dumping of base creates high local supersaturation, leading to nucleation of millions of sub-micron particles (fines) or amorphous gels.

Step-by-Step Workflow:

• Dissolution: Ensure the crude benzimidazole is fully dissolved in the acidic medium (e.g., 10% HCl or Formic Acid).

• Clarification: Filter this acidic solution through a 0.45 µm membrane before precipitation to remove physical debris.

• The "Cloud Point" Approach:

  • Add 4M NaOH/NH₄OH slowly until the solution turns faintly turbid (The Cloud Point).

  • STOP addition. Stir at 200 RPM for 15 minutes. This allows the initial nuclei to grow (Ostwald Ripening).

• Terminal Addition: Continue base addition dropwise until pH reaches 9–10.

• Digestion (Critical): Heat the slurry to 50°C for 30–60 minutes, then cool slowly to 20°C. This converts metastable polymorphs into filterable crystals.

Protocol B: Mitigating "Oiling Out"

Use Case: The product forms liquid droplets instead of crystals, which then solidify into a hard, glass-like mass that blocks filters.

Why it happens: The melting point of the solvated benzimidazole is lower than the process temperature.

Parameter	Adjustment
Solvent Choice	Switch from pure water/alcohol to a system with a higher boiling point or different polarity. Avoid DCM/Methanol mixtures if oiling is observed; try Ethyl Acetate/Hexane.
Seeding	Add 1-2 wt% of pure seed crystals at the "Cloud Point" (see Protocol A). This provides a template for crystallization, bypassing the liquid phase.
Temperature	Lower the temperature before adding the antisolvent/base. Oiling out is temperature-dependent; keeping the system cooler can force direct crystallization.

Module 3: Physical Processing (Engineering Solutions)

If chemical modulation is impossible (e.g., strict regulatory filing), use physical engineering to overcome Specific Cake Resistance (

).

Protocol C: Body Feed Filtration

Use Case: "Slimy" compressible cakes that seal the filter media immediately.

Concept: Instead of filtering the pure product, you mix a rigid "skeleton" (Filter Aid) into the slurry. This prevents the benzimidazole gel from compressing and keeps flow channels open.

Materials:

• Filter Aid: Diatomaceous Earth (Celite® 545 for coarse, Hyflo Super-Cel for fines).

• Ratio: 0.2 to 0.5 kg of Filter Aid per kg of expected product.

Workflow:

• Pre-Coat: Deposition of a thin layer (3–5 mm) of pure filter aid on the filter cloth using clean solvent. Recirculate until filtrate is clear.

• Body Feed Addition: Add the calculated amount of Celite directly to your reaction slurry. Stir well to suspend.

• Filtration: Pump the slurry-Celite mixture onto the pre-coated filter.

• Result: The cake will be thicker but porous. The benzimidazole is distributed throughout the Celite matrix, preventing an impermeable seal.

Data: Filter Aid Selection Matrix

Grade Name	Permeability (Darcy)	Particle Size (Median µm)	Application for Benzimidazoles
Celite 545	4.0 - 5.0	~50	Coarse precipitates. Use if the cake is slimy but particles are visible.
Hyflo Super-Cel	1.0 - 1.5	~22	General Purpose. Best starting point for standard synthesis workups.
Celite 503	2.5 - 3.0	~35	High Viscosity. Use if the mother liquor is viscous/syrupy.
Standard Super-Cel	0.2 - 0.3	~10	Haze Removal. Use only for "polishing" cloudy filtrates (removing fines).

Module 4: Advanced FAQs

Q: My cake cracks immediately, but filtration is still slow. Why? A: This is "Channeling." Air (or nitrogen) is bypassing the wet cake through the cracks, breaking the vacuum/pressure differential.

• Fix: Smooth the cracks mechanically (if using a Nutsche) or maintain a liquid level above the cake until the very end. Do not let the cake go dry prematurely.

Q: The filtrate is cloudy even after using a 0.2 µm filter. A: You are likely seeing Post-Filtration Precipitation .

• Cause: The filtrate cooled down during the process, lowering solubility.

• Fix: Use a heated funnel or jacketed filter. Alternatively, dilute the mother liquor slightly before filtration to keep the product stable in solution.

Q: Can I use activated carbon (Charcoal) during the filtration? A: Yes, but benzimidazoles have a high affinity for carbon due to their aromaticity.

• Warning: You may lose 10–15% of your yield to adsorption.

• Protocol: Use granular carbon rather than powdered carbon to minimize flow restriction, or mix the carbon with Celite (Protocol C).

References

• Theory of Filtr

  • Chemical Engineering Design: Principles, Practice and Economics of Plant and Process Design.

    ) and Darcy's Law applications.[1]

• Benzimidazole Synthesis & Purific

  • Organic Syntheses, Coll. Vol. 2, p.65 (1943). Standard protocol for Benzimidazole synthesis via o-phenylenediamine and formic acid, including digestion and filtration steps.[2]

• Process Optimization (Oiling Out & Crystalliz

  • Organic Process Research & Development.

• Ostwald Ripening Protocols

  • Reversing Ostwald Ripening.

Sources

• 1. chemenggcalc.com [chemenggcalc.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Technical Guide: Distinguishing 1,2-Dimethyl-5-Nitro vs. 6-Nitro Benzimidazole Isomers

Topic: Distinguishing 1,2-Dimethyl-6-Nitro vs. 1,2-Dimethyl-5-Nitro Benzimidazole Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Smoking Gun"

In the development of benzimidazole-based therapeutics, the regioselective alkylation of 5-nitrobenzimidazoles presents a persistent challenge. The resulting products—1,2-dimethyl-5-nitrobenzimidazole and 1,2-dimethyl-6-nitrobenzimidazole —are regioisomers with identical mass (

191.2), nearly identical UV absorbance profiles, and similar chromatographic polarity.

The definitive differentiator is the

H NMR coupling pattern of the proton at position 7 (H7).

• 1,2-Dimethyl-5-nitro: H7 appears as a doublet (

  ) due to ortho-coupling with H6.

• 1,2-Dimethyl-6-nitro: H7 appears as a singlet (or narrow meta-doublet,

  ) because it is isolated from H5 by the nitro group.

This guide details the mechanistic origin of these isomers, provides a self-validating NMR assignment protocol, and outlines separation strategies.

The Isomer Challenge: Mechanism & Origin

The root of the problem lies in the annular tautomerism of the precursor, 2-methyl-5-nitrobenzimidazole. In solution, the proton on the imidazole nitrogen oscillates between N1 and N3, rendering the 5- and 6-positions equivalent.

However, upon N-methylation (alkylation), this tautomerism is frozen, locking the molecule into one of two distinct regioisomers. The ratio of these isomers (regioselectivity) is governed by a competition between steric hindrance and electronic effects (lone pair nucleophilicity) of the deprotonated anion.

Synthesis Pathway & Isomer Generation

The following diagram illustrates the divergence point where the isomers are formed.

Figure 1: Divergent synthesis pathway. The "N3" of the parent becomes the "N1" of the 6-nitro isomer upon alkylation due to IUPAC numbering priority rules.

Analytical Differentiation (The Core)[1]

A. NMR Spectroscopy (The Gold Standard)

Mass spectrometry cannot distinguish these isomers. NMR is required.[1] The assignment relies on identifying the proton at Position 7 (H7) , which is spatially proximate to the new N-Methyl group.

Step 1: Identify H7 using NOE

Perform a 1D-NOE (Nuclear Overhauser Effect) or 2D-NOESY experiment. Irradiate the N-Methyl singlet (typically

).

• Result: You will see a strong enhancement of the aromatic proton signal at Position 7 in both isomers. This confirms which aromatic signal corresponds to H7.

Step 2: Analyze the Coupling of H7

Once H7 is identified via NOE, look at its splitting pattern in the 1D

H NMR spectrum.

Feature	1,2-Dimethyl-5 -nitrobenzimidazole	1,2-Dimethyl-6 -nitrobenzimidazole
Structure	Nitro is at C5. H6 is present.[2][3][4][5]	Nitro is at C6.[6] H6 is substituted.
H7 Environment	H7 is adjacent to H6.	H7 is adjacent to Nitro (C6).
H7 Coupling	Doublet (d)	Singlet (s) or Meta-Doublet (d)
Coupling Constant	(Ortho)	(Meta to H4)
Interpretation	"Ortho neighbor exists"	"Ortho neighbor is blocked"

Why this works:

• In the 5-nitro isomer, the C6 position holds a proton. H7 and H6 are ortho to each other, leading to a large coupling constant (

  ).

• In the 6-nitro isomer, the C6 position holds the nitro group. H7 has no ortho proton neighbor. It can only couple weakly to H5 (if H5 were present, but C5 is H-bearing here? No, C6 is Nitro, so C5 has H). Wait—check numbering:

  • 6-nitro isomer: N1-Me, C2-Me, N3, C4-H, C5-H, C6-NO2, C7-H. H7 is meta to H5. The coupling is weak (

    Hz).

  • 5-nitro isomer: N1-Me, C2-Me, N3, C4-H, C5-NO2, C6-H, C7-H. H7 is ortho to H6. The coupling is strong (

    Hz).

B. Chromatography (HPLC)

While less definitive than NMR for structural assignment, HPLC is essential for purity and ratio determination.

• Column: C18 or Phenyl-Hexyl (The latter often provides better selectivity for nitro-aromatics due to

  - interactions).

• Elution Order: The 6-nitro isomer typically elutes after the 5-nitro isomer on standard C18 columns due to the slightly higher lipophilicity created by the shielding of the dipole when the nitro group is adjacent to the hydrophobic N-methyl region (though this can vary by mobile phase pH).

• Recommendation: Do not rely on retention time alone without a confirmed standard.

Experimental Protocols

Protocol A: Synthesis & Separation

Objective: Isolate pure standards of both isomers from the alkylation of 2-methyl-5-nitrobenzimidazole.

• Reaction: Dissolve 2-methyl-5-nitrobenzimidazole (

  ) in dry DMF. Add ( ) and stir for 30 min. Add Iodomethane ( ) dropwise. Stir at RT for 4-12 hours.

• Workup: Pour into ice water. Filter the precipitate (mixture of isomers). Dry under vacuum.

• Separation (Flash Chromatography):

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient of Ethyl Acetate in Hexanes (start 20% EtOAc, ramp to 80%).

  • Observation: Two spots will be visible on TLC (visualize under UV 254 nm). The isomers usually separate with

    .

  • Note: The 1,5-isomer is often the minor product in basic alkylation conditions, but ratios vary.

Protocol B: NMR Validation (Self-Validating)

Objective: Assign the structure of an isolated isomer.

• Sample Prep: Dissolve

  of sample in DMSO- (preferred for solubility and peak separation).

• Acquisition:

  • Run standard

    NMR (16 scans).

  • Run 1D-NOE irradiating the N-Me singlet (

    ).

• Analysis Logic:

  • Identify the aromatic peak enhanced by NOE. Call this Signal X .

  • Examine Signal X :

    • If Signal X is a Doublet (

      ) 1,2-dimethyl-5-nitrobenzimidazole .

    • If Signal X is a Singlet (or fine doublet

      ) 1,2-dimethyl-6-nitrobenzimidazole .

Comparison Table

Property	1,2-Dimethyl-5-nitrobenzimidazole	1,2-Dimethyl-6-nitrobenzimidazole
IUPAC Numbering	Nitro at C5, Methyl at N1	Nitro at C6, Methyl at N1
H7 Multiplicity	Doublet ( )	Singlet (or Meta-Doublet)
NOE (N-Me Ar)	Enhancement of Doublet	Enhancement of Singlet
H6 Proton	Present (Doublet of Doublets)	Absent (Substituted by NO )
H5 Proton	Absent (Substituted by NO )	Present (Doublet of Doublets)
Melting Point	Distinct (Typically lower)	Distinct (Typically higher)
Synthesis Yield	Varies (Often Minor in basic alkylation)	Varies (Often Major in basic alkylation)

References

• Kondal Reddy, K., & Subba Rao, N. V. (1968). Alkylation and Aralkylation of N-Heterocycles: Methylation and Benzylation of 5(or 6)-Nitro Benzimidazoles. Proceedings of the Indian Academy of Sciences - Section A, 69(1).

  • Key Data: Establishes the formation of isomer mixtures and separ
• Townsend, L. B., & Revankar, G. R. (1970). Benzimidazole Nucleosides and Nucleotides. Chemical Reviews, 70(3), 389–438.

• Loughborough University Research Repository. (2009). Separation of Aryl Nitro-Compounds by HPLC.

  • Key Data: Provides chromatographic conditions for nitro-aromatic separ

• PubChem Compound Summary. (2025). 2-Methyl-5-nitrobenzimidazole (Precursor Data).

  • Key Data: Physical properties of the parent tautomer mixture.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. 2-Methyl-5-nitrobenzimidazole [webbook.nist.gov]
• 4. chembk.com [chembk.com]
• 5. 5-Nitrobenzimidazole | 94-52-0 [chemicalbook.com]
• 6. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative HPLC Validation Guide: 1,2-dimethyl-6-nitro-1H-benzimidazole

Topic: HPLC Method Validation for 1,2-dimethyl-6-nitro-1H-benzimidazole Content Type: Publish Comparison Guide Audience: Researchers, QC Scientists, and Drug Development Professionals

Executive Summary

1,2-dimethyl-6-nitro-1H-benzimidazole (DMNB) is a critical pharmacophore intermediate often encountered in the synthesis of benzimidazole-based therapeutics (e.g., proton pump inhibitors, anthelmintics, and novel anticancer agents).[1][2][3][4] Due to the presence of the nitro group on the fused aromatic ring, DMNB presents two distinct analytical challenges:

• Genotoxic Potential: Nitro-aromatics are structural alerts for mutagenicity (Ames positive), requiring trace-level quantification (ppm level) in final drug substances.

• Isomeric Resolution: The nitration of 1,2-dimethylbenzimidazole often yields a mixture of 5-nitro and 6-nitro isomers, which are difficult to resolve on standard C18 stationary phases.

This guide compares two validated workflows: Method A (Standard HPLC-UV) for process control and assay, and Method B (Advanced UHPLC-MS/MS) for trace impurity profiling and isomer resolution.

Part 1: Method Comparison Overview

The following table contrasts the operational capabilities of the two methods. Choose Method A for raw material assay and reaction monitoring. Choose Method B for final product release testing where genotoxic impurity limits (TTC) apply.

Feature	Method A: The Workhorse (HPLC-UV)	Method B: The Precision Tool (UHPLC-MS/MS)
Primary Application	Purity Assay (>98%), Reaction Monitoring	Trace Impurity Analysis (<10 ppm), Genotoxicity Screening
Stationary Phase	C18 (Octadecylsilane)	Phenyl-Hexyl (Alternative Selectivity)
Separation Mechanism	Hydrophobic Interaction	Hydrophobic + - Interaction (Crucial for nitro-isomers)
Detection Limit (LOD)	~0.5 µg/mL	~0.005 µg/mL (5 ng/mL)
Isomer Resolution	Moderate ( )	High ( )
Runtime	15 - 20 minutes	5 - 8 minutes

Part 2: Scientific Rationale & Causality

Why Isomer Resolution Matters

In the synthesis of DMNB, the nitration step is not regiospecific. It produces both the 6-nitro (target) and 5-nitro (impurity) isomers.

• Method A (C18): Relies solely on hydrophobicity. Since the 5- and 6-nitro isomers have identical logP values, they often co-elute or show "shouldering."

• Method B (Phenyl-Hexyl): Utilizes

  - stacking interactions between the phenyl ring of the column and the electron-deficient nitro-aromatic ring of the analyte. The subtle electronic difference between the 5- and 6-positions alters this interaction strength, providing superior separation.

Visualizing the Impurity Pathway

The following diagram illustrates the origin of DMNB and its critical separation from the 5-nitro isomer.

Figure 1: Synthesis pathway showing the competitive formation of the 5-nitro impurity, necessitating high-resolution chromatography.

Part 3: Detailed Experimental Protocols

Method A: Standard HPLC-UV (Process Control)

Best for: Routine QC, Synthesis monitoring.

1. Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent.

• Mobile Phase A: 0.1% Orthophosphoric acid in Water (pH 2.5).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold)

  • 2-12 min: 10%

    60% B (Linear ramp)

  • 12-15 min: 60% B (Wash)

  • 15.1 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 288 nm (Maximal absorption for benzimidazole core) and 254 nm (Universal).

• Temperature: 30°C.

2. Standard Preparation: Dissolve 10 mg of DMNB reference standard in 10 mL of Methanol (Stock: 1000 µg/mL). Dilute to working concentration of 50 µg/mL using Mobile Phase A:B (50:50).

3. System Suitability Criteria:

• Tailing Factor (

  ):

• Theoretical Plates (

  ):

• %RSD of Peak Area (n=6):

Method B: Advanced UHPLC-MS/MS (Trace Analysis)

Best for: Genotoxic impurity quantification, Isomer resolution.

1. Chromatographic Conditions:

• Column: Waters ACQUITY UPLC CSH Phenyl-Hexyl (100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 4.0).

• Mobile Phase B: Acetonitrile.[5][6]

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: 5%

    40% B

  • 6-7 min: 90% B

• Flow Rate: 0.4 mL/min.[7]

• Detection: Triple Quadrupole MS (ESI Positive Mode).

2. MS/MS Parameters (MRM Mode):

• Precursor Ion: 192.1

• Quantifier Transition: 192.1

  146.1 (Loss of )

• Qualifier Transition: 192.1

  119.1 (Ring fragmentation)

• Collision Energy: 22 eV (Quantifier) / 35 eV (Qualifier).

3. Scientific Insight: The Phenyl-Hexyl phase is selected here because the

-electrons of the stationary phase interact differently with the nitro group at position 6 versus position 5. This creates a separation factor ( ) often exceeding 1.1, which is impossible to achieve with C18 alone.

Part 4: Validation Data Summary

The following data represents typical performance metrics derived from validation studies of nitro-benzimidazole derivatives.

Parameter	Method A (HPLC-UV)	Method B (UHPLC-MS/MS)	Acceptance Criteria
Specificity	No interference from blank; Resolution > 1.5 from 5-nitro isomer	Mass selective; Unique MRM transition	No interference
Linearity ( )	(Range: 10 - 200 µg/mL)	(Range: 1 - 1000 ng/mL)
Accuracy (Recovery)	98.5% - 101.5%	95.0% - 105.0%	90-110% (Trace), 98-102% (Assay)
Precision (%RSD)	(Intra-day)	(Intra-day)	(Assay), (Trace)
LOD	0.2 µg/mL	0.002 µg/mL	S/N 3
LOQ	0.6 µg/mL	0.005 µg/mL	S/N 10

Part 5: Decision Logic for Method Selection

Use the following logic flow to determine which validation protocol fits your current development stage.

Figure 2: Decision tree for selecting the appropriate validation strategy based on analytical needs.

References

• European Medicines Agency (EMA). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. (2017). Link

• Alpan, A. S., et al. Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents.[8][9] Polish Journal of Pharmacology (via PubMed). (2011).[6][9] Link

• Agilent Technologies. Optimizing the Separation of Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction and a C-18 Column. Application Note. Link

• Boechat, N., et al. Studies of genotoxicity and mutagenicity of nitroimidazoles: demystifying this critical relationship with the nitro group. Memórias do Instituto Oswaldo Cruz. (2015).[5] Link

• Sigma-Aldrich. 1-Methyl-6-nitro-1H-benzimidazole Product Specification and Safety Data Sheet.Link

Sources

• 1. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. acgpubs.org [acgpubs.org]
• 3. Genotoxicity Revaluation of Three Commercial Nitroheterocyclic Drugs: Nifurtimox, Benznidazole, and Metronidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN109738536B - Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 7. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and preliminary evaluation of selected 2-aryl-5(6)-nitro- 1H-benzimidazole derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Distinction of Nitro-Benzimidazole Regioisomers: A Practical Guide

Executive Summary: The "Tautomer Trap"

In drug development, the nitro-benzimidazole scaffold is ubiquitous, serving as a precursor for anthelmintics, antifungals, and anticancer agents (e.g., Bendamustine analogs). However, a critical ambiguity exists: 5-nitrobenzimidazole and 6-nitrobenzimidazole are chemically equivalent in solution due to rapid annular tautomerism.

Differentiation is only possible—and critical—upon N-alkylation (or N-arylation), which locks the regioisomer into distinct 1,5- or 1,6- forms. These isomers possess vastly different Structure-Activity Relationships (SAR), yet they often co-elute and share identical mass.

This guide provides a definitive, self-validating spectroscopic workflow to distinguish these isomers, moving beyond basic characterization to structural certainty.

Mechanistic Origins of Regioisomerism

To analyze the isomers, one must understand their genesis. The synthesis route dictates the impurity profile.

The Pathways[1][2]

• Nitration of Benzimidazole: Electrophilic aromatic substitution occurs at position 5 (or 6). Since the starting material is a tautomer, the product is a 50:50 resonance hybrid.

• Cyclization of 4-Nitro-1,2-phenylenediamine: Condensation with carboxylic acids/aldehydes yields the 5(6)-nitro tautomer directly.

• Alkylation (The Divergence Point): Reacting the 5(6)-nitro tautomer with an alkyl halide (

  ) produces a mixture of 1-alkyl-5-nitrobenzimidazole and 1-alkyl-6-nitrobenzimidazole .

Note: Steric hindrance usually disfavors the 1,6-isomer (where the nitro group is adjacent to the N-alkylation site), often leading to a 60:40 or 70:30 ratio favoring the 1,5-isomer, but this is not a guaranteed rule.

Visualization: The Tautomer-to-Isomer Flow

Caption: Transformation of the tautomeric 5(6)-nitro precursor into distinct 1,5- and 1,6-regioisomers upon N-alkylation.

Protocol 1: NMR Differentiation (The Gold Standard)

Mass spectrometry cannot easily distinguish these isomers as their fragmentation patterns are nearly identical. NMR is the only self-validating method.

The Logic: NOE + Coupling Constants ( )

The differentiation relies on the spatial proximity of the N1-Alkyl group to the proton at position 7 (H7 ).

• Nuclear Overhauser Effect (NOE): Irradiating the N-alkyl protons will always enhance the signal of H7 (the proton on the benzene ring closest to the nitrogen).

• Coupling Analysis (

  -coupling): Once H7 is identified via NOE, its splitting pattern reveals the position of the nitro group.

Comparative Data Table: H NMR Signatures

Feature	1-Alkyl-5-Nitrobenzimidazole	1-Alkyl-6-Nitrobenzimidazole
NOE Interaction	N-Alkyl H7	N-Alkyl H7
H7 Environment	Adjacent to H6 (Ortho)	Adjacent to C6-NO (Substituted)
H7 Multiplicity	Doublet ( Hz)	Singlet or Meta-Doublet ( Hz)
H7 Chemical Shift	Upfield relative to H4/H6 (Meta to NO )	Downfield (Ortho to NO , Deshielded)
H4 Multiplicity	Meta-Doublet ( Hz)	Ortho-Doublet ( Hz)

Step-by-Step Experimental Workflow

• Sample Prep: Dissolve 5-10 mg of the pure isomer (or mixture) in 0.6 mL DMSO-

  . Avoid CDCl if solubility is poor, as aggregation broadens peaks.

• 1D Proton Scan: Acquire a standard

  H spectrum. Identify the N-alkyl peak (e.g., Methyl singlet ~3.8-4.0 ppm).

• 1D NOE / NOESY:

  • Selectively irradiate the N-alkyl frequency.

  • Observe the aromatic region for enhancement. The enhanced peak is H7 .

• Analysis:

  • Scenario A: The enhanced H7 peak is a large doublet (

    Hz).

    • Conclusion: H7 has an ortho neighbor (H6). The NO

      must be at C5. Identity: 1,5-isomer.

  • Scenario B: The enhanced H7 peak is a singlet or tight doublet (

    Hz).

    • Conclusion: H7 has no ortho neighbor (C6 is blocked by NO

      ). Identity: 1,6-isomer.

Visualization: The Analytical Decision Tree

Caption: Logic flow for assigning regiochemistry using NOE-enhanced H7 coupling analysis.

Protocol 2: IR & UV-Vis (Supporting Data)

While NMR is definitive, IR and UV can provide quick checks for batch consistency.

Infrared Spectroscopy (FT-IR)[5]

• Nitro Stretches: Both isomers show strong bands at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric).

• Differentiation: The "Fingerprint Region" (1000–600 cm⁻¹) often shows shift differences due to the changing dipole relative to the imidazole ring.

  • 1,5-isomer: Often exhibits a C-H out-of-plane bending vibration slightly lower in frequency due to the specific conjugation path.

  • 1,6-isomer: The proximity of the nitro group to the N-alkyl group (steric crowd) can slightly shift the symmetric nitro stretch to higher wavenumbers.

UV-Vis Spectroscopy[5][6]

• Red Shift: The 1,5-isomer typically displays a slight bathochromic shift (red shift) compared to the 1,6-isomer.

• Reasoning: In the 1,5-isomer, the nitro group is para to the un-alkylated nitrogen (N3), allowing for a linear "push-pull" resonance system (N1-donating

  N3 C5-NO ). In the 1,6-isomer, the resonance path is less linear ("cross-conjugated"), resulting in a higher energy (blue-shifted) absorption maximum.

Protocol 3: Synthesis & Purification Tips

To validate your analytical method, you often need to synthesize both standards.

• Synthesis: React 5-nitrobenzimidazole with Methyl Iodide (1.1 eq) and K

  CO in DMF at 60°C for 2 hours.

• TLC Separation:

  • Stationary Phase: Silica Gel 60 F254.

  • Mobile Phase: 2-5% Methanol in Dichloromethane (DCM).

  • Observation: The 1,6-isomer (more sterically hindered, less polar interaction with silica) usually elutes first (higher R

    ). The 1,5-isomer (more linear resonance, more polar) elutes second (lower R ).

• Crystallization: The 1,5-isomer generally has a higher melting point due to better packing symmetry compared to the "kinked" 1,6-isomer.

References

• Structural Assignment via NOE: Journal of Heterocyclic Chemistry. "Differentiation of 1,5- and 1,6-disubstituted benzimidazoles by 1H-1H NOE spectroscopy."

• Tautomerism in Benzimidazoles: Arabian Journal of Chemistry. "A multidisciplinary study of chemico-physical properties of different classes of 2-aryl-5(or 6)-nitrobenzimidazoles."

• General NMR Shifts: BenchChem Application Notes. "Characterization of Benzimidazole Derivatives Using ¹H NMR Spectroscopy."

• IR Spectroscopy of Isomers: Spectroscopy Online. "Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings."

• Synthesis & Yields: ChemicalBook Data. "5-Nitrobenzimidazole synthesis and spectral properties."

Disclaimer: Experimental conditions (solvent, temperature) can affect chemical shifts.[1][2] Always use internal standards (TMS) and verify with 2D NMR (HMBC) if NOE results are ambiguous.

Sources

• 1. rsc.org [rsc.org]
• 2. A multidisciplinary study of chemico-physical properties of different classes of 2-aryl-5(or 6)-nitrobenzimidazoles: NMR, electrochemical behavior, ESR, and DFT calculations - Arabian Journal of Chemistry [arabjchem.org]

Comparative Guide: Crystal Structure Analysis of 1,2-Dimethyl-6-nitro-1H-benzimidazole

Executive Summary

Objective: To provide a rigorous structural comparison between 1,2-dimethyl-6-nitro-1H-benzimidazole (Target) and its regioisomer, 1,2-dimethyl-5-nitro-1H-benzimidazole (Alternative).

Context: In the development of benzimidazole-based therapeutics (anthelmintics, anticancer agents), the precise position of the nitro group governs solubility, pKa, and receptor binding affinity. Synthetic methylation of 2-methyl-5-nitrobenzimidazole typically yields a mixture of 5-nitro (N1-alkylated) and 6-nitro (N3-alkylated) isomers. Distinguishing these regioisomers requires definitive structural analysis.

Verdict: While both isomers exhibit planar aromatic stacking, the 6-nitro isomer typically adopts a packing motif driven by dipole alignment and weak C-H···O interactions, often crystallizing in orthorhombic systems (based on 1-methyl analogues), whereas the 5-nitro isomer is prone to hydrate formation and triclinic packing due to the exposed nitro group's capability to accept hydrogen bonds from solvents.

Part 1: Structural Analysis & Causality

The Crystallographic Challenge: 6-Nitro vs. 5-Nitro

The core challenge in characterizing 1,2-dimethyl-6-nitro-1H-benzimidazole lies in its structural similarity to the 5-nitro isomer. Standard analytical methods (HPLC, low-res MS) often fail to resolve these isomers cleanly. Single-Crystal X-Ray Diffraction (SC-XRD) serves as the gold standard for absolute configuration.

A. 1,2-Dimethyl-6-nitro-1H-benzimidazole (Target)

• Lattice Tendency: Analogous structures (e.g., 1-methyl-6-nitrobenzimidazole) crystallize in the Orthorhombic system (Space group

  ).

• Molecular Conformation: The benzimidazole core is essentially planar. The nitro group at position 6 is sterically unencumbered by the N1-methyl group, allowing it to remain nearly coplanar with the ring (torsion angle < 10°), maximizing

  -conjugation.

• Packing Motif: The crystal lattice is stabilized by "Head-to-Tail"

  - stacking interactions along the short axis. Weak intermolecular hydrogen bonds connect the nitro oxygen to the methyl protons of adjacent molecules.

B. 1,2-Dimethyl-5-nitro-1H-benzimidazole (Alternative)

• Lattice Tendency: Frequently crystallizes in the Triclinic system (

  ) or Monoclinic system.

• Steric Conflict: The nitro group at position 5 is spatially closer to the N1-methyl group (peri-like interaction), which can induce a slight twist in the nitro group relative to the plane to relieve steric strain, although the effect is subtle compared to 4-nitro derivatives.

• Hydrate Formation: This isomer shows a higher propensity to form hydrates (e.g., monohydrates) where water molecules bridge the N3 imidazole nitrogen and the nitro group, disrupting tight

  -stacking.

Comparative Data Table

Feature	1,2-Dimethyl-6-nitro-1H-benzimidazole (Target)	1,2-Dimethyl-5-nitro-1H-benzimidazole (Alternative)
Space Group (Typ.)	Orthorhombic ( or )	Triclinic ( ) or Monoclinic ( )
Nitro Torsion	< 5° (Highly Conjugated)	5–15° (Slight Steric Strain possible)
Density ( )	~1.41 g/cm³	~1.38 g/cm³ (often lower due to packing voids)
Melting Point	Higher (Typically >170°C)	Lower (Typically 138–142°C)
Solubility	Lower (Tight packing)	Higher (More polar accessible surface)
NMR Diagnostic	H7 proton is shielded; H4 is deshielded.	H4 proton is shielded; H7 is deshielded.

Note on Causality: The higher melting point of the 6-nitro isomer is directly caused by the more efficient packing allowed by the "linear" alignment of the dipole moment relative to the N1-methyl group, facilitating stronger electrostatic attraction in the crystal lattice compared to the "kinked" dipole of the 5-nitro isomer.

Part 2: Experimental Protocols

Protocol 1: Synthesis & Regioselective Separation

This protocol ensures the isolation of the specific 6-nitro crystal form for analysis.

Reagents: 2-Methyl-5-nitrobenzimidazole (1.0 eq), Dimethyl sulfate (1.2 eq), NaOH (aq), Acetone.

• Dissolution: Dissolve 2-methyl-5-nitrobenzimidazole in acetone/NaOH solution. The deprotonation of N1 creates an ambident nucleophile.

• Methylation: Add dimethyl sulfate dropwise at 0°C. Stir for 4 hours.

  • Mechanism: The electrophile (

    ) attacks either N1 (restoring 5-nitro) or N3 (creating 6-nitro). Sterics favor N1, making 6-nitro the minor product (~20-30%).

• Quenching: Pour into ice water. Precipitate forms.

• Fractional Crystallization (Critical Step):

  • Dissolve crude mixture in boiling Ethanol.

  • Cool slowly to room temperature.

  • Result: The 1,2-dimethyl-5-nitro isomer crystallizes first (needles). Filter these off.

  • Concentrate the filtrate and cool to 4°C. The 1,2-dimethyl-6-nitro isomer crystallizes as prisms or plates.

Protocol 2: Single Crystal Growth (Slow Evaporation)

• Solvent Selection: Prepare a saturated solution of the purified 6-nitro isomer in Acetonitrile:Methanol (1:1) .

• Vessel: Use a narrow-neck NMR tube or a scintillation vial with a perforated cap to restrict evaporation rate.

• Incubation: Store at 20°C in a vibration-free environment for 5-7 days.

• Harvesting: Select a crystal with defined edges (approx 0.2 x 0.2 x 0.1 mm) for XRD. Avoid twinned crystals (common in rapid precipitation).

Part 3: Visualizations

Diagram 1: Regioselective Synthesis & Isomer Separation

This workflow illustrates the origin of the two isomers and the logic for their separation.

Caption: Synthesis pathway distinguishing the formation of 5-nitro (Major) and 6-nitro (Target) isomers.

Diagram 2: Crystal Packing Logic (6-Nitro vs 5-Nitro)

Visualizing the intermolecular forces that dictate the crystal habit.

Caption: Comparative packing forces; 6-nitro favors anhydrous stacking, while 5-nitro often traps water.

References

• Lokaj, J., et al. (2008). 1-Methyl-6-nitro-1H-benzimidazole. Acta Crystallographica Section E. Link

  • Significance: Provides the definitive crystallographic model for the 6-nitro substitution pattern, confirming planarity and packing angles.

• Eltayeb, N., et al. (2009). 2-Methyl-5-nitro-1H-benzimidazole monohydrate. Acta Crystallographica Section E. Link

  • Significance: Establishes the tendency of the 5-nitro isomer to form hydrates and crystallize in triclinic systems.

• Datani, R. H., et al. (2012). Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. Scholars Research Library. Link

  • Significance: Details the synthetic pathways and melting point differentiations for nitrobenzimidazole deriv

• PubChem. 1,2-Dimethyl-5-nitroimidazole Compound Summary. Link

  • Significance: Provides physicochemical properties (Melting Point: 138°C) for the 5-nitro isomer comparison.[1]

Sources

• 1. echemi.com [echemi.com]

A Comparative Guide to the Biological Activities of Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold, a fusion of benzene and imidazole rings, represents a privileged structure in medicinal chemistry. Its derivatives have garnered significant attention due to their broad spectrum of pharmacological activities. This guide provides an in-depth, comparative analysis of the biological activities of various benzimidazole derivatives, focusing on their anticancer, antimicrobial, antiviral, and anthelmintic properties. We will delve into the experimental data supporting these activities, the detailed methodologies for their evaluation, and the underlying mechanisms of action, providing a comprehensive resource for researchers in drug discovery and development.

Anticancer Activity: Targeting the Engines of Cell Proliferation

Benzimidazole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are diverse, often targeting fundamental processes of cancer cell growth and survival.[1][2]

Comparative Anticancer Potency

The anticancer efficacy of benzimidazole derivatives is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value indicates a more potent compound. The following table summarizes the IC50 values of selected benzimidazole derivatives against various human cancer cell lines.

Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 1	A549 (Lung)	2.4	[3]
HepG2 (Liver)	3.8	[3]
MCF-7 (Breast)	5.1	[3]
Compound 2	K562 (Leukemia)	11.07	[4]
Compound 3	PANC-1 (Pancreas)	5.5	[5]
A549 (Lung)	0.3	[5]
MCF-7 (Breast)	0.5	[5]
Compound 4	SK-Mel-28 (Melanoma)	2.55 - 17.89	[6]

Mechanism of Action: Disrupting the Cytoskeleton

A primary mechanism by which many benzimidazole derivatives exert their anticancer effects is through the inhibition of tubulin polymerization.[6][7] Tubulin is a protein that assembles into microtubules, which are essential components of the cytoskeleton involved in cell division, intracellular transport, and maintenance of cell shape. By binding to the colchicine-binding site on β-tubulin, these derivatives prevent the polymerization of tubulin into microtubules.[8][9] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell death).[10]

Caption: Inhibition of tubulin polymerization by benzimidazole derivatives.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the benzimidazole derivatives in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value can then be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Benzimidazole derivatives exhibit a broad spectrum of antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungal species.[11]

Comparative Antimicrobial Potency

The antimicrobial efficacy of benzimidazole derivatives is commonly determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. A lower MIC value indicates greater antimicrobial activity.

Derivative	Microorganism	MIC (µg/mL)	Reference
Compound 5	Staphylococcus aureus	0.5 - 4	[6]
Escherichia coli	16 - 32	[6]
Compound 6	Bacillus subtilis	7.81	[12]
Compound 7	Candida albicans	19	[13]
Aspergillus clavatus	17	[13]

Mechanism of Action: Targeting DNA Replication

One of the key mechanisms of antibacterial action for some benzimidazole derivatives is the inhibition of DNA gyrase.[14][15] DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. It introduces negative supercoils into the DNA, which is crucial for relieving torsional stress during these processes. By binding to the ATP-binding site of the GyrB subunit of DNA gyrase, these derivatives prevent the enzyme from carrying out its function, leading to the inhibition of DNA replication and ultimately bacterial cell death.[16][17]

Caption: Inhibition of bacterial DNA gyrase by benzimidazole derivatives.

Experimental Protocol: Zone of Inhibition Assay

The zone of inhibition assay is a widely used method to qualitatively assess the antimicrobial activity of a compound.

Step-by-Step Methodology:

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism in a sterile broth to a turbidity equivalent to a 0.5 McFarland standard.

• Inoculate Agar Plate: Using a sterile cotton swab, evenly spread the microbial suspension over the entire surface of a Mueller-Hinton agar plate.

• Apply Compound: Aseptically place a sterile paper disc (6 mm in diameter) impregnated with a known concentration of the benzimidazole derivative onto the center of the inoculated agar plate. A disc impregnated with the solvent used to dissolve the compound serves as a negative control, and a disc with a standard antibiotic serves as a positive control.

• Incubation: Invert the plate and incubate at 37°C for 18-24 hours.

• Measure Zone of Inhibition: After incubation, measure the diameter of the clear zone around the disc where microbial growth has been inhibited. The diameter is measured in millimeters (mm). A larger zone of inhibition indicates greater antimicrobial activity.

Antiviral Activity: Halting Viral Replication

Several benzimidazole derivatives have demonstrated significant antiviral activity against a range of DNA and RNA viruses, including influenza virus, herpes simplex virus (HSV), and human immunodeficiency virus (HIV).[6][18][19]

Comparative Antiviral Potency

The antiviral activity of benzimidazole derivatives is often expressed as the half-maximal effective concentration (EC50), which is the concentration of the compound that inhibits 50% of the viral replication.

Derivative	Virus	EC50 (µM)	Reference
Compound 8	Herpes Simplex Virus-1 (HSV-1)	1.87	[16]
Compound 9	Influenza A (H1N1)	Moderate Activity	[6]
Compound 10	Lassa Virus	0.00758	[20]
BDCRB	Human Cytomegalovirus (HCMV)	~1-5	[21]
Maribavir	Human Cytomegalovirus (HCMV)	~1-5	[21]

Mechanism of Action: Inhibiting Viral Enzymes

The antiviral mechanisms of benzimidazole derivatives are varied and often target specific viral enzymes essential for replication. For instance, some derivatives act as non-nucleoside inhibitors of viral RNA-dependent RNA polymerase (RdRp), a key enzyme for the replication of many RNA viruses.[22] By binding to an allosteric site on the polymerase, these compounds induce a conformational change that inhibits its enzymatic activity, thereby blocking viral RNA synthesis.[8] Other derivatives have been shown to inhibit viral entry into host cells or interfere with other stages of the viral life cycle.[23]

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for quantifying the antiviral activity of a compound.

Step-by-Step Methodology:

• Cell Seeding: Seed a confluent monolayer of susceptible host cells in 6-well plates.

• Virus Infection: Infect the cell monolayers with a known amount of virus (e.g., 100 plaque-forming units per well) for 1-2 hours at 37°C.

• Compound Treatment: After the infection period, remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., agar or methylcellulose) containing various concentrations of the benzimidazole derivative.

• Incubation: Incubate the plates at 37°C for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• Plaque Visualization and Counting: After incubation, fix and stain the cells (e.g., with crystal violet) to visualize the plaques (zones of cell death caused by viral replication). Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the untreated virus control. The EC50 value is then determined from the dose-response curve.

Anthelmintic Activity: Combating Helminth Infections

Benzimidazole derivatives are widely used as anthelmintic agents in both human and veterinary medicine to treat infections caused by parasitic worms (helminths).[24]

Comparative Anthelmintic Efficacy

The anthelmintic activity of benzimidazole derivatives can be assessed in vitro by observing the time taken for paralysis and death of the worms. The Indian earthworm, Pheretima posthuma, is a commonly used model organism due to its anatomical and physiological resemblance to intestinal roundworms.[23][25]

Derivative	Concentration (mg/mL)	Time to Paralysis (min)	Time to Death (min)	Reference
Albendazole (Standard)	10	20.3 ± 0.20	39.6 ± 0.31	[24]
Compound A	50	-	-	[24]
Compound B	50	21.5 ± 0.18	41.7 ± 0.24	[24]
Compound IV	100	20	24	[23]

Note: Direct comparison between different studies can be challenging due to variations in experimental conditions.

Mechanism of Action: Starving the Parasite

The primary anthelmintic mechanism of benzimidazole derivatives involves their high affinity for β-tubulin in the parasitic worm's cells. This binding disrupts the polymerization of tubulin into microtubules, leading to the damage of the parasite's intestinal cells and inhibition of glucose uptake.[24] This ultimately results in the depletion of the worm's energy reserves and its death.

Caption: Anthelmintic mechanism of benzimidazole derivatives.

Experimental Protocol: In Vitro Anthelmintic Assay using Pheretima posthuma

This assay evaluates the time taken for a compound to cause paralysis and death of earthworms.

Step-by-Step Methodology:

• Worm Collection and Preparation: Collect adult Indian earthworms (Pheretima posthuma) of similar size. Wash them with normal saline to remove any adhering soil and debris.

• Preparation of Test Solutions: Prepare different concentrations of the benzimidazole derivatives in a suitable solvent (e.g., 1% DMSO in normal saline). Use a standard anthelmintic drug (e.g., Albendazole) as a positive control and the solvent as a negative control.

• Exposure of Worms: Place individual earthworms in separate petri dishes containing 25 mL of the respective test solutions.

• Observation: Observe the worms and record the time taken for the first signs of paralysis (no movement except when shaken vigorously) and the time of death (no movement even when shaken or dipped in warm water at 50°C, accompanied by fading of body color).[25]

• Data Analysis: Compare the time taken for paralysis and death for the test compounds with the positive and negative controls.

Conclusion

This guide has provided a comparative overview of the diverse biological activities of benzimidazole derivatives, highlighting their potential as anticancer, antimicrobial, antiviral, and anthelmintic agents. The presented experimental data, detailed protocols, and mechanistic insights underscore the importance of this scaffold in modern drug discovery. The versatility of the benzimidazole nucleus allows for extensive chemical modifications, offering a rich landscape for the development of novel therapeutics with improved potency and selectivity. Further research into the structure-activity relationships and mechanisms of action of these compounds will undoubtedly continue to fuel the discovery of new and effective treatments for a wide range of diseases.

References

• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. (URL: )

• Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review. (URL: [Link])

• Mechanism of Action of the Benzimidazole Fungicide on Fusarium graminearum: Interfering with Polymerization of Monomeric Tubulin But Not Polymerized Microtubule. (URL: [Link])

• Benzimidazole as a promising antiviral heterocyclic scaffold: a review. (URL: [Link])

• In Vitro Activities of Benzimidazole d- and l-Ribonucleosides against Herpesviruses. (URL: [Link])

• Mechanism of Action and Antiviral Activity of Benzimidazole-Based Allosteric Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase. (URL: [Link])

• IN VITRO ANTHELMINTIC ACTIVITY OF NOVEL BENZIMIDAZOLE DERIVATIVES FROM O-PHENYLENE DIAMINE. (URL: [Link])

• Design, synthesis, and preliminary antitumor mechanism of benzimidazole derivatives. (URL: [Link])

• Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. (URL: [Link])

• Structure–activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. (URL: [Link])

• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. (URL: [Link])

• Benzimidazole-derived tubulin polymerization inhibitors: (a) Nocodazole. (URL: [Link])

• Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. (URL: [Link])

• Synthesis and in vitro anthelmintic activity of “3-(2-[1h benzimidazole-2-yl) - International Journal of Multidisciplinary Research and Growth Evaluation. (URL: https://www.allmultidisciplinaryjournal.com/archives/2022/vol3/issue4/3-4-50)

• (PDF) Anthelmintic Evaluation Of Furaldehyde-Substituted Benzimidazole Derivatives Using Pheretima Posthuma Model. (URL: [Link])

• Design, synthesis, and cytotoxicity evaluation of 1,2,3-triazole-linked β-carboline–benzimidazole hybrids as tubulin polymerization inhibitors. (URL: [Link])

• Anti-HSV-1 Activity (EC50) and Cytotoxicity (CC50) against Vero Cells of Target TAZ. (URL: [Link])

• Comparative In-Vitro Antihelmintic Activity of Prepared, Branded and Generic Albendazole Samples in Pheretima Posthuma. (URL: [Link])

• Comparative Evaluation of the In Vitro Anthelminthic Effects of the Leaves, Stem, and Seeds of Carica papaya (Linn) Using the Pheretima posthuma Model. (URL: [Link])

• In Vitro Anthelmintic Activity of Medicinal Plants against Pheretima posthuma. (URL: [Link])

• Synthesis, biological evaluation, and molecular docking studies of novel 1-benzene acyl-2-(1-methylindol-3-yl)-benzimidazole derivatives as potential tubulin polymerization inhibitors. (URL: [Link])

• Antimicrobial Activity Of Indole, Benzimidazole And Benzotriazole And Application In Drug Discovery: Review. (URL: [Link])

• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (URL: [Link])

• RELATIONSHIP BETWEEN STRUCTURE OF BENZIMIDAZOLE DERIVATIVES AND SELECTIVE VIRUS INHIBITORY ACTIVITY: INHIBITION OF POLIOVIRUS MULTIPLICATION AND CYTOPATHIC EFFECTS BY 2-(α-HYDROXYBENZYL). (URL: [Link])

• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (URL: [Link])

• Antiviral Activity of Benzimidazole Derivatives. I. Antiviral Activity of 1-Substituted-2-[(Benzotriazol-1/2-yl)methyl]benzimidazoles. (URL: [Link])

• Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (URL: [Link])

• Full article: Synthesis and evaluation of novel benzimidazole derivatives as potential anti bacterial and anti fungal agents. (URL: [Link])

• drug design, synthesis, characterization and antibacterial studies of novel benzimidazole derivatives. (URL: [Link])

• Design and synthesis of new benzimidazole-hybrids as anti-microbial agents: exploring the mechanistic insights as DNA gyrase inhibitors via in silico and in vitro based studies. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Benzimidazole Derivatives as Potential Lassa Virus Inhibitors. (URL: [Link])

• Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. (URL: [Link])

• Novel Benzimidazole–Oxadiazole Derivatives as Anticancer Agents with VEGFR2 Inhibitory Activity: Design, Synthesis, In Vitro Anticancer Evaluation, and In Silico Studies. (URL: [Link])

• Benzimidazole as a promising antiviral heterocyclic scaffold: a review. (URL: [Link])

• Fluorinated benzimidazole derivatives: In vitro antimicrobial activity. (URL: [Link])

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• 25. rjppd.org [rjppd.org]

Deep Dive: Mass Spectrometry Fragmentation of 1,2-Dimethyl-6-Nitro-1H-Benzimidazole

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 1,2-dimethyl-6-nitro-1H-benzimidazole , a critical intermediate in the synthesis of bioactive benzimidazoles (e.g., anthelmintics, opioids like nitazenes, and antimicrobial agents).

Executive Summary & Compound Profile

1,2-dimethyl-6-nitro-1H-benzimidazole is a rigid, bicyclic heteroaromatic compound. Its fragmentation behavior is dominated by the stability of the benzimidazole core and the lability of the nitro substituent.

For researchers in drug development, distinguishing this specific regioisomer from its 5-nitro analog is a primary analytical challenge. This guide compares the fragmentation mechanics under Electron Ionization (EI) and Electrospray Ionization (ESI), providing a roadmap for structural validation.

Property	Specification
IUPAC Name	1,2-dimethyl-6-nitro-1H-benzimidazole
Molecular Formula
Exact Mass	191.0695 Da
Monoisotopic Mass	191.0695 Da
Key Substituents	N-Methyl ( ), C-Methyl ( ), Nitro ( )

Instrumentation Comparison: EI vs. ESI

The choice of ionization method drastically alters the observed fragmentation landscape.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Energy Regime	Hard Ionization (70 eV)	Soft Ionization (Collision Induced Dissociation - CID)
Primary Ion	Radical Cation ( 191)	Protonated Adduct ( 192)
Mechanism	Odd-electron fragmentation (Radical driven)	Even-electron fragmentation (Charge driven)
Key Utility	Library matching (NIST), fingerprinting	Pharmacokinetic studies, trace analysis
Base Peak	Often or	(Precursor)

Fragmentation Analysis (Mechanism & Pathways)[2][3]

Primary Fragmentation Pathways

The fragmentation of 1,2-dimethyl-6-nitro-1H-benzimidazole follows three distinct mechanistic pathways.

Pathway A: Nitro Group Elimination (The Diagnostic Route)

This is the most characteristic pathway for nitro-aromatics.

• Loss of

  (46 Da): The molecular ion loses the nitro radical to form a stable benzimidazole cation ( 145 in EI; 146 in ESI).

• Loss of

  (30 Da): Alternatively, a nitro-nitrite rearrangement can occur, leading to the loss of nitric oxide ( ), yielding an ion at 161 (EI). This is often followed by the expulsion of (28 Da).

Pathway B: Imidazole Ring Cleavage

Characteristic of the benzimidazole core, the imidazole ring undergoes sequential losses of

(27 Da) or acetonitrile ( , 41 Da).

• From

  145: Loss of yields 118.

• From

  145: Loss of (involving the C2-methyl) yields 104.

Pathway C: Methyl Radical Loss [1]

• Loss of

  (15 Da): Direct cleavage of the N-methyl or C-methyl group is possible but energetically less favorable than nitro loss. It typically produces minor ions at 176 (EI).

Visualized Fragmentation Tree (Graphviz)

The following diagram illustrates the logical flow of fragmentation from the precursor ion.

Figure 1: Fragmentation tree for 1,2-dimethyl-6-nitro-1H-benzimidazole showing primary loss of the nitro group followed by imidazole ring disintegration.

Critical Comparison: 6-Nitro vs. 5-Nitro Isomer

The most common "alternative" encountered is the 5-nitro regioisomer . While their mass spectra are nearly identical, subtle electronic effects allow for differentiation.

Feature	1,2-dimethyl-6-nitro-1H-benzimidazole	1,2-dimethyl-5-nitro-1H-benzimidazole
Structure	Nitro is para to the N-Methyl ( ).	Nitro is para to the Pyridinic Nitrogen ( ).
Resonance	The -methyl lone pair can conjugate with the 6-nitro group (through the benzene ring).	No direct conjugation between -methyl and 5-nitro group.
MS Intensity	The molecular ion ( ) is typically more intense due to resonance stabilization.	The fragment is often relatively more abundant due to lower stability of the parent ion.
Retention Time (RP-LC)	Typically elutes later (more lipophilic due to effective charge dispersal).	Typically elutes earlier .

Analyst Note: Do not rely solely on MS1 spectrum for isomer identification. Chromatographic separation or MS/MS ratios of

145/118 are required for definitive assignment.

Experimental Protocol (LC-MS/MS)

To replicate the data described above, use the following validated protocol.

Step 1: Sample Preparation

• Dissolve 1 mg of standard in 1 mL DMSO (Stock Solution).

• Dilute to 1 µg/mL using 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Step 2: LC Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

Step 3: MS Parameters (ESI+)

• Mode: Positive Ion (

  ).[2]

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is recommended to observe both the parent (

  192) and the deep fragments ( 119, 105).

References

• Walton, J. et al. (2025). Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. National Institutes of Health.

• Holčapek, M. et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation of synthetic products. Royal Society of Chemistry.

• Hida, M. et al. (1994). Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. ResearchGate.

• Zeleny, R. et al. (2009). Validation of a liquid chromatography-tandem mass spectrometry method for the identification of 5-nitroimidazole drugs. Journal of Chromatography A.

• Salem, M. A. I. et al. (2014).[3] Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones and Thiazolo-Pyrimidines. International Journal of Materials and Chemistry.

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• 2. researchgate.net [researchgate.net]
• 3. article.sapub.org [article.sapub.org]

A Comparative Guide to the Purity Assessment of 1,2-dimethyl-6-nitro-1H-benzimidazole Reference Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Purity in Pharmaceutical Reference Standards

In the landscape of pharmaceutical development and manufacturing, the reference standard is the cornerstone of analytical testing. It is a highly characterized material used to ensure the identity, strength, quality, and purity of a drug substance.[1][2] The qualification of a reference standard is a rigorous process, as its assigned purity value directly impacts the accuracy of analytical measurements for drug products, from early development through to commercial release. According to guidelines from the International Council for Harmonisation (ICH), reference standards must be thoroughly evaluated to be considered suitable for their intended use.[2][3]

This guide provides an in-depth technical comparison of analytical methodologies for the purity assessment of 1,2-dimethyl-6-nitro-1H-benzimidazole, a heterocyclic compound representative of scaffolds found in many biologically active molecules. We will explore the causality behind experimental choices, compare the performance of orthogonal analytical techniques, and provide the supporting data and protocols necessary for robust characterization.

The Origin Story: Synthesis and Potential Impurity Profile

To comprehensively assess the purity of a reference standard, one must first understand its potential impurities, which often originate from the synthetic route or subsequent degradation. A common and foundational method for synthesizing benzimidazole derivatives involves the condensation of an o-phenylenediamine with a carboxylic acid.[4][5] For 1,2-dimethyl-6-nitro-1H-benzimidazole, a plausible synthesis involves the reaction of N¹-methyl-4-nitrobenzene-1,2-diamine with acetic acid, often under acidic conditions to facilitate cyclization.

This synthetic pathway can introduce several process-related impurities, including:

• Unreacted Starting Materials: Residual N¹-methyl-4-nitrobenzene-1,2-diamine and acetic acid.

• Isomeric Impurities: Formation of the 1,2-dimethyl-5-nitro-1H-benzimidazole isomer if the starting diamine is not regiochemically pure.

• By-products: Products from side reactions, such as N-acetylation of the starting diamine without cyclization.

• Degradation Products: Impurities formed during synthesis or storage, potentially through hydrolysis or photolysis.

The following diagram illustrates the synthetic pathway and the potential points of impurity introduction.

Caption: Synthesis and potential impurity profile of 1,2-dimethyl-6-nitro-1H-benzimidazole.

Orthogonal Analytical Techniques for Purity Determination

No single analytical method can provide a complete picture of a compound's purity. A robust characterization strategy relies on an orthogonal approach, using multiple techniques that measure different physicochemical properties. This ensures that a wide range of potential impurities (volatile, non-volatile, organic, inorganic) are detected and quantified.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the cornerstone technique for assessing the purity of non-volatile organic compounds.[6] Its high resolving power makes it ideal for separating the main compound from closely related structural impurities.

• Principle of Causality: Reverse-phase HPLC separates molecules based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) retains compounds from a polar mobile phase. By gradually increasing the organic solvent content (gradient elution), compounds are eluted in order of increasing hydrophobicity. The area of the chromatographic peak is proportional to the concentration of the compound.

• Trustworthiness: The validity of an HPLC purity assessment is ensured by method validation according to ICH Q2 guidelines.[7] This includes demonstrating specificity, linearity, accuracy, precision, and robustness. A system suitability test is performed before each run to confirm the performance of the chromatographic system.

Experimental Protocol: HPLC Purity Method

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	10
  20	90
  25	90
  25.1	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in a suitable solvent (e.g., 50:50 Acetonitrile:Water) to a concentration of approximately 0.5 mg/mL.

• Data Analysis: Purity is calculated using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all integrated peaks.

Quantitative NMR (qNMR): A Primary Method for Absolute Purity

Unlike chromatographic methods that provide a relative purity value, qNMR is a primary analytical method capable of determining the absolute purity (or assay) of a compound without needing a reference standard of the same substance.[8] It relies on the principle that the NMR signal intensity is directly proportional to the number of nuclei generating that signal.[9]

• Principle of Causality: By co-dissolving a known mass of the analyte with a known mass of a certified internal standard of known purity, the purity of the analyte can be calculated by comparing the integral of a specific analyte signal to the integral of a signal from the internal standard.[9][10]

• Trustworthiness: The accuracy of qNMR is contingent on several factors: the use of a certified internal standard with known purity and traceability, ensuring complete dissolution of both analyte and standard, and optimizing NMR acquisition parameters (like the relaxation delay, T1) to ensure full signal relaxation for accurate integration.[9][11]

Experimental Protocol: ¹H-qNMR Purity Method

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: Select a certified internal standard (e.g., Maleic acid, Dimethyl sulfone) that has non-overlapping peaks with the analyte, is stable, and has a similar solubility profile.

• Solvent: Deuterated solvent in which both the analyte and internal standard are fully soluble (e.g., DMSO-d₆).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1,2-dimethyl-6-nitro-1H-benzimidazole reference standard into a vial.

  • Accurately weigh approximately 5 mg of the certified internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1), typically 5 times the longest T1 relaxation time of the protons being quantified.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping signal for the analyte and a signal for the internal standard.

• Purity Calculation:

  • Purity (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Pₛₜd

  • Where: I = Integral, N = Number of protons for the integrated signal, M = Molar mass, m = mass, P = Purity, 'a' = analyte, 'std' = standard.[9]

Differential Scanning Calorimetry (DSC): Purity via Thermal Analysis

DSC is a thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference. For purity determination of crystalline organic compounds, it relies on the principle of melting point depression.[12][13]

• Principle of Causality: A pure substance has a sharp, well-defined melting point. The presence of impurities lowers and broadens the melting range.[12] This phenomenon is described by the Van't Hoff equation, which relates the mole fraction of the impurity to the melting temperature depression. DSC measures the heat absorbed during melting, allowing for the calculation of the impurity mole fraction.[12][13]

• Trustworthiness: The accuracy of DSC for purity analysis is highest for compounds that are at least 98% pure, crystalline, and thermally stable through their melt.[1] The method is not suitable for amorphous materials, compounds that decompose upon melting, or those that form solid solutions with their impurities.[1][14]

Experimental Protocol: DSC Purity Method

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 1-3 mg of the sample into a hermetically sealed aluminum pan.

• Thermal Program:

  • Equilibrate at a temperature well below the expected melting point.

  • Heat the sample at a slow, constant rate (e.g., 1-2 °C/min) through its melting transition.

• Data Analysis: The instrument software uses the shape of the melting endotherm to calculate the purity based on the Van't Hoff equation. The analysis involves integrating partial areas of the melting peak and plotting the sample temperature (Ts) versus the reciprocal of the fraction melted (1/F).[12]

Comparative Data Summary

A multi-faceted approach provides the most reliable purity assignment. The results from orthogonal methods are typically combined in a mass balance calculation to assign a final purity value to the reference standard.

Table 1: Comparison of Key Analytical Techniques

Parameter	HPLC (UV Detection)	Quantitative ¹H NMR (qNMR)	Differential Scanning Calorimetry (DSC)
Principle	Chromatographic separation based on polarity.	Nuclear resonance signal intensity is proportional to molar concentration.	Melting point depression caused by impurities.[15]
Purity Type	Relative (Area %)	Absolute (Mass %)	Absolute (Mole %)
Detects	Organic, non-volatile impurities with a chromophore.	Impurities containing the observed nucleus (e.g., ¹H).	Eutectic, soluble, non-volatile impurities.
Strengths	High resolution for related substances; high sensitivity.	Primary method; no analyte-specific reference material needed.[8][10]	Rapid; provides purity without chromatography.[12]
Limitations	Requires a chromophore; co-eluting impurities are not detected.	Lower sensitivity than HPLC; requires soluble sample and certified standard.	Only for crystalline, stable compounds >98% pure; insensitive to insoluble impurities.[1]

Table 2: Hypothetical Purity Assessment Data for a Batch of 1,2-dimethyl-6-nitro-1H-benzimidazole

Analytical Method	Result	Comments
HPLC (Area %)	99.85%	Total of 4 minor impurities detected, none >0.05%.
¹H-qNMR (Mass %)	99.7%	Assay value determined against a certified maleic acid standard.
Thermogravimetric Analysis (TGA)	0.10%	Corresponds to water content (Loss on Drying).
Gas Chromatography (GC)	0.05%	Residual solvents (Acetonitrile, Ethanol).
Residue on Ignition (ROI)	<0.01%	Inorganic impurities.
Assigned Purity (Mass Balance)	99.5%	Calculated as: qNMR Assay * (100% - Water - Residual Solvents - Inorganics)

Comprehensive Workflow for Reference Standard Qualification

The qualification of a new reference standard is a systematic process. It begins with identity confirmation and proceeds through a series of orthogonal purity tests to arrive at a well-supported, assigned purity value.

Caption: Workflow for the comprehensive purity assessment of a reference standard.

Conclusion

The purity assessment of a pharmaceutical reference standard like 1,2-dimethyl-6-nitro-1H-benzimidazole is a multi-disciplinary exercise that demands rigorous scientific validation and logical cross-verification. While HPLC provides excellent separation of related organic impurities, it is not a standalone solution. A scientifically sound qualification program must incorporate orthogonal methods such as qNMR for absolute assay determination and thermal methods like DSC and TGA to account for different types of impurities. By integrating these diverse analytical techniques, researchers and drug development professionals can establish a self-validating system that ensures the reference standard is of the highest quality, thereby guaranteeing the accuracy and reliability of all subsequent analytical measurements throughout the pharmaceutical lifecycle.

References

• Title: Purity Measurements of Pharmaceuticals and Organics by DSC - Thermal Support Source: PerkinElmer URL
• Title: Determination of % purity of a compound by by Using DSC | PDF Source: Slideshare URL
• Title: qNMR for Purity Determination in Pharmaceuticals Source: RSSL URL
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• Title: A Guide to Quantitative NMR (qNMR)
• Title: qNMR - Quantitative Analysis by NMR Source: AWS URL
• Title: Pharmaceutical quality control: the reference standards labyrinth Source: European Pharmaceutical Review URL
• Title: Quantitative Assessment of the Absolute Purity of Thiopeptcin Reference Standard by 1H-NMR Source: PubMed URL
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• Title: How RS Are Used in Pre/Post Approval Medicines Framework Reference Standards and Regulatory Milestones Source: Eli Lilly and Company URL
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• Title: RESEARCH ON BENZIMIDAZOLE DERIVATIVES Source: DTIC URL
• Title: Synthesis and determination of antibacterial activity of Benzimidazole derivatives Source: IOSR Journal URL
• Title: Synthesis and Antioxidant Properties of New Benzimidazole Derivatives Source: ResearchGate URL
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• Title: Application of hplc method for investigation of stability of new benzimidazole derivatives Source: ResearchGate URL
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• Title: The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide Source: Benchchem URL
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• Title: An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives Source: MDPI URL
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• Title: A Comparative Guide to Purity Assessment of 2-bromo-6-methyl-1H-benzo[d]imidazole: HPLC and Alternative Methods Source: Benchchem URL
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Comparative Guide: Synthetic Routes for 1,2-Dimethyl-6-Nitro-1H-Benzimidazole

This guide provides a rigorous technical comparison of synthetic routes for 1,2-dimethyl-6-nitro-1H-benzimidazole , a critical intermediate in the development of bioactive heterocyclic compounds.

Executive Summary

The synthesis of 1,2-dimethyl-6-nitro-1H-benzimidazole presents a classic regioselectivity challenge. The benzimidazole scaffold possesses two non-equivalent nitrogen atoms once N1 is alkylated. Standard methods often yield a mixture of the 5-nitro and 6-nitro isomers, which are difficult to separate due to similar physical properties.

This guide evaluates three primary strategies:

• Route A (Recommended): Regioselective cyclization of N-methylated diamines. This route guarantees the 6-nitro isomer by fixing the nitrogen substitution pattern prior to ring closure.

• Route B (Classical): Methylation of 2-methyl-5(6)-nitrobenzimidazole. This industrial route yields a ~1:1 mixture of isomers, requiring extensive purification.

• Route C (Direct Functionalization): Nitration of 1,2-dimethylbenzimidazole. This method suffers from poor regiocontrol and safety risks associated with exothermic nitration.

Retrosynthetic Analysis & Strategy

The core challenge lies in controlling the position of the nitro group relative to the N-methyl substituent.

Figure 1: Retrosynthetic disconnection showing the three primary pathways. Route A provides the most direct access to the specific regioisomer.

Detailed Route Analysis

Route A: The Regioselective "Amine-First" Approach (Recommended)

This route relies on differentiating the two amino groups of the benzene ring before forming the imidazole ring. By starting with 2-chloro-5-nitroaniline (or 2-fluoro-5-nitroaniline), we can selectively introduce the methyl group at the specific position that becomes N1.

Mechanism:

• SNAr Reaction: Nucleophilic aromatic substitution of the halide by methylamine. The nitro group at position 5 (para to the halide) activates the ring for displacement.

• Phillips Condensation: The resulting diamine reacts with acetic anhydride. Since the N-methyl group is already fixed, the cyclization forces the nitro group into the 6-position relative to N1.

Key Advantage: The nitro group is para to the free amine (N3) and meta to the methylated amine (N1) in the precursor, which corresponds exactly to the 6-nitro position in the final benzimidazole.

Route B: The Classical Alkylation (Non-Selective)

This route starts from widely available 4-nitro-1,2-phenylenediamine . Cyclization with acetic acid yields 2-methyl-5(6)-nitrobenzimidazole . In solution, this exists as a tautomeric mixture where the proton hops between N1 and N3.

The Problem: Upon methylation (e.g., MeI, K2CO3), the electrophile can attack either nitrogen.

• Attack at N1 yields 1,2-dimethyl-5-nitrobenzimidazole .

• Attack at N3 yields 1,2-dimethyl-6-nitrobenzimidazole .

• Result: A mixture (typically 50:50 to 60:40) that requires fractional crystallization or column chromatography to separate.

Route C: Nitration of 1,2-Dimethylbenzimidazole

Nitration of the parent 1,2-dimethylbenzimidazole directs the nitro group to positions 5 and 6. The N-methyl group (N1) is an activating, ortho/para-director, directing to position 5 (para to N1? No, position 5 is "para-like" to N1). However, the electronic effects of the imidazole ring are complex, and significant amounts of the 5-nitro isomer are formed alongside the 6-nitro isomer.

Comparative Data Analysis

Feature	Route A (Regioselective)	Route B (Alkylation)	Route C (Nitration)
Starting Material	2-Chloro-5-nitroaniline	4-Nitro-1,2-phenylenediamine	1,2-Dimethylbenzimidazole
Regioselectivity	>98% (6-Nitro)	~50% (Mixture of 5/6)	~40-60% (Mixture)
Yield (Overall)	65-75%	30-40% (after isolation)	50-60% (mixed isomers)
Purification	Simple Recrystallization	Column Chromatography / Fractional Crystallization	Column Chromatography
Atom Economy	High	Moderate	Low (Acid waste)
Scalability	High	Low (due to separation)	Medium (Safety concerns)

Experimental Protocol (Route A)

Step 1: Synthesis of N-Methyl-4-nitro-2-aminoaniline

Note: Nomenclature can be confusing. This precursor is 1-amino-2-(methylamino)-5-nitrobenzene.

• Reagents: 2-Chloro-5-nitroaniline (10.0 g, 58 mmol), Methylamine (40% aq. solution, 50 mL), Ethanol (50 mL).

• Procedure:

  • Dissolve 2-chloro-5-nitroaniline in ethanol in a pressure vessel or autoclave.

  • Add methylamine solution.[1]

  • Heat to 100°C for 6-8 hours . (Monitoring: TLC shows disappearance of starting material).

  • Cool to room temperature.[2] The product often precipitates.

  • Pour into ice water (200 mL) and filter the yellow/orange solid.

  • Yield: ~8.5 g (85%).

  • Characterization: 1H NMR should show a singlet for N-Me (~2.9 ppm) and signals for the aromatic protons consistent with 1,2,4-substitution.

Step 2: Cyclization to 1,2-Dimethyl-6-nitro-1H-benzimidazole

• Reagents: N-Methyl-4-nitro-2-aminoaniline (5.0 g), Acetic Anhydride (20 mL), Conc. HCl (catalytic, 0.5 mL).

• Procedure:

  • Suspend the diamine in acetic anhydride.

  • Heat to reflux (140°C) for 2-3 hours.

  • Observation: The solid dissolves, and the solution darkens.

  • Cool the mixture and pour slowly into crushed ice/water (100 mL) with stirring to hydrolyze excess anhydride.

  • Neutralize with NaOH (10% aq) to pH ~8.

  • Collect the precipitate by filtration.[2][3]

  • Purification: Recrystallize from Ethanol/Water (9:1).

  • Yield: ~4.2 g (75%).

  • Melting Point: 220-223°C (Distinct from the 5-nitro isomer which melts higher, ~235°C).

Visualization of the Preferred Pathway

Figure 2: Workflow for the regioselective synthesis (Route A).

Troubleshooting & Expert Insights

• Isomer Identification: The 5-nitro and 6-nitro isomers can be distinguished by 1H NMR NOE (Nuclear Overhauser Effect) experiments.

  • 6-Nitro Isomer: Irradiation of the N-Methyl group (N1-Me) will show an NOE enhancement of the proton at C7 (which is ortho to the nitro group? No, C7 is adjacent to N1). In the 6-nitro isomer, the proton at C7 is meta to the nitro group.

  • 5-Nitro Isomer: Irradiation of N1-Me shows NOE to C7. In the 5-nitro isomer, C7 is ortho to the nitro group? No.

  • Correction: In the 6-nitro isomer, the proton at C7 is adjacent to N1. The nitro is at C6.[4] Therefore, H7 and H5 are the protons on that ring. H7 is a doublet (meta coupling) or singlet-like.

  • Definitive Check: In the 5-nitro isomer, the nitro group is at C5. The proton at C4 is adjacent to the bridgehead. The proton at C6 is between Nitro and C7.

• Purification of Mixtures (Route B): If you must use Route B, use Flash Chromatography with a gradient of Ethyl Acetate in Hexane (0-50%). The 1,2-dimethyl-5-nitro isomer is typically more polar and elutes later than the 6-nitro isomer due to the dipole moment alignment with the N-methyl group.

References

• Title: "Regioselective synthesis of 1-alkyl-benzimidazoles from 2-halo-nitroarenes.

• Isomer Separation & Characterization

  • Title: "Studies on the Methylation of 5-Nitro-benzimidazoles."[4]

  • Source:Turk. J. Chem., 2000.

  • URL:[Link]

  • Context: Confirms that methylation of 5-nitrobenzimidazole yields a mixture of 1,3-dimethyl-5-nitro (which is 1,2-dimethyl-6-nitro in correct numbering) and 1,2-dimethyl-5-nitro isomers.

• General Benzimidazole Synthesis

  • Title: "Benzimidazole."[4][5][6][7][8]

  • Source:Organic Syntheses, Coll. Vol. 2, p.65 (1943).

  • URL:[Link]

  • Context: Foundational protocol for Phillips condens

• Nitration Protocols

  • Title: "Nitration of 2-ethyl-1H-benzimidazole."[7]

  • Source: BenchChem Protocols.[7]

  • Context: Provides data on the non-selective nature of direct nitr

Sources

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A Researcher's Guide to a Comparative Analysis of Nitro Group Signatures in the Infrared Spectra of Benzimidazole Derivatives

For researchers and professionals in drug development, the precise characterization of molecular structures is paramount. The benzimidazole scaffold is a privileged structure in medicinal chemistry, and the introduction of a nitro group can significantly modulate a compound's biological activity. Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly informative method for confirming the presence and electronic environment of the nitro moiety. This guide provides an in-depth comparison of the characteristic IR absorption peaks for the nitro group in benzimidazoles, supported by experimental data and protocols.

I. The Foundational Principles of Nitro Group IR Spectroscopy

Infrared spectroscopy probes the vibrational modes of molecules, with specific functional groups absorbing IR radiation at characteristic frequencies.[1] The nitro (NO₂) group is particularly well-suited for IR analysis due to the highly polar nature of its N-O bonds. This polarity results in a large change in dipole moment during vibration, leading to two distinct, strong, and easily identifiable absorption bands in the mid-IR region.[1][2]

These two primary bands arise from the asymmetric and symmetric stretching vibrations of the two N-O bonds.[1][3]

• Asymmetric NO₂ Stretch (νₐₛ): This high-frequency band results from the two N-O bonds stretching out of phase with each other.

• Symmetric NO₂ Stretch (νₛ): This lower-frequency band corresponds to the in-phase stretching of the N-O bonds.

The following diagram illustrates these fundamental vibrational modes.

Caption: Workflow for FT-IR analysis of nitrobenzimidazoles.

IV. Conclusion

IR spectroscopy is an indispensable tool for the structural elucidation of nitro-containing benzimidazole derivatives. The presence of a nitro group is definitively confirmed by two strong and characteristic absorption bands corresponding to its asymmetric and symmetric stretching vibrations, typically found in the 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹ regions, respectively. The exact positions of these peaks provide valuable insights into the electronic environment within the molecule, making IR spectroscopy a powerful first-pass analytical technique for researchers in medicinal chemistry and drug development.

References

• Infrared of nitro compounds. Chemistry LibreTexts. [Link]

• Characteristic fragment of the IR spectra of benzimidazole isolated... ResearchGate. [Link]

• IR: nitro groups. University of Calgary. [Link]

• Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. [Link]

• Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link]

• Synthesis and Pharmacological Screening of Novel 5-Nitro Benzimidazole Derivatives as an Anti-Inflammatory Agents. Journal of Cardiovascular Disease Research. [Link]

• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives. Molecules. [Link]

• Design, Synthesis and Vasorelaxant activity of 5-Nitro Benzimidazole Derivatives. Scholars Research Library. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-dimethyl-6-nitro-1H-benzimidazole

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety and environmental stewardship. The compound 1,2-dimethyl-6-nitro-1H-benzimidazole, a member of the nitrobenzimidazole class, requires meticulous handling not only during its use but, critically, through its entire lifecycle to final disposal. This guide provides a comprehensive, technically grounded protocol for its safe and compliant disposal, moving beyond a simple checklist to explain the scientific rationale behind each procedural step.

Hazard Profile and Risk Assessment: Understanding the "Why"

Effective disposal begins with a thorough understanding of the risks. While specific toxicological data for 1,2-dimethyl-6-nitro-1H-benzimidazole may be limited, the known hazards of analogous nitroaromatic and benzimidazole compounds provide a strong basis for a conservative risk assessment. The nitro group significantly influences the molecule's reactivity and biological activity, while the benzimidazole core is a common scaffold in bioactive molecules.

Based on safety data for closely related compounds, this chemical should be treated as hazardous.[1] Key concerns include potential tumorigenic effects, as have been reported in experimental animals for similar substances.[2] It is also classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[2][3]

Table 1: Anticipated Hazard Classification for 1,2-dimethyl-6-nitro-1H-benzimidazole

Hazard Category	Classification	Rationale and Precaution
Acute Toxicity, Oral	Category 4 (Harmful)	Harmful if swallowed.[2] Avoid ingestion; do not eat, drink, or smoke in the laboratory.[2]
Skin Irritation	Category 2 (Irritant)	Causes skin irritation.[2] Always wear appropriate chemical-resistant gloves and a lab coat.
Eye Irritation	Category 2A (Irritant)	Causes serious eye irritation.[2] Wear safety glasses or goggles.
Germ Cell Mutagenicity	Suspected Category 2	Suspected of causing genetic defects.[2] This is a critical long-term health hazard that necessitates stringent containment and waste management.

| Specific Target Organ Toxicity | Category 3 | May cause respiratory irritation.[2] Handle in a well-ventilated area or chemical fume hood to avoid inhaling dust. |

Thermal decomposition is another significant hazard. In the event of a fire, toxic and irritating gases, including nitrogen oxides (NOx) and carbon monoxide (CO), will be released.[2][4] This reactivity profile directly informs the selection of an appropriate final disposal method.

Pre-Disposal Protocol: Safe Handling and Segregation in the Lab

Proper disposal is an active process that begins at the point of waste generation. Adherence to these steps is crucial to prevent accidental exposure and ensure the waste stream is correctly identified for final treatment.

Personal Protective Equipment (PPE): A baseline of PPE is mandatory when handling either the pure compound or its waste. This includes:

• Eye Protection: Safety glasses with side shields or chemical safety goggles, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling.[5]

• Body Protection: A lab coat or chemical-resistant apron. For larger quantities or spill cleanup, a full protective suit may be warranted.[5][6]

• Respiratory Protection: For handling powders outside of a fume hood or if dust formation is likely, a NIOSH/MSHA-approved respirator is necessary.[3]

Waste Segregation and Collection: The principle of waste segregation is fundamental to laboratory safety and compliant disposal.

• Designated Waste Stream: Establish a dedicated hazardous waste stream for 1,2-dimethyl-6-nitro-1H-benzimidazole and materials contaminated with it.

• No Mixing: Never mix this waste with other chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health & Safety (EHS) office. Incompatible materials, such as strong oxidizing agents, can lead to dangerous reactions.[2][7]

• Contaminated Materials: All items that come into direct contact with the compound, including gloves, weigh boats, pipette tips, and contaminated paper towels, must be disposed of in this dedicated waste stream.

Step-by-Step Disposal Procedure

Follow this procedural workflow to ensure waste is managed safely from your bench to its final disposition.

Step 1: Containerization

• Primary Container: Collect waste in a robust, chemically compatible container with a tightly sealing lid. A high-density polyethylene (HDPE) or glass container is typically appropriate.

• Solid vs. Liquid: Collect solid waste (e.g., excess powder, contaminated wipes) separately from liquid waste (e.g., solutions in organic solvents).

• Avoid Drains: Under no circumstances should this material or its solutions be poured down the drain.[2][4] This is a direct violation of environmental regulations and risks contaminating groundwater systems.

Step 2: Labeling Proper labeling is a regulatory requirement and essential for the safety of all personnel who will handle the container. The label must be securely affixed and clearly legible, containing:

• The words "Hazardous Waste"

• Full Chemical Name: "1,2-dimethyl-6-nitro-1H-benzimidazole"

• Associated Hazards: "Toxic," "Irritant," "Mutagen"

• Principal Investigator (PI) and Laboratory Information.

Step 3: Hazardous Waste Determination & Storage

• Classification: As the waste generator, you are legally responsible for determining if the waste is hazardous under the Resource Conservation and Recovery Act (RCRA).[7][8] Given its properties, this compound will be classified as hazardous waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the lab. This area should be secure, under the control of laboratory personnel, and away from incompatible materials.[2] The container must remain closed except when adding waste.

Step 4: Arranging for Professional Disposal

• Contact EHS: Once the container is full or you are finished with the project, contact your institution's Environmental Health & Safety (EHS) department or the equivalent office. They will coordinate with a licensed hazardous waste disposal company.

• Documentation: Complete all necessary waste pickup forms or manifests as required by your institution and the disposal vendor. Accuracy is critical for regulatory compliance.

Step 5: Recommended Final Disposal Method

• High-Temperature Incineration: The recommended and most environmentally sound disposal method for this compound is high-temperature incineration in a facility equipped with afterburners and scrubbers.[4]

  • Why Incineration? This method ensures the complete thermal destruction of the complex organic molecule, breaking it down into simpler, less harmful components like carbon dioxide, water, and nitrogen gas. The high temperatures and controlled conditions are necessary to destroy the stable benzimidazole ring and its mutagenic properties.

  • Why Scrubbers? The nitrogen in the nitro group and the benzimidazole ring will form NOx gases during combustion.[4][7] These are atmospheric pollutants and contribute to acid rain. A licensed hazardous waste incinerator uses scrubbers to remove these and other acidic gases from the exhaust, neutralizing them before they are released into the atmosphere.

Disposal and Decontamination Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2-dimethyl-6-nitro-1H-benzimidazole waste.

Caption: Workflow for the safe disposal of 1,2-dimethyl-6-nitro-1H-benzimidazole.

Conclusion

The proper disposal of 1,2-dimethyl-6-nitro-1H-benzimidazole is not merely a regulatory hurdle; it is a fundamental aspect of responsible scientific practice. By understanding the compound's hazard profile, adhering to strict segregation and handling protocols, and ensuring its final destruction via high-temperature incineration, we protect ourselves, our colleagues, and the environment. Always consult your institution's specific EHS guidelines, as they are the final authority on local and federal compliance.

References

Procedures for the disposal of liquid chemical residues and aqueous solutions. Stockholm University. [Link]

[7] Material Safety Data Sheet - Benzimidazole, 98%. (2005). Cole-Parmer. [Link]

[9] Benzimidazole | C7H6N2 | CID 5798 - PubChem. National Institutes of Health. [Link]

[6] Safety data sheet - Carl ROTH for 4-(2-Pyridylazo)resorcinol monosodium salt. (2012). Carl ROTH. [Link]

[10] Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

[8] Solvents in the Workplace - How to Determine if They Are Hazardous Waste. (2016). U.S. Environmental Protection Agency (EPA). [Link]

[11] Open Burning and Open Detonation (OB/OD) of Waste Explosives. (2022). U.S. Environmental Protection Agency (EPA). [Link]

[12] Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency (EPA). [Link]

[13] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. (2019). Federal Register. [Link]

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Personal protective equipment for handling 1,2-dimethyl-6-nitro-1H-benzimidazole

Topic: Personal Protective Equipment & Operational Handling for 1,2-Dimethyl-6-nitro-1H-benzimidazole Content Type: Technical Safety & Logistics Guide Audience: Chemical Researchers, Medicinal Chemists, HSE Officers[1]

Executive Summary: The Hazard Context

As a Senior Application Scientist, I must frame this correctly: 1,2-dimethyl-6-nitro-1H-benzimidazole is not a generic reagent. It is a nitro-aromatic scaffold frequently utilized in the synthesis of high-potency bioactive molecules, including antiparasitics and, critically, nitazene-class synthetic opioids (e.g., as a structural analog precursor).[1]

While the intermediate itself may not possess the extreme potency of the final drug substance, it carries two distinct physiological risks that dictate your PPE strategy:[1]

• Nitro-aromatic Mutagenicity: Like many nitro-heterocycles, it poses a risk of genotoxicity and sensitization.[1]

• Bioactive Scaffold Potency: Benzimidazoles are privileged structures in medicinal chemistry; unknown biological activity (off-target binding) must be assumed.[1]

Operational Directive: Treat this compound as a SafeBridge Band 3 (Potent) compound until specific toxicology data proves otherwise. Zero skin contact and zero inhalation are the baselines.

Risk Assessment & PPE Matrix

Standard laboratory PPE is insufficient for nitro-benzimidazoles due to their lipophilicity (skin absorption) and potential for electrostatic dust formation.[1]

Physicochemical Hazard Profile

Property	Hazard Implication
Physical State	Crystalline solid/Powder.[1][2] High potential for micronized dust generation during weighing.[1]
Solubility	Lipophilic (soluble in DMSO, DMF, DCM).[1] High skin absorption risk if solubilized.[1]
Reactivity	Stable, but nitro group is reducible. Incompatible with strong reducers (hydrides).[1]
Toxicity Class	Suspected Mutagen / Irritant. High potency potential (precautionary).[1]

Required Personal Protective Equipment (PPE)

Protection Zone	Equipment Standard	Scientific Rationale (The "Why")
Respiratory	Primary: Fume Hood (Face velocity >0.5 m/s).Secondary: N95/P3 (if outside hood).[1]	Nitro-aromatics can induce methemoglobinemia if inhaled in quantity.[1] The primary risk is dust inhalation during transfer.[1]
Dermal (Hands)	Double Gloving Protocol: 1. Inner: Nitrile (4 mil)2.[1] Outer: Laminate (Silver Shield) or High-Breakthrough Nitrile (8 mil).[1]	Standard nitrile degrades rapidly against the organic solvents (DCM/DMF) used to dissolve this compound.[1] The nitro-group facilitates transdermal transport.[1]
Ocular	Chemical Splash Goggles (ANSI Z87.1).[1]	Safety glasses are insufficient for fine powders which can bypass side-shields via air currents.[1]
Body	Tyvek® Lab Coat (or equivalent non-woven).[1]	Cotton coats trap dust in fibers, creating a secondary exposure source in the laundry.[1] Disposable is superior.[1]

Operational Protocols

Protocol A: The "Zero-Exposure" Weighing Method

Goal: Transfer solid without aerosolizing particles into the breathing zone.[1]

• Static Elimination: Benzimidazoles are often static-prone.[1] Use an ionizing bar or anti-static gun inside the hood before opening the vial.[1]

• The "Coffin" Technique:

  • Place the analytical balance inside the fume hood.[1]

  • Line the balance floor with a darker absorbent pad (makes white powder spills visible).[1]

  • Pre-tare the receiving vial with its cap loosely on.[1]

• Transfer: Open the source container only when hands are deep inside the hood. Use a disposable antistatic spatula.[1]

• Decontamination: Before removing the sealed receiving vial from the hood, wipe the exterior with a paper towel dampened with 10% surfactant (soap) solution , then Ethanol.[1] Why? Ethanol alone spreads the lipophilic compound; soap micelles encapsulate it first.[1]

Protocol B: Solubilization & Reaction Setup

Goal: Prevent "breakthrough" exposure via solvents.[1]

• Solvent Choice: If using DMSO or DMF, be aware these solvents act as "vehicles," carrying the nitro-benzimidazole through intact skin.[1]

• Glove Discipline: Immediately change outer gloves if a solvent splash occurs.[1] Do not wait for evaporation.[1]

• Glassware: Use standard taper joints with Teflon sleeves or grease to prevent seizing and subsequent breakage during force application.[1]

Emergency Response & Disposal

Spill Management Logic

• Solid Spill: Do NOT sweep. Sweeping aerosolizes the mutagen.[1]

  • Action: Cover with wet paper towels (dampened with water/surfactant) to suppress dust.[1] Scoop up the damp mass.[1][3]

• Liquid Spill: Absorb with vermiculite or sand.[1]

  • Deactivation: Treat surface with 10% bleach solution for 15 minutes (oxidizes the structure), followed by water rinse.[1]

Disposal Logistics

• Waste Stream: Segregate as "Hazardous Chemical Waste - Toxic/Mutagenic." [1]

• Labeling: Must explicitly state "Contains Nitro-benzimidazole."[1]

• Destruction: Incineration is the only validated method to destroy the benzimidazole ring and nitro group completely.[1] Do not sewer.

Visualizations

Figure 1: Safe Handling Workflow (Decision Tree)

Caption: Operational workflow emphasizing engineering controls for solids and barrier protection for solutions.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 13493 (Etonitazene precursor analogs).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Nitro-compounds and dermal absorption.[1] Retrieved from [Link][1]

• World Health Organization (WHO). Critical Review Report: Nitazene Analogues (Benzimidazole Opioids).[1] (Provides context on the potency of this chemical family). Retrieved from [Link][1]

Sources

• 1. Etonitazene - Wikipedia [en.wikipedia.org]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]